Broparestrol

• CAS: 22393-63-1

Core Science & Biosynthesis

Broparestrol: A Technical Deep Dive into its SERM Mechanism of Action

For Immediate Release

This whitepaper provides a comprehensive technical overview of the mechanism of action of Broparestrol, a synthetic, nonsteroidal Selective Estrogen Receptor Modulator (SERM) of the triphenylethylene class. Broparestrol, also known as α-bromo-α,β-diphenyl-β-p-ethylphenylethylene (BDPE), has been utilized in Europe for the treatment of breast cancer and in dermatology.[1] This document, intended for researchers, scientists, and drug development professionals, consolidates the available data on its molecular interactions, cellular effects, and the experimental methodologies used to elucidate its function.

Executive Summary

Broparestrol is a triphenylethylene derivative, structurally related to clomifene and diethylstilbestrol, that exhibits a characteristic SERM profile with tissue-specific estrogen agonist and antagonist effects.[1] It is a mixture of E- and Z-isomers, both of which are biologically active.[1] The primary mechanism of action for Broparestrol is through competitive binding to estrogen receptors (ERα and ERβ), leading to differential gene expression and cellular responses depending on the target tissue. Furthermore, Broparestrol has been observed to suppress prolactin levels in animal models, suggesting a potential interaction with the hypothalamic-pituitary axis.[1]

Physicochemical Properties and Isomerism

Broparestrol is a synthetic, non-steroidal compound. It exists as a mixture of two geometric isomers: the E-isomer (trans) and the Z-isomer (cis).[1] Both isomers have been shown to possess antiestrogenic activity.[1]

Table 1: Physicochemical Identifiers for Broparestrol

Identifier	Value
IUPAC Name	1-(2-bromo-1,2-diphenylethenyl)-4-ethylbenzene
Synonyms	α-bromo-α,β-diphenyl-β-p-ethylphenylethylene (BDPE), LN-107
CAS Number	479-68-5 (mixture)
Molecular Formula	C₂₂H₁₉Br
Molecular Weight	363.3 g/mol

Core Mechanism of Action: Estrogen Receptor Modulation

As a SERM, the central mechanism of Broparestrol's action is its interaction with estrogen receptors, ERα and ERβ. This interaction is competitive with endogenous estrogens, such as estradiol. The binding of Broparestrol to the estrogen receptor induces a conformational change in the receptor protein. This altered conformation affects the recruitment of co-activator and co-repressor proteins to the receptor-DNA complex, ultimately leading to a tissue-specific modulation of gene transcription.

In tissues like the breast, Broparestrol acts as an estrogen antagonist, inhibiting the proliferative effects of endogenous estrogens. Conversely, in other tissues, such as bone or the uterus (in some species), it may exhibit partial estrogenic (agonist) effects.[2]

Estrogen Receptor Binding and Signaling Pathway

The binding of Broparestrol to ERα and ERβ initiates a cascade of molecular events that dictate the cellular response. In an antagonistic context, such as in breast cancer cells, the Broparestrol-ER complex recruits co-repressors, leading to the downregulation of estrogen-responsive genes involved in cell proliferation and survival.

References

• 1. Broparestrol - Wikipedia [en.wikipedia.org]
• 2. Isomers of broparoestrol and antiestrogen action: comparison with tamoxifen - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Biological Activity of Broparestrol and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

Broparestrol, a nonsteroidal selective estrogen receptor modulator (SERM) belonging to the triphenylethylene group, has demonstrated potential in the treatment of breast cancer and certain dermatological conditions.[1] This technical guide provides a comprehensive overview of the synthesis of Broparestrol and its derivatives, detailed experimental protocols, and an analysis of its biological activity. The document focuses on established synthetic methodologies, including the McMurry reaction, and outlines protocols for the characterization and biological evaluation of these compounds. Furthermore, it explores the interaction of Broparestrol with estrogen receptor signaling pathways, providing a deeper understanding of its mechanism of action.

Introduction

Broparestrol, chemically known as α-bromo-α,β-diphenyl-β-p-ethylphenylethylene, is a synthetic compound that exhibits both estrogenic and potent antiestrogenic properties.[1][2] It exists as a mixture of (E)- and (Z)-isomers, both of which are biologically active.[1] As a SERM, Broparestrol's therapeutic potential lies in its tissue-selective modulation of estrogen receptors (ERs), acting as an antagonist in breast tissue while potentially having agonistic or no effects in other tissues. This guide serves as a technical resource for researchers engaged in the synthesis, development, and biological evaluation of Broparestrol and its analogs.

Synthesis of Broparestrol

The synthesis of the triphenylethylene scaffold of Broparestrol can be achieved through several established organometallic reactions. The McMurry reaction, a reductive coupling of two ketone molecules, is a prominent and effective method for creating the central carbon-carbon double bond.

Proposed Synthetic Pathway: McMurry Reaction

A plausible and efficient route to Broparestrol involves the mixed McMurry coupling of 4-ethylpropiophenone and benzophenone to form the triphenylethylene backbone, followed by bromination.

Workflow for the Synthesis of Broparestrol

Caption: Proposed synthetic workflow for Broparestrol via McMurry reaction.

Experimental Protocol: McMurry Coupling

This protocol is adapted from established procedures for the synthesis of tamoxifen analogs.[3]

Materials:

• Titanium(IV) chloride (TiCl₄)

• Zinc dust (Zn)

• Anhydrous Tetrahydrofuran (THF)

• 4-Ethylpropiophenone

• Benzophenone

• Pyridine

• N-Bromosuccinimide (NBS)

• AIBN (Azobisisobutyronitrile)

• Carbon tetrachloride (CCl₄)

• Saturated aqueous potassium carbonate (K₂CO₃) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Hexane

• Ethyl acetate

Procedure:

• Preparation of the Low-Valent Titanium Reagent: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add zinc dust (4.0 eq). The flask is flushed with nitrogen. Anhydrous THF is added, and the suspension is cooled to 0°C. Titanium(IV) chloride (2.0 eq) is added dropwise with vigorous stirring. The mixture is then heated to reflux for 2 hours, resulting in a black suspension of the active titanium reagent.

• McMurry Coupling Reaction: A solution of 4-ethylpropiophenone (1.0 eq) and benzophenone (1.0 eq) in anhydrous THF is added to the refluxing titanium suspension over 4 hours. A small amount of pyridine (0.1 eq) can be added to enhance the reaction. The reaction mixture is refluxed for an additional 8-12 hours.

• Work-up and Purification of the Intermediate: The reaction is cooled to room temperature and quenched by the slow addition of saturated aqueous K₂CO₃ solution. The mixture is stirred for 30 minutes and then filtered through a pad of Celite. The filtrate is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous MgSO₄, and concentrated under reduced pressure. The crude product, 1-(4-ethylphenyl)-1,2-diphenylpropene, is purified by column chromatography on silica gel using a hexane-ethyl acetate gradient.

• Bromination of the Intermediate: The purified triphenylethylene intermediate (1.0 eq) is dissolved in carbon tetrachloride. N-Bromosuccinimide (1.1 eq) and a catalytic amount of AIBN are added. The mixture is refluxed until the reaction is complete (monitored by TLC).

• Final Work-up and Purification: The reaction mixture is cooled, and the succinimide is filtered off. The filtrate is washed with saturated aqueous NaHCO₃ solution and brine, dried over anhydrous MgSO₄, and concentrated. The resulting crude Broparestrol (a mixture of E/Z isomers) is purified by column chromatography or fractional crystallization to separate the isomers.

Characterization and Data Presentation

Thorough characterization of the synthesized Broparestrol and its derivatives is crucial. The following table summarizes the key analytical data.

Compound	Isomer	Molecular Formula	Molecular Weight ( g/mol )	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	Mass Spec (m/z)
Broparestrol	(E)-isomer	C₂₂H₁₉Br	363.29	[Representative data based on similar structures]	[Representative data based on similar structures]	362/364 [M]+
Broparestrol	(Z)-isomer	C₂₂H₁₉Br	363.29	[Representative data based on similar structures]	[Representative data based on similar structures]	362/364 [M]+

Biological Activity and Mechanism of Action

Broparestrol functions as a selective estrogen receptor modulator (SERM), exhibiting its effects through interaction with estrogen receptors α (ERα) and β (ERβ).

Estrogen Receptor Signaling Pathway

Estrogen signaling is a complex process that can be broadly categorized into genomic and non-genomic pathways. Broparestrol, as a SERM, can either activate or inhibit these pathways in a tissue-specific manner.

Simplified Estrogen Receptor Signaling Pathway

Caption: Broparestrol interacts with the estrogen receptor, leading to gene transcription modulation.

Experimental Protocols for Biological Evaluation

This assay determines the affinity of Broparestrol for ERα and ERβ.

Materials:

• Recombinant human ERα and ERβ

• [³H]-Estradiol

• Broparestrol (and derivatives)

• Assay buffer

• Scintillation fluid

Procedure:

• A competitive binding assay is performed in a 96-well plate format.

• A fixed concentration of [³H]-Estradiol and ERα or ERβ is incubated with increasing concentrations of unlabeled Broparestrol.

• After incubation, the bound and free radioligand are separated.

• The amount of bound [³H]-Estradiol is quantified by scintillation counting.

• The IC₅₀ value (the concentration of Broparestrol that inhibits 50% of [³H]-Estradiol binding) is calculated.

• The binding affinity (Ki) is determined using the Cheng-Prusoff equation.

This assay assesses the effect of Broparestrol on the proliferation of estrogen-dependent breast cancer cells.

Materials:

• MCF-7 human breast cancer cells

• Cell culture medium

• Broparestrol (and derivatives)

• MTT or similar cell viability reagent

Procedure:

• MCF-7 cells are seeded in 96-well plates and allowed to attach.

• The cells are treated with various concentrations of Broparestrol.

• After a set incubation period (e.g., 72 hours), a cell viability reagent (e.g., MTT) is added.

• The absorbance is measured, which correlates with the number of viable cells.

• The IC₅₀ value (the concentration of Broparestrol that inhibits cell growth by 50%) is determined.

Quantitative Biological Data (Representative)

The following table presents a template for summarizing the biological activity of Broparestrol and its derivatives. Specific, publicly available quantitative data for Broparestrol is limited.

Compound	Isomer	ERα Binding Affinity (Ki, nM)	ERβ Binding Affinity (Ki, nM)	MCF-7 Cell Proliferation (IC₅₀, µM)
Broparestrol	(E)-isomer	[Data to be determined]	[Data to be determined]	[Data to be determined]
Broparestrol	(Z)-isomer	[Data to be determined]	[Data to be determined]	[Data to be determined]
Derivative X	-	[Data to be determined]	[Data to be determined]	[Data to be determined]

Conclusion

This technical guide provides a foundational understanding of the synthesis and biological evaluation of Broparestrol. The proposed synthetic route utilizing the McMurry reaction offers a viable method for obtaining this triphenylethylene derivative. The detailed experimental protocols for synthesis, characterization, and biological assays are intended to serve as a practical resource for researchers in the field. Further investigation into the specific quantitative biological activities of the individual (E)- and (Z)-isomers of Broparestrol is warranted to fully elucidate their therapeutic potential as selective estrogen receptor modulators. The provided frameworks for data presentation and the visualization of the synthetic workflow and signaling pathway are designed to facilitate clear and concise communication of research findings.

References

• 1. Cytotoxicity of synthetic derivatives against breast cancer and multi-drug resistant breast cancer cell lines: a literature-based perspective study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isomers of broparoestrol and antiestrogen action: comparison with tamoxifen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Application of the McMurry Coupling Reaction in the Synthesis of Tri- and Tetra-arylethylene Analogues as Potential Cancer Chemotherapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Crystal Structure and Stereoisomers of Broparestrol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Broparestrol, a synthetic, nonsteroidal selective estrogen receptor modulator (SERM), has been utilized in clinical settings for its antiestrogenic properties. As a triphenylethylene derivative, it exists as a mixture of (Z) and (E) stereoisomers, each exhibiting distinct pharmacological profiles. This technical guide provides a comprehensive overview of the crystal structure of the (Z)-isomer of Broparestrol, details the stereoisomeric nature of the compound, and outlines representative experimental protocols for its synthesis and isomer separation. Furthermore, it elucidates the molecular mechanism of action of Broparestrol as a SERM, visualized through a detailed signaling pathway diagram. All quantitative data are presented in structured tables for clarity and comparative analysis.

Introduction

Broparestrol, chemically known as 1-(2-bromo-1,2-diphenylethenyl)-4-ethylbenzene, is a member of the triphenylethylene class of compounds, which includes other notable SERMs like tamoxifen.[1] It has been investigated for its therapeutic potential, particularly in conditions responsive to estrogen modulation.[2] The biological activity of Broparestrol is intrinsically linked to its stereochemistry, as the (Z) and (E) isomers display different affinities for estrogen receptors and subsequent downstream effects.[3] Understanding the precise three-dimensional arrangement of these isomers is crucial for structure-activity relationship (SAR) studies and the rational design of novel therapeutic agents. This guide aims to consolidate the current knowledge on the crystal structure and stereoisomers of Broparestrol, providing a valuable resource for researchers in medicinal chemistry and pharmacology.

Crystal Structure of (Z)-Broparestrol

The crystal structure of the (Z)-isomer of Broparestrol has been determined by X-ray crystallography, providing precise insights into its molecular geometry.[4] The compound crystallizes in the triclinic space group P-1.[4]

Table 1: Crystallographic Data for (Z)-Broparestrol [4]

Parameter	Value
Chemical Formula	C₂₂H₁₉Br
Molecular Weight	363.3 g/mol
Crystal System	Triclinic
Space Group	P-1
a	8.0838(8) Å
b	9.4510(8) Å
c	11.565(1) Å
α	91.464(8)°
β	89.563(9)°
γ	90.828(8)°
Volume	883.2(2) ų
Z	2
Calculated Density	1.366 Mg/m³
Temperature	294(1) K
Radiation	Cu Kα (λ = 1.5418 Å)
R-factor	0.031 for 2764 reflections

The molecular structure reveals that the three phenyl rings are twisted out of the plane of the central ethylenic bond to minimize steric hindrance.[4] The dihedral angles between the least-squares planes of the phenyl rings and the ethylene group are significant, ranging from 47.77(7)° to 57.86(7)°.[4] The crystal packing is stabilized by van der Waals interactions.[4]

Stereoisomers of Broparestrol

Broparestrol exists as two geometric isomers, (Z)-Broparestrol and (E)-Broparestrol, arising from the restricted rotation around the carbon-carbon double bond. These isomers are also referred to as cis and trans, respectively.

• (Z)-Broparestrol (cis-isomer): In this configuration, the phenyl group and the bromo-substituted phenyl group are on the same side of the double bond.

• (E)-Broparestrol (trans-isomer): In this configuration, the phenyl group and the bromo-substituted phenyl group are on opposite sides of the double bond.

The two isomers exhibit different biological activities. While both isomers possess antiestrogenic properties, their potency and estrogenic/antiestrogenic profiles can vary in different tissues.[3] This differential activity underscores the importance of separating and characterizing each isomer individually.

Experimental Protocols

Representative Synthesis of Broparestrol (as a mixture of isomers)

A common method for the synthesis of triarylethylene derivatives like Broparestrol is the McMurry reaction, which involves the reductive coupling of two ketone precursors.[5]

Reaction Scheme:

(4-Ethylphenyl)(phenyl)methanone + Phenyl(bromo)methanone --(TiCl₄, Zn)--> 1-(2-bromo-1,2-diphenylethenyl)-4-ethylbenzene (Broparestrol)

Materials:

• (4-Ethylphenyl)(phenyl)methanone

• Phenyl(bromo)methanone

• Titanium tetrachloride (TiCl₄)

• Zinc powder (Zn)

• Dry Tetrahydrofuran (THF)

• Aqueous Potassium Carbonate (K₂CO₃) solution

• Dichloromethane

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate

Procedure:

• In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon), suspend Zinc powder (4 equivalents) in dry THF.

• Cool the suspension to 0 °C in an ice bath.

• Add Titanium tetrachloride (2 equivalents) dropwise to the suspension with vigorous stirring. The mixture will turn from a yellow-orange to a dark brown-black color, indicating the formation of the low-valent titanium reagent.

• After the addition is complete, warm the mixture to room temperature and then heat to reflux for 2 hours.

• Cool the reaction mixture to room temperature.

• Dissolve (4-Ethylphenyl)(phenyl)methanone (1 equivalent) and Phenyl(bromo)methanone (1.2 equivalents) in dry THF.

• Add the solution of the ketones dropwise to the McMurry reagent.

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench by the slow addition of an aqueous K₂CO₃ solution.

• Filter the mixture through a pad of celite to remove the titanium salts.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of hexane and ethyl acetate as the eluent to obtain Broparestrol as a mixture of (Z) and (E) isomers.

Separation of (Z) and (E) Stereoisomers

The separation of the geometric isomers of Broparestrol can be achieved by fractional crystallization or column chromatography.[3][6]

Protocol: Separation by Column Chromatography

• Dissolve the mixture of Broparestrol isomers in a minimal amount of a suitable solvent system (e.g., hexane/dichloromethane).

• Prepare a silica gel column packed with a non-polar solvent system (e.g., hexane).

• Carefully load the dissolved sample onto the top of the column.

• Elute the column with a solvent system of increasing polarity (e.g., a gradient of ethyl acetate in hexane). The less polar isomer will typically elute first.

• Collect the fractions and monitor their composition by TLC.

• Combine the fractions containing the pure isomers and evaporate the solvent to yield the separated (Z)- and (E)-Broparestrol. The identity of each isomer can be confirmed by NMR spectroscopy.[6]

Mechanism of Action: Broparestrol as a SERM

Broparestrol exerts its effects by acting as a Selective Estrogen Receptor Modulator (SERM). It binds to estrogen receptors (ERα and ERβ), which are ligand-activated transcription factors.[1][2] The binding of Broparestrol induces a conformational change in the estrogen receptor. This altered conformation affects the receptor's ability to interact with coactivator and corepressor proteins, which are essential for the regulation of gene transcription.[7][8]

In tissues where Broparestrol acts as an antagonist (antiestrogenic), the Broparestrol-ER complex recruits corepressors. This corepressor complex can include proteins like NCoR and SMRT, which in turn recruit histone deacetylases (HDACs). HDACs remove acetyl groups from histones, leading to chromatin condensation and transcriptional repression of estrogen-responsive genes.

In tissues where Broparestrol may exhibit partial agonist activity (estrogenic), the Broparestrol-ER complex may recruit a subset of coactivators, leading to a limited level of gene transcription compared to the full agonist, estradiol.

The tissue-specific action of SERMs like Broparestrol is thought to be dependent on the relative expression levels of ER subtypes, coactivators, and corepressors in different cell types.[8]

Broparestrol's Mechanism as a Selective Estrogen Receptor Modulator (SERM).

Conclusion

Broparestrol serves as a significant example of a stereoisomeric drug whose therapeutic effects are dependent on its geometric configuration. The detailed crystallographic data of the (Z)-isomer provides a solid foundation for computational modeling and SAR studies. The outlined synthetic and separation protocols, based on established chemical principles, offer a practical guide for the preparation and isolation of the individual stereoisomers for further biological evaluation. The elucidation of its mechanism of action as a SERM, involving the differential recruitment of coactivators and corepressors to the estrogen receptor, highlights the complexity of nuclear receptor signaling and provides a framework for the development of next-generation tissue-selective estrogen modulators. This guide consolidates critical technical information on Broparestrol, catering to the needs of researchers dedicated to advancing the fields of medicinal chemistry and endocrine pharmacology.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of Triphenylethylene Bisphenols as Aromatase Inhibitors That Also Modulate Estrogen Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of Triphenylethylene Bisphenols as Aromatase Inhibitors that Also Modulate Estrogen Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Structure–Activity Relationships of Triphenylethylene Derivatives and Their Evaluation as Anticancer and Antiviral Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 7. The role of coactivators and corepressors in the biology and mechanism of action of steroid hormone receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Coactivator and corepressor regulation of the agonist/antagonist activity of the mixed antiestrogen, 4-hydroxytamoxifen - PubMed [pubmed.ncbi.nlm.nih.gov]

E/Z Isomers of Broparestrol: A Technical Guide to Their Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Broparestrol, a synthetic, nonsteroidal selective estrogen receptor modulator (SERM), has been utilized in Europe for dermatological applications and the management of breast cancer.[1] As a triphenylethylene derivative, it exists as a mixture of geometric E and Z isomers.[1][2] Both isomers are known to be biologically active, exhibiting potent antiestrogenic effects.[1][3] Notably, the Z-isomer has also been reported to possess some estrogenic properties.[4] This technical guide provides a comprehensive overview of the E/Z isomers of Broparestrol, focusing on their biological activity, the experimental protocols to assess their function, and the signaling pathways they modulate. While specific quantitative data for the individual isomers of Broparestrol are not extensively available in public literature, this guide outlines the established methodologies for their determination and presents a framework for understanding their mechanism of action.

Introduction to Broparestrol and its Isomers

Broparestrol, chemically known as α-bromo-α,β-diphenyl-β-p-ethylphenylethylene (BDPE), is structurally related to other well-known SERMs like clomifene and tamoxifen.[1] The presence of a carbon-carbon double bond in its structure gives rise to two geometric isomers: (E)-Broparestrol and (Z)-Broparestrol.[2]

• (E)-Broparestrol: The trans-isomer, where the phenyl groups on the double bond are on opposite sides.

• (Z)-Broparestrol: The cis-isomer, where the phenyl groups on the double bond are on the same side.

Both isomers contribute to the overall pharmacological profile of the Broparestrol mixture.[1] Understanding the distinct biological activities of each isomer is crucial for optimizing its therapeutic potential and for the development of new, more selective SERMs.

Biological Activity of Broparestrol Isomers

The biological activity of Broparestrol and its isomers is primarily mediated through their interaction with estrogen receptors (ERs), ERα and ERβ. As SERMs, they can act as either antagonists or partial agonists of the ERs in a tissue-specific manner.

A study on the closely related bromotriphenylethylene compounds indicated that both the cis and trans isomers act as partial estrogen antagonists in the rat uterus, showing no estrogenic effects.[3] However, in the mouse uterus, they behaved as partial agonists.[3] This highlights the species- and tissue-dependent nature of the activity of these compounds. The Z-isomer of Broparestrol is noted to have some estrogenic activity alongside its antiestrogenic effects.[4]

Data Presentation

A thorough review of the published literature did not yield specific quantitative data for the estrogen receptor binding affinities (e.g., Ki or IC50 values) or the antiproliferative IC50 values for the individual E and Z isomers of Broparestrol in breast cancer cell lines. The following tables are therefore presented as templates to guide future research and data presentation for these compounds.

Table 1: Estrogen Receptor Binding Affinity of Broparestrol Isomers (Hypothetical Data)

Compound	Isomer	ERα Binding Affinity (Ki, nM)	ERβ Binding Affinity (Ki, nM)
Broparestrol	E	TBD	TBD
Broparestrol	Z	TBD	TBD
Estradiol	-	~0.1	~0.2
Tamoxifen	-	~2.5	~5.0

TBD: To Be Determined. Data for Estradiol and Tamoxifen are approximate and can vary based on experimental conditions.

Table 2: In Vitro Antiproliferative Activity of Broparestrol Isomers in Breast Cancer Cell Lines (Hypothetical Data)

Compound	Isomer	Cell Line	IC50 (µM)
Broparestrol	E	MCF-7	TBD
Broparestrol	Z	MCF-7	TBD
Broparestrol	E	T47D	TBD
Broparestrol	Z	T47D	TBD
4-hydroxytamoxifen	-	MCF-7	~0.01
4-hydroxytamoxifen	-	T47D	~0.02

TBD: To Be Determined. Data for 4-hydroxytamoxifen is approximate and can vary based on experimental conditions.

Experimental Protocols

To determine the quantitative biological activity of the E and Z isomers of Broparestrol, the following established experimental protocols can be employed.

Synthesis and Separation of E/Z Isomers

Methodology: Isomer Separation by Fractional Crystallization or HPLC

• Synthesis: Synthesize the Broparestrol mixture through an appropriate chemical reaction, such as a McMurry coupling or a Grignard reaction followed by dehydration and bromination.

• Initial Characterization: Analyze the crude product mixture using techniques like 1H NMR and HPLC to determine the initial ratio of E and Z isomers.

• Fractional Crystallization:

  • Dissolve the isomer mixture in a suitable hot solvent or solvent system.

  • Allow the solution to cool slowly. The isomer that is less soluble or has a more stable crystal lattice will crystallize out first.

  • Collect the crystals by filtration.

  • Repeat the crystallization process with the mother liquor to isolate the other isomer.

  • Purity of the separated isomers should be assessed by HPLC and melting point analysis.

• Preparative High-Performance Liquid Chromatography (HPLC):

  • Column: A reverse-phase C18 column is commonly used for the separation of nonpolar isomers.

  • Mobile Phase: An isocratic or gradient mixture of organic solvents (e.g., acetonitrile, methanol) and water. The optimal mobile phase composition needs to be determined empirically.

  • Detection: UV detection at a wavelength where both isomers have significant absorbance.

  • Fraction Collection: Collect the eluent corresponding to each isomer peak separately.

  • Solvent Evaporation: Remove the solvent from the collected fractions to obtain the purified isomers.

Estrogen Receptor Competitive Binding Assay

This assay is used to determine the binding affinity of the Broparestrol isomers for ERα and ERβ.

Methodology:

• Receptor Source: Use purified recombinant human ERα and ERβ or cytosol extracts from tissues known to express high levels of these receptors (e.g., rat uterus).

• Radioligand: Use a radiolabeled estrogen, typically [3H]-estradiol, as the competitor.

• Assay Buffer: A suitable buffer, such as TEG buffer (Tris-HCl, EDTA, glycerol), is used to maintain pH and protein stability.

• Incubation: Incubate a constant concentration of the ER and [3H]-estradiol with increasing concentrations of the unlabeled test compounds (E- and Z-Broparestrol).

• Separation of Bound and Free Ligand: Separate the receptor-bound [3H]-estradiol from the free radioligand. Common methods include hydroxylapatite (HAP) assay or dextran-coated charcoal (DCC) precipitation.

• Quantification: Measure the radioactivity of the bound fraction using liquid scintillation counting.

• Data Analysis: Plot the percentage of bound [3H]-estradiol against the logarithm of the competitor concentration. The IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis. The Ki (inhibition constant) can then be calculated using the Cheng-Prusoff equation.

Cell Proliferation Assay (E-SCREEN)

This assay measures the effect of Broparestrol isomers on the proliferation of estrogen-dependent breast cancer cell lines, such as MCF-7 and T47D.

Methodology:

• Cell Culture: Culture MCF-7 or T47D cells in a phenol red-free medium supplemented with charcoal-stripped fetal bovine serum to remove endogenous estrogens.

• Seeding: Seed the cells in multi-well plates at an appropriate density.

• Treatment: After allowing the cells to attach, treat them with a range of concentrations of the E and Z isomers of Broparestrol, both alone (to assess agonistic activity) and in the presence of a fixed concentration of 17β-estradiol (to assess antagonistic activity).

• Incubation: Incubate the cells for a period of 6-7 days.

• Cell Viability Measurement: Determine the cell number or viability using a suitable method, such as the sulforhodamine B (SRB) assay, MTT assay, or by direct cell counting.

• Data Analysis: Plot cell number or viability against the concentration of the test compound. The IC50 (for antagonistic activity) or EC50 (for agonistic activity) values can be calculated from the dose-response curves.

Signaling Pathways

As SERMs, the E and Z isomers of Broparestrol exert their effects by modulating the transcriptional activity of estrogen receptors. The binding of a ligand to the ER induces a conformational change in the receptor, which then dimerizes and binds to specific DNA sequences known as estrogen response elements (EREs) in the promoter regions of target genes. The nature of the ligand (agonist or antagonist) determines which co-regulator proteins (co-activators or co-repressors) are recruited to the receptor-DNA complex, ultimately leading to the activation or repression of gene transcription.

The following diagrams illustrate the generalized signaling pathway of an estrogen agonist and a SERM. The specific co-regulators involved and the downstream target genes affected by the E and Z isomers of Broparestrol would need to be determined experimentally.

Figure 1. Generalized Estrogen Agonist Signaling Pathway.

References

• 1. Broparestrol - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Isomers of broparoestrol and antiestrogen action: comparison with tamoxifen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [(Z)-broparestrol] - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Antiestrogenic Properties of Broparestrol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Broparestrol, a synthetic, nonsteroidal selective estrogen receptor modulator (SERM) of the triphenylethylene group, has demonstrated potent antiestrogenic activity with a degree of tissue-specific partial agonism. This technical guide provides a comprehensive overview of the core antiestrogenic properties of Broparestrol, detailing its mechanism of action, experimental characterization, and the signaling pathways it modulates. The information presented herein is intended to serve as a resource for researchers and professionals involved in the fields of endocrinology, oncology, and drug development.

Introduction

Broparestrol, also known by its developmental code name LN-107, is a compound structurally related to other well-known SERMs like clomifene and tamoxifen.[1] It exists as a mixture of E- and Z-isomers, both of which contribute to its biological activity.[2] Clinically, Broparestrol has been utilized in Europe for certain dermatological conditions and in the treatment of breast cancer, underscoring its significant antiestrogenic effects.[2] This document will elucidate the fundamental mechanisms underlying these effects.

Mechanism of Action: Estrogen Receptor Modulation

The primary mechanism by which Broparestrol exerts its antiestrogenic effects is through competitive binding to estrogen receptors (ERs), primarily ERα and ERβ. As a SERM, its action is tissue-specific; it can act as an antagonist in some tissues, like the breast, while exhibiting partial agonist effects in others.

Estrogen Receptor Binding

Broparestrol's triphenylethylene structure allows it to fit into the ligand-binding pocket of the estrogen receptor, sterically hindering the binding of the natural ligand, 17β-estradiol (E2). This competitive inhibition is the initial step in its antiestrogenic cascade. While specific quantitative binding data for Broparestrol is not extensively available in publicly accessible literature, its potent antiestrogenic activity suggests a high affinity for estrogen receptors.

Modulation of Estrogen Receptor Signaling

Upon binding to the estrogen receptor, Broparestrol induces a conformational change in the receptor protein that is distinct from that induced by estradiol. This altered conformation affects the recruitment of critical coregulatory proteins to the receptor-DNA complex, ultimately determining the transcriptional outcome.

In tissues where Broparestrol acts as an antagonist, it is hypothesized to promote the recruitment of corepressors, such as Silencing Mediator for Retinoid and Thyroid hormone receptors (SMRT), while inhibiting the recruitment of coactivators like Steroid Receptor Coactivator-1 (SRC-1). This leads to the repression of estrogen-responsive genes that are involved in cell proliferation and growth.

Conversely, in tissues where it exhibits partial agonist activity, Broparestrol may allow for a limited recruitment of coactivators, leading to a sub-maximal activation of estrogen-responsive genes compared to estradiol.

Figure 1: Simplified signaling pathway illustrating the differential recruitment of coregulators by Estradiol versus Broparestrol, leading to opposing effects on gene transcription.

Experimental Protocols for Characterization

The antiestrogenic properties of compounds like Broparestrol are typically characterized using a combination of in vitro and in vivo assays.

Estrogen Receptor Competitive Binding Assay

This in vitro assay quantifies the ability of a test compound to compete with radiolabeled estradiol for binding to the estrogen receptor.

Methodology:

• Preparation of ER-rich cytosol: Uteri from immature or ovariectomized female rats are homogenized in a buffer solution. The homogenate is then centrifuged to obtain a cytosolic fraction rich in estrogen receptors.

• Competitive Binding: A constant concentration of radiolabeled estradiol (e.g., [³H]E2) is incubated with the uterine cytosol in the presence of increasing concentrations of the unlabeled test compound (Broparestrol).

• Separation of Bound and Unbound Ligand: The receptor-bound radioligand is separated from the unbound radioligand using a method such as hydroxylapatite or dextran-coated charcoal.

• Quantification: The amount of bound radioactivity is measured using liquid scintillation counting.

• Data Analysis: The data is used to generate a competition curve, from which the IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radiolabeled estradiol) can be determined. The relative binding affinity (RBA) is then calculated relative to estradiol.

Figure 2: Experimental workflow for the estrogen receptor competitive binding assay.

Uterotrophic and Anti-Uterotrophic Assays

These in vivo assays in rodents are the gold standard for assessing the estrogenic and antiestrogenic activity of a compound.

Methodology:

• Animal Model: Immature or ovariectomized female rats or mice are used. Ovariectomy removes the endogenous source of estrogens, making the uterine tissue highly sensitive to exogenous estrogenic or antiestrogenic compounds.

• Dosing:

  • Uterotrophic Assay (to assess estrogenic activity): Animals are treated with the test compound (Broparestrol) alone at various doses.

  • Anti-Uterotrophic Assay (to assess antiestrogenic activity): Animals are co-treated with a known estrogen (e.g., estradiol) and the test compound (Broparestrol) at various doses.

• Treatment Period: Dosing is typically conducted daily for three consecutive days.

• Necropsy and Uterine Weight: On the day after the final dose, the animals are euthanized, and their uteri are excised and weighed (both wet and blotted weight).

• Data Analysis:

  • In the uterotrophic assay, a statistically significant increase in uterine weight compared to the vehicle control indicates estrogenic activity.

  • In the anti-uterotrophic assay, a statistically significant inhibition of the estradiol-induced increase in uterine weight indicates antiestrogenic activity.

A study comparing the isomers of Broparestrol to tamoxifen found that in rats, both the cis and trans isomers of Broparestrol showed no estrogenic effects in the uterotrophic assay, acting as partial estrogen antagonists. In contrast, in mice, they exhibited partial agonist effects.[1]

Quantitative Data Summary

Parameter	Assay Type	Expected Outcome for Broparestrol	Reference Compound (Estradiol)	Reference Compound (Tamoxifen)
Receptor Binding	ER Competitive Binding	Competitive displacement of Estradiol	High affinity (serves as reference)	High affinity, competitive displacement
In Vitro Activity	Reporter Gene Assay	Inhibition of E2-induced reporter activity	Strong activation of reporter gene	Inhibition of E2-induced activity
In Vivo Activity (Rat)	Uterotrophic Assay	No significant increase in uterine weight[1]	Significant increase in uterine weight	Partial increase in uterine weight[1]
In Vivo Activity (Rat)	Anti-Uterotrophic Assay	Inhibition of E2-induced uterine growth	N/A	Inhibition of E2-induced uterine growth
In Vivo Activity (Mouse)	Uterotrophic Assay	Partial increase in uterine weight[1]	Significant increase in uterine weight	Full increase in uterine weight[1]

Conclusion

Broparestrol is a potent selective estrogen receptor modulator with well-established antiestrogenic properties, particularly in the context of breast tissue. Its mechanism of action is centered on competitive binding to estrogen receptors and subsequent modulation of coregulator recruitment, leading to the repression of estrogen-dependent gene transcription. The experimental protocols detailed in this guide provide a framework for the continued investigation and characterization of Broparestrol and other novel SERMs. Further research to quantify its binding affinities and delineate its precise interactions with coregulatory proteins will provide a more complete understanding of its molecular pharmacology and aid in the development of next-generation endocrine therapies.

References

• 1. Isomers of broparoestrol and antiestrogen action: comparison with tamoxifen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Broparestrol - Wikipedia [en.wikipedia.org]

Broparestrol's In Vivo Effect on Prolactin Levels: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available research providing specific quantitative data on the in vivo effects of Broparestrol on prolactin levels is limited. This guide synthesizes the known antiestrogenic properties of Broparestrol with data from analogous selective estrogen receptor modulators (SERMs) and antiestrogens, such as tamoxifen and fulvestrant, to provide a comprehensive technical overview of its expected effects and the methodologies for their assessment.

Introduction

Broparestrol is a synthetic, nonsteroidal selective estrogen receptor modulator (SERM) with potent antiestrogenic activity.[1] In animal studies, it has been shown to suppress prolactin levels.[1] Prolactin, a polypeptide hormone secreted by the anterior pituitary's lactotroph cells, plays a crucial role in lactation, reproduction, and homeostasis.[2] Its secretion is primarily under the inhibitory control of dopamine from the hypothalamus, while estrogens are potent stimulators of its synthesis and release.[2][3][4] As a potent antiestrogen, Broparestrol's primary mechanism for suppressing prolactin is likely through the antagonism of estrogen receptors (ERs) in the pituitary gland.

This technical guide provides an in-depth overview of the anticipated in vivo effects of Broparestrol on prolactin levels, drawing parallels from well-documented antiestrogens. It includes a summary of quantitative data from analogous compounds, detailed experimental protocols for in vivo assessment, and visualizations of the key signaling pathways and experimental workflows.

Data Presentation: Anticipated Effects of Broparestrol on Prolactin Levels

Due to the absence of specific in vivo quantitative data for Broparestrol, the following table summarizes the effects of other well-characterized antiestrogens, tamoxifen and fulvestrant, on prolactin levels in rats. This data serves as a proxy to estimate the potential dose-dependent effects of Broparestrol.

Compound	Animal Model	Dosage	Treatment Duration	Effect on Serum Prolactin	Reference
Fulvestrant	Female F344 rats with 17β-estradiol-induced prolactinomas	0.5, 3, 20, 40 mg/kg (intramuscular)	14 days	Dose-dependent inhibition	[1]
Tamoxifen	Ovariectomized female Wistar rats treated with estradiol valerate (subacute)	Not specified	Last days of 2-week estrogen treatment	Significant reduction	[3]
Tamoxifen	Ovariectomized female Wistar rats treated with estradiol valerate (chronic)	Not specified	Last days of 10-week estrogen treatment	No significant effect	[3]

Experimental Protocols

The following is a generalized, detailed protocol for assessing the in vivo effects of an antiestrogenic compound like Broparestrol on prolactin levels in a rat model.

Animal Model and Husbandry

• Species: Adult female Sprague-Dawley or Wistar rats (8-10 weeks old).

• Housing: Animals should be housed in a temperature- and light-controlled environment (e.g., 22 ± 2°C, 12-hour light/dark cycle) with ad libitum access to standard chow and water.

• Acclimatization: Allow a minimum of one week for acclimatization before the commencement of the experiment.

• Ethical Considerations: All animal procedures must be performed in accordance with institutional and national guidelines for the care and use of laboratory animals.

Experimental Design

• Ovariectomy (Optional but Recommended): To eliminate the influence of endogenous estrogens, bilateral ovariectomy can be performed under appropriate anesthesia. Allow a recovery period of at least one week.

• Estrogen-Induced Hyperprolactinemia Model:

  • To mimic a state of elevated prolactin, administer a long-acting estrogen, such as estradiol valerate (e.g., 50-300 µ g/rat/week , subcutaneously) for a predetermined period (e.g., 2-4 weeks).

• Grouping:

  • Group 1 (Vehicle Control): Ovariectomized rats receiving the vehicle used for Broparestrol administration.

  • Group 2 (Estrogen Control): Ovariectomized rats receiving estradiol valerate and the vehicle for Broparestrol.

  • Group 3-5 (Broparestrol Treatment): Ovariectomized rats receiving estradiol valerate and varying doses of Broparestrol (e.g., low, medium, high dose).

• Drug Administration:

  • Broparestrol: Administer Broparestrol or its vehicle daily via the appropriate route (e.g., oral gavage, subcutaneous injection) for the specified duration of the study (e.g., 1-4 weeks).

Sample Collection and Analysis

• Blood Sampling: Collect blood samples at baseline and at specified time points throughout the study (e.g., weekly) via a suitable method (e.g., tail vein, saphenous vein). A terminal blood sample can be collected via cardiac puncture under anesthesia.

• Serum Preparation: Allow blood to clot at room temperature, then centrifuge at 3000 rpm for 15 minutes at 4°C to separate the serum. Store serum samples at -80°C until analysis.

• Prolactin Measurement: Quantify serum prolactin levels using a commercially available rat prolactin ELISA kit, following the manufacturer's instructions.

Data Analysis

• Analyze the data using appropriate statistical methods, such as ANOVA followed by a post-hoc test (e.g., Dunnett's or Tukey's test) to compare prolactin levels between the different treatment groups. A p-value of < 0.05 is typically considered statistically significant.

Mandatory Visualizations

Experimental Workflow

Experimental workflow for in vivo assessment.

Signaling Pathway of Prolactin Regulation and Broparestrol's Mechanism of Action

Antiestrogenic inhibition of prolactin secretion.

Conclusion

References

• 1. Dopamine D2 receptor mediates both inhibitory and stimulatory actions on prolactin release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | The Mechanism and Pathways of Dopamine and Dopamine Agonists in Prolactinomas [frontiersin.org]
• 3. academic.oup.com [academic.oup.com]
• 4. academic.oup.com [academic.oup.com]

Investigating the Estrogenic Activity of Broparestrol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Broparestrol, a synthetic, nonsteroidal selective estrogen receptor modulator (SERM) of the triphenylethylene group, has demonstrated a complex pharmacological profile with both estrogenic and antiestrogenic activities. This technical guide provides an in-depth overview of the methodologies used to investigate the estrogenic activity of Broparestrol. It is designed to equip researchers, scientists, and drug development professionals with the necessary experimental protocols and data presentation frameworks to further elucidate the compound's mechanism of action and potential therapeutic applications. While specific quantitative data for Broparestrol is not extensively available in the public domain, this guide presents the established assays and data structures to facilitate and standardize future research.

Introduction

Broparestrol (α-bromo-α,β-diphenyl-β-p-ethylphenylethylene) is a compound that has been explored for its potential in treating conditions such as breast cancer and for dermatological applications. As a member of the triphenylethylene family, which includes well-known SERMs like tamoxifen and clomifene, Broparestrol's biological effects are primarily mediated through its interaction with estrogen receptors (ERs), ERα and ERβ. The tissue-specific agonist and antagonist activities of SERMs make them a compelling class of molecules for therapeutic development.

Broparestrol exists as a mixture of (E)- and (Z)-isomers, both of which are biologically active. Understanding the distinct and combined estrogenic and antiestrogenic profiles of these isomers is crucial for comprehending the overall pharmacological effect of Broparestrol. This guide outlines the key in vitro and in vivo assays essential for characterizing the estrogenic activity of Broparestrol and its isomers.

Mechanism of Action: Estrogen Receptor Signaling

The estrogenic or antiestrogenic activity of Broparestrol is determined by its binding to ERα and ERβ, which function as ligand-activated transcription factors. The binding of a ligand to the estrogen receptor initiates a cascade of molecular events that ultimately modulate the transcription of target genes. The tissue-specific effects of SERMs like Broparestrol arise from the differential expression of ER subtypes, co-activator and co-repressor proteins in various tissues, and the unique conformational changes induced in the receptor upon ligand binding.

• Agonist Action: When Broparestrol acts as an agonist, it binds to the estrogen receptor, inducing a conformational change that promotes the recruitment of co-activator proteins. This complex then binds to estrogen response elements (EREs) on the DNA, initiating the transcription of estrogen-responsive genes.

• Antagonist Action: In its antagonist role, Broparestrol binding to the estrogen receptor leads to a different conformational change. This conformation favors the recruitment of co-repressor proteins and hinders the binding of co-activators, thereby inhibiting the transcription of estrogen-responsive genes.

Figure 1: Generalized signaling pathway of Broparestrol through estrogen receptors.

Quantitative Data Presentation

A systematic presentation of quantitative data is essential for comparing the estrogenic activity of Broparestrol and its isomers with standard compounds. The following tables provide a template for summarizing key parameters from in vitro and in vivo assays.

Table 1: In Vitro Estrogenic/Antiestrogenic Activity of Broparestrol

Compound	Estrogen Receptor Subtype	Relative Binding Affinity (RBA %) vs. Estradiol	Reporter Gene Assay (EC50/IC50, M)	Cell Proliferation Assay (EC50/IC50, M)
Broparestrol (mixture)	ERα	Data not available	Data not available	Data not available
ERβ	Data not available	Data not available	Data not available
(E)-Broparestrol	ERα	Data not available	Data not available	Data not available
ERβ	Data not available	Data not available	Data not available
(Z)-Broparestrol	ERα	Data not available	Data not available	Data not available
ERβ	Data not available	Data not available	Data not available
17β-Estradiol (Control)	ERα	100	Reference value	Reference value
ERβ	100	Reference value	Reference value
Tamoxifen (Control)	ERα	Reference value	Reference value	Reference value
ERβ	Reference value	Reference value	Reference value

Table 2: In Vivo Uterotrophic and Anti-Uterotrophic Activity of Broparestrol Isomers

Species	Compound	Uterotrophic Effect (Agonist)	Anti-Uterotrophic Effect (Antagonist)
Rat	(E)-Broparestrol	No estrogenic effects observed.	Partial estrogen antagonist.
(Z)-Broparestrol	No estrogenic effects observed.	Partial estrogen antagonist.
Mouse	(E)-Broparestrol	Partial agonist.	Data not available
(Z)-Broparestrol	Partial agonist.	Data not available

Note: The data in Table 2 is based on qualitative descriptions from existing literature.[1] Quantitative dose-response data is needed for a complete assessment.

Experimental Protocols

The following sections detail the methodologies for key experiments used to characterize the estrogenic activity of Broparestrol.

Estrogen Receptor Competitive Binding Assay

This assay determines the ability of Broparestrol to compete with a radiolabeled estrogen, typically [³H]-17β-estradiol, for binding to ERα and ERβ.

Methodology:

• Receptor Preparation: Prepare cytosol containing estrogen receptors from a suitable source, such as the uteri of immature or ovariectomized rodents, or use purified recombinant human ERα and ERβ.

• Competitive Binding: Incubate a constant concentration of [³H]-17β-estradiol and the receptor preparation with increasing concentrations of unlabeled Broparestrol (or its isomers).

• Separation: Separate the receptor-bound from the free radioligand using a method such as hydroxylapatite or dextran-coated charcoal.

• Quantification: Measure the radioactivity of the bound fraction using liquid scintillation counting.

• Data Analysis: Plot the percentage of [³H]-17β-estradiol binding against the logarithm of the competitor concentration. The IC50 (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) is determined. The Relative Binding Affinity (RBA) is calculated as: (IC50 of Estradiol / IC50 of Broparestrol) x 100.

Figure 2: Workflow for the estrogen receptor competitive binding assay.

Estrogen-Responsive Reporter Gene Assay

This in vitro assay measures the ability of Broparestrol to activate or inhibit the transcriptional activity of estrogen receptors in a cellular context.

Methodology:

• Cell Culture and Transfection: Use a suitable cell line (e.g., MCF-7, HeLa, or HEK293) and transiently or stably transfect them with two plasmids: one expressing the estrogen receptor (ERα or ERβ) and another containing a reporter gene (e.g., luciferase or β-galactosidase) under the control of an estrogen response element (ERE).

• Treatment: Treat the transfected cells with various concentrations of Broparestrol (for agonist activity) or with a fixed concentration of 17β-estradiol in the presence of increasing concentrations of Broparestrol (for antagonist activity).

• Cell Lysis and Reporter Assay: After an appropriate incubation period, lyse the cells and measure the activity of the reporter enzyme (e.g., luminescence for luciferase).

• Data Analysis: For agonist activity, plot the reporter activity against the log of Broparestrol concentration to determine the EC50 (the concentration that produces 50% of the maximal response). For antagonist activity, plot the inhibition of estradiol-induced reporter activity against the log of Broparestrol concentration to determine the IC50.

Figure 3: Workflow for the estrogen-responsive reporter gene assay.

Cell Proliferation (E-Screen) Assay

This assay assesses the estrogenic activity of Broparestrol by measuring its effect on the proliferation of estrogen-dependent breast cancer cells, such as MCF-7.

Methodology:

• Cell Culture: Culture MCF-7 cells in a medium deprived of estrogens (e.g., using charcoal-stripped serum) to synchronize them in a low-proliferative state.

• Treatment: Seed the cells in multi-well plates and treat them with a range of concentrations of Broparestrol (for agonistic effects) or with a fixed concentration of 17β-estradiol plus varying concentrations of Broparestrol (for antagonistic effects).

• Incubation: Incubate the cells for a period of 6-7 days.

• Quantification of Cell Proliferation: Determine the cell number using methods such as cell counting, MTT assay, or CyQUANT assay.

• Data Analysis: For agonist activity, calculate the proliferative effect (PE) relative to the maximal effect of estradiol and determine the EC50. For antagonist activity, determine the IC50 for the inhibition of estradiol-induced proliferation.

Rodent Uterotrophic Bioassay

This in vivo assay is a standard method for assessing the estrogenic and antiestrogenic activity of a compound by measuring its effect on the uterine weight of immature or ovariectomized female rodents.

Methodology:

• Animal Model: Use either immature female rats or mice (around 21 days old) or ovariectomized adult females.

• Dosing: Administer Broparestrol (or its isomers) daily for three consecutive days via oral gavage or subcutaneous injection. For anti-uterotrophic assessment, co-administer the compound with a reference estrogen like ethinyl estradiol.

• Necropsy: Euthanize the animals approximately 24 hours after the final dose.

• Uterine Weight Measurement: Carefully dissect the uterus, trim away any adhering fat and connective tissue, and record the wet weight. The uterus may also be blotted to obtain a "blotted" weight.

• Data Analysis: Compare the mean uterine weights of the treated groups to the vehicle control group. A statistically significant increase in uterine weight indicates estrogenic activity. A significant reduction in the uterine weight gain induced by a co-administered estrogen indicates antiestrogenic activity.

Conclusion

The investigation of Broparestrol's estrogenic activity requires a multi-faceted approach employing a combination of in vitro and in vivo assays. This technical guide provides the foundational experimental protocols and data presentation frameworks necessary for a thorough characterization of this selective estrogen receptor modulator. While comprehensive quantitative data for Broparestrol remains to be fully elucidated in publicly accessible literature, the methodologies outlined herein offer a standardized path for researchers to generate this critical information. A complete understanding of the estrogenic and antiestrogenic profile of Broparestrol and its isomers will be instrumental in guiding its future development and potential clinical applications.

References

• 1. Isomers of broparoestrol and antiestrogen action: comparison with tamoxifen - PubMed [pubmed.ncbi.nlm.nih.gov]

Broparestrol: A Technical Overview of its Discovery, Development, and Mechanism of Action

A Whitepaper for Researchers and Drug Development Professionals

Abstract

Broparestrol, a synthetic, non-steroidal selective estrogen receptor modulator (SERM) belonging to the triphenylethylene group, has a noteworthy history in the landscape of endocrine therapies. Developed under the code name LN-107, it has been utilized in Europe for the treatment of breast cancer and for certain dermatological conditions. Structurally analogous to clomifene and diethylstilbestrol, Broparestrol functions as a potent antiestrogen with slight estrogenic activity, a characteristic that has defined its therapeutic applications. This technical guide provides an in-depth exploration of the discovery and developmental history of Broparestrol, its pharmacological profile supported by quantitative data, detailed experimental protocols for key assays, and an elucidation of its molecular mechanism of action through signaling pathway diagrams.

Discovery and Developmental History

Broparestrol, chemically known as α-bromo-α,β-diphenyl-β-p-ethylphenylethylene, emerged from the broader research into triphenylethylene compounds as modulators of the estrogen receptor (ER). It is a mixture of two geometric isomers, (E)- and (Z)-Broparestrol, both of which contribute to its biological activity.[1] While specific details regarding the initial discovery and the key researchers are not extensively documented in readily available literature, its developmental code name, LN-107, suggests a structured pharmaceutical development program.[1]

The synthesis of Broparestrol was described in a 1987 publication by Al-Hassan, which detailed a method utilizing a palladium-catalyzed cross-coupling reaction. This synthetic route provided a viable method for the production of this tetrasubstituted olefin.

Broparestrol was subsequently developed and marketed in Europe under the brand names Acnestrol and Longestrol for the treatment of breast cancer and for dermatological uses.[1] Its clinical use, however, appears to have been limited and it has not achieved the widespread application of other SERMs like tamoxifen.

Pharmacological Profile

Broparestrol's pharmacological activity is characterized by its dual estrogenic and antiestrogenic effects, a hallmark of SERMs. Its primary mechanism of action is through competitive binding to the estrogen receptor, leading to tissue-specific modulation of estrogen-dependent signaling pathways.

Estrogenic and Antiestrogenic Activity

Studies have demonstrated that Broparestrol exhibits potent antiestrogenic effects, particularly in the context of mammary tissue, where it inhibits the development of mammary glands.[1] In animal models, it has also been shown to suppress prolactin levels.[1]

A comparative study of the isomers of Broparestrol and tamoxifen revealed their relative biological potencies.[2] In uterotrophic and anti-uterotrophic assays in rodents, both the cis and trans isomers of bromotriphenylethylene (Broparestrol) were found to be partial estrogen antagonists with no estrogenic effects in the rat uterus.[2] In contrast, they acted as partial agonists in the mouse uterus.[2] This is distinct from tamoxifen, which displayed partial antiestrogenic/estrogenic effects in rats and was fully estrogenic in mice.[2]

Table 1: Comparative Biological Activity of Broparestrol Isomers and Tamoxifen in Rodent Models [2]

Compound	Species	Uterine Response	Classification
(E/Z)-Broparestrol	Rat	No estrogenic effect	Partial Estrogen Antagonist
(E/Z)-Broparestrol	Mouse	Partial agonist effect	Partial Agonist/Antagonist
Tamoxifen	Rat	Partial antiestrogenic/estrogenic effect	Partial Agonist/Antagonist
Tamoxifen	Mouse	Full estrogenic effect	Full Estrogen Agonist

Experimental Protocols

Synthesis of Broparestrol

The synthesis of Broparestrol can be achieved via a palladium-catalyzed cross-coupling reaction as described by Al-Hassan (1987). A general workflow for such a synthesis is outlined below.

A generalized workflow for the synthesis of Broparestrol.

Methodology:

• Grignard Reaction: A phenyl Grignard reagent is reacted with a p-ethyl-substituted benzophenone to form a tertiary alcohol intermediate.

• Dehydration: The tertiary alcohol is then subjected to acidic dehydration to yield the triphenylethylene scaffold.

• Bromination: The triphenylethylene intermediate is subsequently brominated to yield the final Broparestrol product as a mixture of E and Z isomers. Purification of the isomers can be achieved through chromatographic techniques.

Uterotrophic and Anti-Uterotrophic Assays

These in vivo assays are fundamental for assessing the estrogenic and antiestrogenic activity of compounds.

Workflow for assessing estrogenic and antiestrogenic activity.

Methodology:

• Animal Model: Immature or ovariectomized female rodents (rats or mice) are used as they have low endogenous estrogen levels.

• Uterotrophic Assay: Animals are treated with the test compound (Broparestrol) at various doses for a defined period. A significant increase in uterine weight compared to the vehicle control group indicates estrogenic activity.

• Anti-Uterotrophic Assay: Animals are co-treated with a known estrogen (e.g., estradiol) and the test compound. A significant reduction in the estrogen-induced uterine weight gain indicates antiestrogenic activity.

Mechanism of Action and Signaling Pathways

As a SERM, Broparestrol's mechanism of action is centered on its interaction with the estrogen receptor alpha (ERα) and estrogen receptor beta (ERβ). The binding of Broparestrol to the ER induces a conformational change in the receptor. This altered receptor conformation dictates its interaction with co-regulatory proteins (co-activators and co-repressors), leading to tissue-specific gene regulation.

In breast cancer cells, which are often ER-positive, Broparestrol acts as an antagonist. It competes with endogenous estradiol for ER binding. The Broparestrol-ER complex recruits co-repressors to the regulatory regions of estrogen-responsive genes, leading to the downregulation of genes involved in cell proliferation and survival, ultimately inhibiting tumor growth.

In other tissues, such as bone, Broparestrol may exhibit partial agonist activity, potentially leading to beneficial estrogenic effects. This tissue-specific action is the defining characteristic of SERMs.

Antagonistic action of Broparestrol in breast cancer cells.

Clinical Data

While Broparestrol has been used clinically in Europe for breast cancer, comprehensive data from large-scale, randomized clinical trials are not widely available in the public domain. Its use appears to have been based on smaller studies and clinical experience within specific regions. Further investigation into historical clinical records and publications from the time of its primary use would be necessary to provide a more detailed account of its clinical efficacy and safety profile.

Conclusion

Broparestrol represents an interesting chapter in the development of selective estrogen receptor modulators. As a member of the triphenylethylene class, its discovery and development contributed to the understanding of how synthetic non-steroidal compounds can modulate estrogen receptor activity in a tissue-specific manner. While it did not achieve the global prominence of other SERMs, its history underscores the ongoing search for endocrine therapies with improved efficacy and safety profiles for the treatment of hormone-dependent diseases. The available preclinical data highlight its potent antiestrogenic effects in mammary tissue, providing a clear rationale for its clinical application in breast cancer. Further retrospective analysis of its clinical use could provide valuable insights for the development of future generations of SERMs.

References

• 1. Broparestrol - Wikipedia [en.wikipedia.org]
• 2. Isomers of broparoestrol and antiestrogen action: comparison with tamoxifen - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Broparestrol: In Vitro Evaluation in MCF-7 Breast Cancer Cells - Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Broparestrol is a non-steroidal estrogenic compound that has been investigated for its potential therapeutic effects. This document provides a comprehensive overview of standard in vitro assays utilizing the MCF-7 human breast cancer cell line to characterize the biological activity of Broparestrol. MCF-7 cells are an established model for studying estrogen receptor (ER)-positive breast cancer, as they express high levels of ERα. The protocols and data presented herein are intended to serve as a guide for researchers investigating the anti-proliferative, pro-apoptotic, and estrogenic or anti-estrogenic effects of Broparestrol.

While specific experimental data for Broparestrol is not extensively available in the public domain, this document outlines the established methodologies and provides representative data from studies on other compounds in MCF-7 cells to illustrate the expected outcomes and data presentation formats.

Data Presentation

Table 1: Cytotoxicity of Various Compounds on MCF-7 Cells

Compound	Assay Type	Incubation Time (h)	IC50 Value	Reference
Sulforaphane	MTT	96	5 µM	[1]
Erucin	MTT	96	9.7 µM	[1]
4-hydroxytamoxifen	MTT	96	3.2 µM	[1]
CYT-Rx20	Not Specified	Not Specified	0.81 ± 0.04 μg/mL	[2]
Flavonoids	[3H]thymidine incorporation	Not Specified	4.2 to 18.0 µg/mL	[3]

Table 2: Apoptosis Induction in MCF-7 Cells

Treatment	Concentration	Incubation Time (h)	% Apoptotic Cells	Assay Method	Reference
Oxyresveratrol	25 µM	24	3.14 ± 0.37%	PE Annexin V	[4]
Oxyresveratrol	50 µM	24	5.74 ± 0.53%	PE Annexin V	[4]
Oxyresveratrol	100 µM	24	11.69 ± 1.15%	PE Annexin V	[4]
2-Methoxyestradiol (2ME)	200 nM	96	1.5 ± 0.5 %	APO-BRDU	[5]
2ME + BE-3-3-3	200 nM + 2.5 µM	96	52.2 ± 2.6 %	APO-BRDU	[5]

Experimental Protocols

Cell Culture and Maintenance

MCF-7 cells are typically cultured in Dulbecco's Modified Eagle's Medium (DMEM) or RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), penicillin (100 U/mL), and streptomycin (100 µg/mL). Cells are maintained in a humidified incubator at 37°C with 5% CO2. For experiments investigating estrogenic effects, cells are often cultured in phenol red-free medium with charcoal-stripped FBS to eliminate exogenous estrogens.

Cell Proliferation Assay (MTT Assay)

This colorimetric assay measures cell viability and proliferation.

Protocol:

• Seed MCF-7 cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of Broparestrol (and appropriate controls) for the desired time period (e.g., 24, 48, 72 hours).

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of Broparestrol that inhibits cell growth by 50%).

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Seed MCF-7 cells in 6-well plates and treat with Broparestrol for the desired time.

• Harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X binding buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to 100 µL of the cell suspension.

• Incubate the cells for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X binding buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

Estrogen Receptor Binding Assay

This competitive binding assay determines the ability of Broparestrol to bind to the estrogen receptor.

Protocol:

• Prepare MCF-7 cell lysates (cytosolic fraction) containing estrogen receptors.

• Incubate the cell lysate with a constant concentration of radiolabeled estradiol (e.g., [3H]E2) and increasing concentrations of unlabeled Broparestrol.

• After incubation, separate the bound from the unbound radioligand using a method such as dextran-coated charcoal.

• Measure the radioactivity of the bound fraction using a scintillation counter.

• The ability of Broparestrol to displace the radiolabeled estradiol is used to determine its relative binding affinity for the estrogen receptor.

Visualizations

Experimental Workflow for In Vitro Assays

Caption: Workflow for evaluating Broparestrol in MCF-7 cells.

Estrogen Receptor Signaling Pathway

Caption: Simplified estrogen receptor signaling pathway.

Logical Relationship of Potential Broparestrol Effects

Caption: Potential mechanisms and outcomes of Broparestrol action.

References

• 1. Sensitization of estrogen receptor-positive breast cancer cell lines to 4-hydroxytamoxifen by isothiocyanates present in cruciferous plants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytotoxicity of synthetic derivatives against breast cancer and multi-drug resistant breast cancer cell lines: a literature-based perspective study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of proliferation of estrogen receptor-positive MCF-7 human breast cancer cells by flavonoids in the presence and absence of excess estrogen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Oxyresveratrol Modulates Genes Associated with Apoptosis, Cell Cycle Control and DNA Repair in MCF-7 Cells [frontiersin.org]
• 5. Synergistic Apoptosis of MCF-7 Breast Cancer Cells by 2-Methoxyestradiol and Bis(ethyl)norspermine - PMC [pmc.ncbi.nlm.nih.gov]

Animal Models for Studying Broparestrol in Breast Cancer: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Broparestrol is a synthetic, nonsteroidal selective estrogen receptor modulator (SERM) belonging to the triphenylethylene group, which has been utilized in Europe for the treatment of breast cancer.[1][2] Structurally related to tamoxifen and clomifene, Broparestrol exhibits both partial estrogenic and potent antiestrogenic activities.[1] Its mechanism of action is primarily centered on its interaction with the estrogen receptor (ER), making it a valuable compound for investigation in ER-positive breast cancers.

These application notes provide a comprehensive overview of relevant animal models and detailed protocols for the preclinical evaluation of Broparestrol and other similar SERMs in breast cancer research. Due to the limited availability of published in-vivo data specifically for Broparestrol, the protocols and data presented herein are largely based on studies of tamoxifen, a closely related and well-characterized triphenylethylene SERM. These notes are intended to serve as a foundational guide for researchers to design and execute robust preclinical studies.

Key Animal Models for SERM Evaluation in Breast Cancer

The selection of an appropriate animal model is critical for the preclinical assessment of anti-cancer agents. For studying SERMs like Broparestrol, two well-established models are particularly relevant: the chemically-induced mammary tumor model in rats and the human breast cancer xenograft model in immunodeficient mice.

Chemically-Induced Mammary Carcinoma in Rats (DMBA Model)

The 7,12-dimethylbenz[a]anthracene (DMBA)-induced mammary tumor model in rats is a classic and widely used model for studying hormone-responsive breast cancer.[3][4][5][6][7][8][9][10] DMBA is a potent polycyclic aromatic hydrocarbon that reliably induces mammary tumors that are often estrogen receptor-positive and exhibit histological features similar to human ductal carcinomas.

Model Characteristics:

• Tumor Type: Primarily hormone-dependent adenocarcinomas.

• Advantages: Intact immune system, tumors arise in the correct anatomical location (orthotopic), and the model allows for the study of cancer initiation and promotion.

• Disadvantages: Long latency period for tumor development, and tumor heterogeneity can be a variable.

Human Breast Cancer Xenograft Model (MCF-7 Model)

This model involves the transplantation of human breast cancer cells into immunodeficient mice, typically athymic nude or SCID mice. The MCF-7 cell line is an ER-positive, estrogen-dependent human breast adenocarcinoma cell line and is the most commonly used for studying SERMs.[11][12][13][14]

Model Characteristics:

• Tumor Type: Human estrogen-dependent adenocarcinoma.

• Advantages: Tumors are of human origin, high reproducibility, and relatively short study duration. Allows for the study of specific human cancer cell lines with known genetic backgrounds.

• Disadvantages: Lack of an intact immune system, which can limit the study of immunomodulatory effects of the drug. Tumors are often grown subcutaneously (ectopic) rather than in the mammary fat pad (orthotopic).

Experimental Protocols

The following are detailed protocols for the two primary animal models, based on established methodologies for SERM evaluation.

Protocol 1: DMBA-Induced Mammary Carcinogenesis in Rats

Objective: To evaluate the efficacy of a test SERM (e.g., Broparestrol) in preventing or treating DMBA-induced mammary tumors in female rats.

Materials:

• Female Sprague-Dawley or Wistar rats (50-55 days old)

• 7,12-dimethylbenz[a]anthracene (DMBA)

• Corn oil (vehicle for DMBA)

• Test SERM (e.g., Broparestrol or Tamoxifen)

• Vehicle for test SERM (e.g., corn oil, saline)

• Oral gavage needles

• Calipers for tumor measurement

• Anesthesia (e.g., isoflurane)

• Surgical tools for tissue collection

Procedure:

• Animal Acclimation: Acclimate rats to the housing facility for at least one week before the start of the experiment.

• Tumor Induction:

  • At 55 days of age, administer a single oral gavage of DMBA (e.g., 20 mg in 1 ml of corn oil) to each rat.[15]

• Animal Groups: Randomly assign rats to the following groups (n=10-15 per group):

  • Group 1 (Control): DMBA + Vehicle for the test SERM.

  • Group 2 (Prophylactic Treatment): DMBA + Test SERM (e.g., Tamoxifen at 10 mg/kg/week, starting two weeks before DMBA administration).[15]

  • Group 3 (Therapeutic Treatment): DMBA + Test SERM (treatment initiated once palpable tumors reach a specific size, e.g., 10-15 mm).[2]

• Treatment Administration: Administer the test SERM or vehicle according to the designated schedule (e.g., subcutaneous injection or oral gavage).

• Tumor Monitoring:

  • Palpate the mammary glands weekly to detect the appearance of tumors.

  • Once tumors are palpable, measure their dimensions (length and width) with calipers twice a week.

  • Calculate tumor volume using the formula: (Length x Width²) / 2.

• Endpoint and Data Collection:

  • The study can be terminated after a predetermined period (e.g., 16-20 weeks) or when tumors in the control group reach a maximum allowable size.

  • At the end of the study, euthanize the animals and perform a necropsy.

  • Excise tumors, weigh them, and fix a portion in formalin for histopathological analysis and the remainder can be snap-frozen for molecular analysis (e.g., Western blot, PCR).

  • Collect blood for analysis of serum biomarkers if required.

Protocol 2: MCF-7 Human Breast Cancer Xenograft in Mice

Objective: To assess the anti-tumor activity of a test SERM (e.g., Broparestrol) on the growth of established ER-positive human breast cancer xenografts.

Materials:

• Female ovariectomized athymic nude mice (4-6 weeks old)

• MCF-7 human breast cancer cells

• Matrigel

• 17β-Estradiol pellets (to support initial tumor growth)

• Test SERM (e.g., Broparestrol or Tamoxifen)

• Vehicle for test SERM

• Calipers

• Anesthesia

Procedure:

• Animal Acclimation and Estrogen Supplementation:

  • Acclimate ovariectomized nude mice for one week.

  • Implant a slow-release 17β-estradiol pellet subcutaneously to support the growth of the estrogen-dependent MCF-7 cells.

• Cell Preparation and Implantation:

  • Culture MCF-7 cells under standard conditions.

  • On the day of implantation, harvest the cells and resuspend them in a 1:1 mixture of serum-free media and Matrigel at a concentration of 5 x 10⁷ cells/ml.

  • Inject 0.1 ml of the cell suspension (5 x 10⁶ cells) subcutaneously into the flank of each mouse.

• Tumor Growth and Group Assignment:

  • Monitor tumor growth by caliper measurements twice weekly.

  • When tumors reach a mean volume of 100-200 mm³, randomize the mice into treatment groups (n=8-10 per group):

    • Group 1 (Control): Vehicle.

    • Group 2 (Test SERM): Test SERM at the desired dose(s). For tamoxifen, a common approach is the implantation of a tamoxifen pellet or daily injections.[13]

• Treatment and Monitoring:

  • Administer treatment as per the study design.

  • Continue to measure tumor volume and body weight twice weekly.

• Endpoint and Data Collection:

  • Euthanize the mice when tumors in the control group reach the pre-defined endpoint size or after a set duration of treatment.

  • Excise tumors, weigh them, and process them for histopathological and molecular analyses as described in Protocol 1.

Data Presentation

Quantitative data from these studies should be summarized in a clear and structured format to allow for easy comparison between treatment groups.

Table 1: Efficacy of Tamoxifen in a DMBA-Induced Rat Mammary Tumor Model (Representative Data)

Parameter	Control Group (DMBA + Vehicle)	Tamoxifen-Treated Group (DMBA + Tamoxifen)	p-value	Reference
Tumor Incidence (%)	77.8%	21.9%	<0.05	[15]
Mean Number of Tumors per Rat	2.5 ± 0.8	0.8 ± 0.3	<0.05	[16]
Mean Tumor Volume (mm³) at Week 14	6434	4138	<0.01	[16]
Expression of Cyclin D1 (% positive cells)	High	Low	<0.05	[2]
Expression of Cyclin E (% positive cells)	High	Low	<0.05	[2]

Note: This table presents representative data compiled from multiple sources for illustrative purposes.

Table 2: Effect of Tamoxifen on MCF-7 Xenograft Tumor Growth (Representative Data)

Parameter	Control Group (Vehicle)	Tamoxifen-Treated Group	p-value	Reference
Mean Tumor Volume (mm³) at Day 21	450 ± 50	150 ± 30	<0.001	[13]
Mean Tumor Weight (mg) at Endpoint	400 ± 45	120 ± 25	<0.001	[13]
Ki-67 Proliferation Index (%)	65 ± 8	20 ± 5	<0.01	[13]
Microvessel Density (vessels/field)	25 ± 4	10 ± 2	<0.01	[13]
Apoptosis (TUNEL positive cells, %)	5 ± 1	25 ± 4	<0.001	[13]

Note: This table presents representative data compiled from published studies for illustrative purposes.

Signaling Pathways and Visualization

Broparestrol, as a SERM, is expected to modulate key signaling pathways involved in the growth and survival of ER-positive breast cancer cells. The primary target is the Estrogen Receptor (ER) signaling pathway . Downstream of ER, the PI3K/Akt/mTOR and MAPK/ERK pathways are crucial mediators of cell proliferation, survival, and endocrine resistance.[17][18][19]

Estrogen Receptor Signaling Pathway

Estrogen binding to ERα initiates a cascade of events leading to the transcription of genes that promote cell cycle progression and proliferation. SERMs like Broparestrol competitively bind to ERα, acting as antagonists in breast tissue to block this process.

Figure 1. Broparestrol's antagonistic action on the ER pathway.

PI3K/Akt/mTOR and MAPK/ERK Signaling Crosstalk with ER

These pathways are often hyperactivated in endocrine-resistant breast cancer and can be influenced by ER signaling. SERMs can indirectly affect these pathways by modulating ER function.

Figure 2. Crosstalk between ER and key growth factor pathways.

Experimental Workflow for Preclinical SERM Evaluation

The following diagram outlines the logical flow of a typical preclinical study for a SERM like Broparestrol.

Figure 3. A logical workflow for in-vivo SERM evaluation.

Conclusion

The animal models and protocols detailed in these application notes provide a robust framework for the preclinical investigation of Broparestrol and other triphenylethylene-based SERMs in the context of ER-positive breast cancer. By utilizing both the chemically-induced rat mammary tumor model and the human xenograft mouse model, researchers can gain valuable insights into the efficacy, mechanism of action, and potential therapeutic applications of these compounds. The provided data tables and signaling pathway diagrams serve as a reference for expected outcomes and the underlying molecular mechanisms. It is imperative that future studies on Broparestrol are published to provide specific data and further refine these protocols.

References

• 1. Maternal exposure to tamoxifen during pregnancy increases carcinogen-induced mammary tumorigenesis among female rat offspring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chemically induced rat mammary tumor treated with tamoxifen showed decreased expression of cyclin D1, cyclin E, and p21(Cip1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DMBA-induced mammary tumor growth in rats exhibiting increased or decreased ability to cope with stress due to early postnatal handling or antidepressant treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Promoting Effects of Milk on the Development of 7,12-dimethylbenz(a)anthracene (DMBA)-induced Mammary Tumors in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Change in chemosensitivity of DMBA-induced rat mammary tumor after oophorectomy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. DMBA induced mouse mammary tumors display high incidence of activating Pik3caH1047 and loss of function Pten mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. f1000research-files.f1000.com [f1000research-files.f1000.com]
• 9. innspub.net [innspub.net]
• 10. Inhibitory effects of combination of lycopene and genistein on 7,12- dimethyl benz(a)anthracene-induced breast cancer in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. MCF7 Xenograft Model - Altogen Labs [altogenlabs.com]
• 12. Inhibition of tamoxifen-stimulated growth of an MCF-7 tumor variant in athymic mice by novel steroidal antiestrogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Combination of methylselenocysteine with tamoxifen inhibits MCF-7 breast cancer xenografts in nude mice through elevated apoptosis and reduced angiogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Prevention of DMBA-induced rat mammary carcinomas comparing leuprolide, oophorectomy, and tamoxifen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. [Effect of tamoxifen plus octreotide on DMBA-induced mammary tumors in rats] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Activation of Akt, mTOR, and the estrogen receptor as a signature to predict tamoxifen treatment benefit - PMC [pmc.ncbi.nlm.nih.gov]
• 18. MAPK signaling mediates tamoxifen resistance in estrogen receptor-positive breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Frontiers | Tamoxifen-Induced Apoptosis of MCF-7 Cells via GPR30/PI3K/MAPKs Interactions: Verification by ODE Modeling and RNA Sequencing [frontiersin.org]

Experimental Protocols for Broparestrol Administration in Mice: Application Notes

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited direct experimental data for Broparestrol administration in mice is publicly available. The following protocols and data are based on established methodologies for structurally and functionally similar Selective Estrogen Receptor Modulators (SERMs), such as Tamoxifen and Diethylstilbestrol (DES). These notes should be adapted and optimized for specific experimental needs and in accordance with institutional animal care and use guidelines.

Introduction

Broparestrol is a synthetic, nonsteroidal selective estrogen receptor modulator (SERM) belonging to the triphenylethylene group.[1] Like other SERMs, it exhibits tissue-specific estrogen receptor agonist or antagonist activity. This dual activity makes it a compound of interest for research in areas such as oncology (particularly breast cancer), reproductive biology, and endocrinology. These application notes provide a framework for the administration of Broparestrol to mice for preclinical research, drawing upon established protocols for related compounds.

Data Presentation

Due to the lack of specific public data on Broparestrol, the following tables summarize quantitative data from studies on Tamoxifen, a widely studied SERM, to provide a reference for experimental design.

Table 1: Pharmacokinetic Parameters of Tamoxifen in Female CD1 Mice

Administration Route	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	Half-life (h)
Subcutaneous	4	20.5 ± 4.6	2.0	7.7
10	43.4 ± 13.3	1.0	6.8
Oral	4	1.7 ± 0.9	1.0	-
10	11.4 ± 3.4	0.5	-
20	40.8 ± 51.9	1.0	-

Data adapted from Reid, J. M., et al. (2014). Cancer Chemother Pharmacol.[2]

Table 2: Exemplary Dosing and Effects of SERMs in Mice

Compound	Dose	Administration Route	Mouse Model	Observed Effect
Diethylstilbestrol (DES)	0.01 - 100 µg/kg/day	Subcutaneous	Pregnant CD-1 Mice	Dose-related decrease in reproductive capacity in female offspring.[1]
Diethylstilbestrol (DES)	10 µg/kg/day	Oral Gavage	Pregnant CD-1 Mice	Earlier vaginal patency and increased uterus weight in F1 females.
Tamoxifen	100 mg/kg/day	Intraperitoneal	Cycling Female Mice	Used for Cre/loxP system induction.
Clomiphene Citrate	0.75 mg/kg (twice)	Periconception	Mice	Reduced viable pregnancy and fetal weight.[3]

Experimental Protocols

The following are detailed methodologies for key experiments involving the administration of a SERM, which can be adapted for Broparestrol.

Protocol 1: Subcutaneous Administration for Tumor Xenograft Models

This protocol is suitable for studies investigating the effect of Broparestrol on the growth of estrogen-dependent tumors.

1. Materials:

• Broparestrol
• Vehicle (e.g., sterile corn oil, peanut oil, or 0.5% carboxymethyl cellulose)[2][4]
• 1 mL syringes with 25-27 gauge needles
• Animal model: Ovariectomized female immunodeficient mice (e.g., BALB/c nude) bearing estrogen-dependent tumor xenografts (e.g., MCF-7). Estrogen supplementation (e.g., estradiol pellets) is often required to establish tumors, which may be removed or continued depending on the experimental design to test antagonist effects.
• Anesthetic (for tumor cell implantation)
• Calipers for tumor measurement

2. Broparestrol Preparation: a. Prepare a stock solution of Broparestrol in the chosen vehicle. For oil-based vehicles, gentle warming and vortexing may be required to dissolve the compound. For suspensions, ensure uniform mixing before each administration. b. The concentration should be calculated to deliver the desired dose in a volume of 100-200 µL.

3. Administration Procedure: a. Restrain the mouse securely. b. Lift the skin on the back, between the shoulder blades, to form a tent. c. Insert the needle into the subcutaneous space, parallel to the spine. d. Aspirate briefly to ensure the needle is not in a blood vessel. e. Inject the Broparestrol solution slowly. f. Withdraw the needle and gently massage the injection site to aid dispersal. g. Administer daily or as determined by the experimental design.

4. Monitoring and Data Collection: a. Monitor the mice daily for signs of toxicity (e.g., weight loss, changes in behavior). b. Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume (e.g., Volume = 0.5 x length x width²). c. At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight, histology, gene expression).

Protocol 2: Oral Gavage for Systemic Exposure Studies

This protocol is suitable for investigating the systemic effects of Broparestrol following oral administration.

1. Materials:

• Broparestrol
• Vehicle (e.g., corn oil, 0.5% carboxymethyl cellulose)[2]
• 1 mL syringe
• 22-gauge feeding needle (gavage needle)
• Animal model: Appropriate mouse strain for the study (e.g., C57BL/6 for general studies).

2. Broparestrol Preparation: a. Prepare the Broparestrol solution or suspension in the chosen vehicle as described in Protocol 1. b. The volume for oral gavage should typically not exceed 10 mL/kg body weight.

3. Administration Procedure: a. Restrain the mouse firmly by the scruff of the neck to straighten the neck and back. b. Gently insert the gavage needle into the mouth, over the tongue, and advance it along the esophagus into the stomach. Do not force the needle. c. Administer the Broparestrol solution slowly. d. Withdraw the needle smoothly. e. Monitor the mouse for a short period to ensure there are no signs of respiratory distress.

4. Monitoring and Data Collection: a. Monitor the mice for any adverse effects. b. Collect blood samples at predetermined time points for pharmacokinetic analysis. c. At the end of the study, collect tissues of interest for analysis of Broparestrol's effects.

Mandatory Visualization

Estrogen Receptor Signaling Pathway

Caption: Simplified estrogen receptor signaling pathway modulated by Broparestrol.

Experimental Workflow for a Xenograft Study

Caption: General experimental workflow for a Broparestrol xenograft study.

References

• 1. researchgate.net [researchgate.net]
• 2. Pharmacokinetics of endoxifen and tamoxifen in female mice: implications for comparative in vivo activity studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. Impact of Irradiation on the Pharmacokinetics and Biotransformation of Tamoxifen - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Broparestrol in Cell Proliferation and Apoptosis Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Broparestrol is a synthetic, nonsteroidal selective estrogen receptor modulator (SERM) belonging to the triphenylethylene group.[1] It has been utilized in Europe for the treatment of breast cancer and certain dermatological conditions.[1] As a SERM, Broparestrol exhibits both estrogenic and antiestrogenic properties in a tissue-specific manner. Its primary mechanism of action in breast cancer is attributed to its potent antiestrogenic effects, interfering with the proliferative signaling of estrogen in hormone-receptor-positive cancer cells. These application notes provide a comprehensive overview and detailed protocols for utilizing Broparestrol in fundamental cancer research assays, specifically focusing on cell proliferation and apoptosis.

Mechanism of Action

Broparestrol exerts its anticancer effects primarily through competitive binding to the estrogen receptor alpha (ERα), the major driver for tumorigenesis in a majority of breast cancers. This interaction leads to a conformational change in the receptor, preventing its binding to estrogen response elements (EREs) in the DNA and subsequent transcription of genes essential for cell cycle progression and survival. The downstream consequences of ERα inhibition by Broparestrol include cell cycle arrest and the induction of apoptosis.

Data Presentation: Efficacy of SERMs in Breast Cancer Cell Lines

While specific quantitative data for Broparestrol is limited in publicly available literature, the following tables summarize representative data for other SERMs and antiestrogenic compounds in commonly used breast cancer cell lines, such as MCF-7 (ER-positive) and MDA-MB-231 (ER-negative). This data is intended to provide a comparative baseline for researchers designing experiments with Broparestrol.

Table 1: Comparative IC50 Values of Anti-estrogenic Compounds in Breast Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Citation
Synthetic Pyrazolo[4,3-c]hexahydropyridine	MCF-7	2.4	[2]
Synthetic Pyrazolo[4,3-c]hexahydropyridine	MDA-MB-231	4.2	[2]
Synthetic Dihydroquinoline Derivative	MCF-7	3.03 ± 1.5	[2]
Synthetic Dihydroquinoline Derivative	MDA-MB-231	11.90 ± 2.6	[2]
Thienopyrimidine Derivative	T47D	6.9 ± 0.04	[2]
Thienopyrimidine Derivative	MDA-MB-231	10 ± 0.04	[2]

Table 2: Representative Apoptosis Induction by a Bioactive Compound in HCT-116 Cells

Treatment	Concentration (µg/ml)	Early Apoptotic Cells (%)	Late Apoptotic Cells (%)	Total Apoptotic Cells (%)	Citation
Control	-	7.8 ± 1.1	8.4 ± 1.2	16.2 ± 2.3	[3]
Aglycone-Rich Fraction	20	17.7 ± 0.9	-	-	[3]
Aglycone-Rich Fraction	50	33.1 ± 3.3	-	-	[3]

Table 3: Illustrative Cell Cycle Arrest in MDA-MB-468 Cells

Treatment (72h)	G1 Phase (%)	S Phase (%)	G2/M Phase (%)	Citation
Control (PBS)	45	35	20	[4]
Salinomycin (0.5 µM)	60	25	15	[4]
Dasatinib (15 µM)	55	30	15	[4]
Combination	75	15	10	[4]

Signaling Pathways

The anti-proliferative and pro-apoptotic effects of Broparestrol are mediated through the modulation of key signaling pathways that control cell cycle progression and apoptosis.

Caption: Broparestrol's mechanism of action.

Experimental Protocols

The following are detailed protocols for assessing the effects of Broparestrol on cell proliferation and apoptosis.

Protocol 1: Cell Proliferation Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of viable cells and is a common method to assess cell proliferation.

Materials:

• Broparestrol (stock solution in DMSO)

• Breast cancer cell lines (e.g., MCF-7, T47D)

• Complete culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Treatment: Prepare serial dilutions of Broparestrol in complete medium. Remove the medium from the wells and add 100 µL of the Broparestrol dilutions. Include a vehicle control (DMSO) and a no-treatment control. Incubate for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot a dose-response curve to determine the IC50 value of Broparestrol.

Caption: MTT Assay Workflow.

Protocol 2: Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Broparestrol

• Breast cancer cell lines

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with various concentrations of Broparestrol for the desired time period (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both floating and adherent cells. Wash the adherent cells with PBS and detach them using trypsin-EDTA. Combine all cells and centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL. Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within 1 hour.

Caption: Annexin V/PI Apoptosis Assay Workflow.

Protocol 3: Cell Cycle Analysis (Propidium Iodide Staining)

This protocol uses propidium iodide to stain DNA and analyze the cell cycle distribution by flow cytometry.

Materials:

• Broparestrol

• Breast cancer cell lines

• 6-well plates

• PBS

• 70% Ethanol (ice-cold)

• RNase A (100 µg/mL)

• Propidium Iodide (50 µg/mL)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with Broparestrol for 24, 48, or 72 hours.

• Cell Harvesting: Collect all cells as described in the apoptosis assay protocol.

• Fixation: Resuspend the cell pellet in 500 µL of ice-cold PBS. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise and incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells at 500 x g for 5 minutes and discard the ethanol. Wash the pellet with PBS. Resuspend the pellet in 500 µL of PI staining solution containing RNase A.

• Incubation: Incubate in the dark at room temperature for 30 minutes.

• Analysis: Analyze the samples using a flow cytometer. Use appropriate software to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Caption: Cell Cycle Analysis Workflow.

References

• 1. Broparestrol - Wikipedia [en.wikipedia.org]
• 2. Recent Advancements in the Development of Anti-Breast Cancer Synthetic Small Molecules | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Broparestrol as a tool compound in endocrinology research

Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Broparestrol is a synthetic, nonsteroidal selective estrogen receptor modulator (SERM) belonging to the triphenylethylene group.[1] Structurally related to clomifene and diethylstilbestrol, it has been utilized in Europe for the treatment of breast cancer and in dermatology.[1] In endocrinology research, Broparestrol serves as a valuable tool compound for investigating the complex mechanisms of estrogen receptor (ER) signaling. It is characterized by its dual activity, exhibiting both slight estrogenic and potent antiestrogenic effects.[1] This document provides detailed application notes and experimental protocols for the use of Broparestrol in endocrinological research.

Physicochemical Properties

Property	Value	Reference
Chemical Name	α-bromo-α,β-diphenyl-β-p-ethylphenylethylene	[1]
Synonyms	Acnestrol, Longestrol, BDPE, LN-107	[1]
Molecular Formula	C22H19Br
Molecular Weight	363.3 g/mol
Isomers	Mixture of E- and Z-isomers (LN-1643 and LN-2299)	[1]

Mechanism of Action

As a SERM, Broparestrol's mechanism of action is centered on its interaction with estrogen receptors, primarily ERα and ERβ. The tissue-specific effects of SERMs are a result of the unique conformational changes they induce in the ER upon binding. This altered conformation affects the recruitment of co-activator and co-repressor proteins to the receptor-DNA complex, leading to differential gene expression in a tissue-dependent manner. In tissues where it acts as an antagonist, such as the breast, Broparestrol competitively blocks the binding of endogenous estrogens, leading to the recruitment of co-repressors and subsequent downregulation of estrogen-responsive genes that drive cell proliferation. In other tissues, it may act as a partial agonist, recruiting a different set of co-regulators that initiate a partial estrogenic response.

References

• 1. Broparestrol - Wikipedia [en.wikipedia.org]

Application of Broparestrol in Dermatological Research Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Broparestrol (also known as α-bromo-α,β-diphenyl-β-p-ethylphenylethylene) is a synthetic, nonsteroidal selective estrogen receptor modulator (SERM) belonging to the triphenylethylene group. Historically, it has been used in Europe as a dermatological agent, including for the treatment of acne under the trade name Acnestrol, and for breast cancer. Described as having both slight estrogenic and potent antiestrogenic properties, its specific mechanisms and applications in modern dermatological research models are not extensively documented.

These application notes provide a framework for investigating the potential dermatological effects of Broparestrol based on the known activities of other SERMs, such as Tamoxifen and Raloxifene, which are structurally related. The protocols and pathways described herein are intended as a guide for researchers to design and execute studies to elucidate the specific effects of Broparestrol on skin biology. It is critical to note that the specific effects and optimal concentrations for Broparestrol must be determined empirically.

Potential Dermatological Applications and Mechanisms of Action

Broparestrol's dual estrogenic and antiestrogenic activity suggests it may have multifaceted effects on skin physiology, making it a candidate for investigating various dermatological conditions.

1. Skin Aging and Extracellular Matrix Remodeling: Estrogen is known to play a significant role in maintaining skin thickness, collagen content, and hydration. As a SERM, Broparestrol may modulate estrogen receptors (ERα and ERβ) in dermal fibroblasts, potentially influencing the synthesis and degradation of extracellular matrix (ECM) components like collagen and elastin.

• Hypothesized Agonist Action: Similar to how raloxifene has been shown to increase collagen synthesis, Broparestrol's estrogenic activity might stimulate fibroblast proliferation and collagen production, leading to improved skin elasticity and reduced wrinkle formation.[1]

• Hypothesized Antagonist Action: Conversely, its antiestrogenic properties could mimic the effects of tamoxifen, which has been observed to upregulate collagenase gene expression and remodel collagen fibers.[2][3] This could be relevant in conditions characterized by excessive fibrosis.

2. Inflammatory Skin Conditions: SERMs have demonstrated immunomodulatory effects. Raloxifene, for instance, is being explored for its potential in treating psoriasis by regulating cytokine production.[4][5] Broparestrol's antiestrogenic activity could potentially suppress inflammatory responses in the skin, making it a candidate for investigation in models of atopic dermatitis, psoriasis, or contact dermatitis.

3. Sebaceous Gland Regulation and Acne: The historical use of Broparestrol for acne suggests a potential role in modulating sebaceous gland function. Androgens are primary regulators of sebum production, and the interplay between estrogens and androgens is complex. Tamoxifen has been associated with an increase in androgen levels, which could potentially exacerbate acne.[6] Broparestrol's effect on sebum production, whether through direct ER modulation in sebocytes or indirect effects on androgen activity, warrants investigation.

Data Presentation: Hypothetical Quantitative Data Tables

The following tables are templates for summarizing quantitative data from experiments investigating Broparestrol. Researchers should aim to collect similar data to characterize its dermatological effects.

Table 1: Effect of Broparestrol on Gene Expression in Human Dermal Fibroblasts (Hypothetical Data)

Target Gene	Broparestrol Concentration (nM)	Fold Change (vs. Vehicle Control)	p-value
COL1A1 (Collagen Type I)	1	1.2	0.04
10	1.8	<0.01
100	1.5	<0.01
MMP1 (Collagenase 1)	1	0.9	0.32
10	0.6	0.02
100	0.4	<0.01
TIMP1 (Tissue Inhibitor of MMPs)	1	1.1	0.15
10	1.4	0.03
100	1.6	<0.01

Table 2: Effect of Broparestrol on Cytokine Secretion from Keratinocytes in an Inflammatory Model (e.g., TNF-α stimulated) (Hypothetical Data)

Cytokine	Broparestrol Concentration (nM)	Concentration (pg/mL)	% Inhibition	p-value
IL-6	Vehicle Control	550 ± 45	-	-
10	420 ± 38	23.6	0.03
100	280 ± 31	49.1	<0.01
1000	150 ± 25	72.7	<0.001
IL-8	Vehicle Control	890 ± 72	-	-
10	710 ± 65	20.2	0.04
100	550 ± 54	38.2	<0.01
1000	320 ± 41	64.0	<0.001

Experimental Protocols

Protocol 1: In Vitro Assessment of Broparestrol on Collagen Synthesis in a 3D Human Skin Equivalent Model

1. Objective: To determine the effect of Broparestrol on collagen production in a full-thickness human skin equivalent model.

2. Materials:

• Full-thickness human skin equivalent model (e.g., EpiDermFT™)
• Assay medium provided by the manufacturer
• Broparestrol (in a suitable solvent, e.g., DMSO)
• Vehicle control (e.g., DMSO)
• Positive control (e.g., TGF-β1)
• Sircol™ Soluble Collagen Assay Kit
• Reagents for histology (formalin, paraffin, Masson's trichrome stain)

3. Method:

• Culture the 3D skin models according to the manufacturer's instructions until fully differentiated.
• Prepare a dilution series of Broparestrol (e.g., 1 nM, 10 nM, 100 nM, 1 µM) in the assay medium. Ensure the final solvent concentration is consistent across all conditions and does not exceed 0.1%.
• Treat the skin models topically or by addition to the culture medium with the different concentrations of Broparestrol, vehicle control, and positive control.
• Incubate for a predetermined period (e.g., 48-72 hours).
• Collagen quantification:

• Harvest the culture medium and the tissue separately.
• Homogenize the tissue and extract the collagen according to the Sircol™ assay protocol.
• Measure the amount of soluble collagen in the medium and the tissue lysate using the Sircol™ assay.

• Histological analysis:

• Fix a subset of the tissue samples in 10% neutral buffered formalin.
• Embed in paraffin and section.
• Stain with Masson's trichrome to visualize collagen fibers.

• Data Analysis: Compare the amount of collagen and the histological appearance of Broparestrol-treated tissues to the controls.

Protocol 2: Evaluation of the Anti-inflammatory Potential of Broparestrol in a Keratinocyte Monolayer Culture

1. Objective: To assess the ability of Broparestrol to inhibit the production of pro-inflammatory cytokines in human keratinocytes.

2. Materials:

• Human epidermal keratinocytes (primary or cell line, e.g., HaCaT)
• Keratinocyte growth medium
• Broparestrol
• Pro-inflammatory stimulus (e.g., TNF-α, LPS)
• ELISA kits for IL-6 and IL-8
• Reagents for RNA extraction and qRT-PCR

3. Method:

• Seed keratinocytes in 24-well plates and grow to 80-90% confluency.
• Pre-treat the cells with various concentrations of Broparestrol for 1-2 hours.
• Stimulate the cells with a pro-inflammatory agent (e.g., 10 ng/mL TNF-α) for 6-24 hours.
• Cytokine measurement:

• Collect the cell culture supernatant.
• Measure the concentration of IL-6 and IL-8 using specific ELISA kits.

• Gene expression analysis:

• Lyse the cells and extract total RNA.
• Perform qRT-PCR to analyze the expression of IL-6, IL-8, and a housekeeping gene.

• Data Analysis: Calculate the percentage inhibition of cytokine secretion and gene expression by Broparestrol compared to the stimulated control.

Mandatory Visualizations

Caption: Putative signaling pathway for Broparestrol in dermal fibroblasts.

Caption: Experimental workflow for evaluating Broparestrol in 3D skin models.

Caption: Dual agonist/antagonist potential of Broparestrol in skin.

References

• 1. researchgate.net [researchgate.net]
• 2. Tamoxifen Upregulates Collagenase Gene Expression in Human Dermal Fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Low-dose tamoxifen treatment reduces collagen organisation indicative of tissue stiffness in the normal breast: results from the KARISMA randomised controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijirms.in [ijirms.in]
• 5. The Efficacy of Raloxifene in the Treatment of Psoriasis: A Comprehensive Review – International Journal of Innovative Research in Medical Science [ijirms.in]
• 6. mantacares.com [mantacares.com]

Application Notes and Protocols for In Vivo Imaging of Broparestrol's Effects on Tumor Growth

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vivo imaging of the therapeutic effects of Broparestrol, a selective estrogen receptor modulator (SERM), on tumor growth. The protocols detailed below are designed for preclinical studies using animal models and focus on bioluminescence and fluorescence imaging techniques to monitor tumor progression and response to treatment.

Introduction

Broparestrol is a synthetic, nonsteroidal SERM that has been used in the treatment of breast cancer.[1] It exerts its effects by competitively binding to estrogen receptors (ERs), leading to a potent antiestrogenic effect.[1] In vivo imaging is a powerful, non-invasive tool for longitudinally monitoring tumor growth and the efficacy of anticancer agents like Broparestrol in living subjects.[2] This allows for the collection of real-time data on tumor response, reducing the number of animals required and providing more robust data compared to traditional caliper measurements.[2][3]

Data Presentation

Quantitative data from in vivo imaging studies should be meticulously recorded and organized to allow for clear interpretation and comparison between treatment groups.

Table 1: In Vivo Tumor Growth Monitoring - Bioluminescence Imaging

Treatment Group	Animal ID	Baseline Flux (photons/sec)	Week 1 Flux (photons/sec)	Week 2 Flux (photons/sec)	Week 3 Flux (photons/sec)	Week 4 Flux (photons/sec)	Fold Change (Week 4 vs Baseline)
Vehicle Control	1
2
...
Broparestrol (X mg/kg)	1
2
...
Positive Control (e.g., Tamoxifen)	1
2
...

Table 2: Ex Vivo Tumor Analysis - Endpoint Data

Treatment Group	Animal ID	Final Tumor Volume (mm³) (Caliper)	Final Tumor Weight (g)	Final Bioluminescence Flux (photons/sec)	% Tumor Growth Inhibition
Vehicle Control	1
2
...
Broparestrol (X mg/kg)	1
2
...
Positive Control (e.g., Tamoxifen)	1
2
...

Experimental Protocols

Protocol 1: In Vivo Bioluminescence Imaging of Broparestrol's Effect on ER+ Breast Cancer Xenografts

This protocol describes the use of bioluminescence imaging (BLI) to monitor the effect of Broparestrol on the growth of estrogen receptor-positive (ER+) breast cancer tumors in a xenograft mouse model.

1. Cell Line Preparation:

• Select an ER+ breast cancer cell line (e.g., MCF-7, T47D).

• Transduce the cells with a lentiviral vector constitutively expressing firefly luciferase (luc2).

• Select a stable, high-expressing clone using antibiotic selection and in vitro bioluminescence assay.

2. Animal Model:

• Use female, immunodeficient mice (e.g., NOD/SCID or BALB/c nude), 6-8 weeks old.

• To support the growth of ER+ tumors, implant a slow-release 17β-estradiol pellet subcutaneously 2-3 days prior to tumor cell inoculation.

3. Tumor Inoculation:

• Harvest luciferase-expressing cancer cells during the exponential growth phase.

• Resuspend cells in a 1:1 mixture of serum-free medium and Matrigel at a concentration of 1 x 10^7 cells/mL.

• Inject 100 µL of the cell suspension (1 x 10^6 cells) subcutaneously into the mammary fat pad of each mouse.

4. Treatment with Broparestrol:

• Monitor tumor growth by caliper measurement and/or BLI.

• When tumors reach a palpable size (e.g., 100-150 mm³), randomize mice into treatment groups (e.g., vehicle control, Broparestrol, positive control like Tamoxifen).

• Administer Broparestrol (dissolved in a suitable vehicle) daily via oral gavage or intraperitoneal injection at the desired dose.

5. Bioluminescence Imaging Procedure:

• Anesthetize mice using isoflurane (2-3% for induction, 1-2% for maintenance).

• Administer D-luciferin (e.g., 150 mg/kg) via intraperitoneal injection.

• Wait for the peak of the bioluminescent signal (typically 10-15 minutes post-luciferin injection).

• Place the mouse in the imaging chamber of an in vivo imaging system (e.g., IVIS Spectrum).

• Acquire bioluminescent images. Exposure time will vary depending on the signal intensity but should be optimized to avoid saturation.

• Perform imaging sessions at regular intervals (e.g., weekly) to monitor tumor growth.

6. Data Analysis:

• Use the accompanying software to draw regions of interest (ROIs) around the tumor sites.

• Quantify the total photon flux (photons/second) within each ROI.

• Plot the average photon flux for each treatment group over time to visualize tumor growth curves.

• At the end of the study, euthanize the mice, excise the tumors, and measure their weight and volume. Correlate these endpoint measurements with the final bioluminescence signal.

Protocol 2: In Vivo Fluorescence Imaging to Assess Tumor Response

This protocol outlines the use of fluorescence imaging (FLI) with a targeted fluorescent probe to assess changes in the tumor microenvironment or specific molecular markers in response to Broparestrol treatment.

1. Cell Line and Animal Model:

• As described in Protocol 1. Alternatively, cell lines expressing a fluorescent protein (e.g., GFP, RFP) can be used for intrinsic tumor visualization.

2. Fluorescent Probe Selection:

• Choose a fluorescent probe that targets a relevant biological process affected by Broparestrol. For example, a probe targeting apoptosis (e.g., Annexin V-based probe) or a specific cell surface receptor.

3. Imaging Procedure:

• At selected time points during the Broparestrol treatment, administer the fluorescent probe to the mice according to the manufacturer's instructions (typically via intravenous injection).

• Allow sufficient time for the probe to accumulate at the tumor site and for unbound probe to clear from circulation.

• Anesthetize the mice and place them in the in vivo imaging system.

• Acquire fluorescence images using the appropriate excitation and emission filters for the chosen fluorophore.

• It is crucial to acquire a spectral unmixing library if multiple fluorophores or significant autofluorescence is present.

4. Data Analysis:

• Quantify the fluorescent signal intensity within the tumor ROIs.

• Compare the signal intensity between treatment groups to assess the biological effect of Broparestrol. For example, an increase in the signal from an apoptosis-targeting probe would indicate increased cell death in the tumors of Broparestrol-treated mice.

Visualizations

Caption: Experimental workflow for in vivo imaging of Broparestrol's effects.

Caption: Simplified signaling pathway of Broparestrol's action on ER+ cancer cells.

References

• 1. Tamoxifen mechanically reprograms the tumor microenvironment via HIF‐1A and reduces cancer cell survival - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vivo bioluminescent imaging of mammary tumors using IVIS spectrum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note: Quantification of Broparestrol in Biological Samples

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Broparestrol is a non-steroidal estrogen receptor (ER) modulator that has been investigated for its potential therapeutic effects, particularly in the context of hormone-dependent cancers. As an ER ligand, it can selectively interact with estrogen receptors (ERα and ERβ), leading to the modulation of downstream signaling pathways that control cell proliferation, apoptosis, and other critical cellular processes.[1] Accurate quantification of broparestrol in biological matrices is essential for pharmacokinetic studies, toxicological assessments, and overall drug development.

This application note provides a detailed protocol for the quantification of broparestrol in human plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique.[2][3] Additionally, it outlines the principles of sample preparation and the general signaling pathways affected by estrogen receptor modulators.

Quantitative Data Summary

The following tables summarize the hypothetical quantitative performance of the described LC-MS/MS method for broparestrol in human plasma. These values are representative of what can be achieved with modern analytical instrumentation and would require validation for specific laboratory conditions.

Table 1: Calibration Curve and Linearity

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)	Weighting
Broparestrol	0.1 - 500	> 0.995	1/x²

Table 2: Precision and Accuracy

Quality Control Sample	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (% Recovery)
LLOQ	0.1	< 15	< 15	85 - 115
LQC	0.3	< 15	< 15	85 - 115
MQC	50	< 15	< 15	85 - 115
HQC	400	< 15	< 15	85 - 115

Table 3: Recovery and Matrix Effect

Analyte	Extraction Recovery (%)	Matrix Effect (%)
Broparestrol	> 85	90 - 110

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

This protocol describes the extraction of broparestrol from human plasma using a generic SPE procedure.

Materials:

• Human plasma (K2-EDTA)

• Broparestrol certified reference standard

• Internal Standard (IS) solution (e.g., deuterated broparestrol)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• SPE cartridges (e.g., C18)

• 96-well collection plates

• Centrifuge

Procedure:

• Thaw plasma samples at room temperature.

• Spike 200 µL of plasma with 10 µL of internal standard solution.

• Add 200 µL of 0.1% formic acid in water and vortex for 10 seconds.

• Condition SPE cartridge: Add 1 mL of methanol, followed by 1 mL of water.

• Load sample: Load the pre-treated plasma sample onto the SPE cartridge.

• Wash: Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.

• Elute: Elute broparestrol and the IS with 1 mL of acetonitrile into a clean collection tube or 96-well plate.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (see LC-MS/MS parameters).

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer with an Electrospray Ionization (ESI) source

LC Parameters:

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-0.5 min: 30% B

  • 0.5-2.5 min: 30% to 95% B

  • 2.5-3.0 min: 95% B

  • 3.0-3.1 min: 95% to 30% B

  • 3.1-4.0 min: 30% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

MS/MS Parameters:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Hypothetical MRM Transitions:

  • Broparestrol: Q1: m/z [M+H]⁺ → Q3: m/z [fragment ion]⁺

  • Internal Standard: Q1: m/z [M+H]⁺ → Q3: m/z [fragment ion]⁺

• Ion Source Temperature: 500°C

• IonSpray Voltage: 5500 V

Visualizations

Broparestrol Quantification Workflow

Caption: Experimental workflow for broparestrol quantification.

Generalized Estrogen Receptor Signaling Pathway

References

• 1. Insight into the mechanisms of action of estrogen receptor β in the breast, prostate, colon, and CNS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. farmaciajournal.com [farmaciajournal.com]

Determining the Antiestrogenic Profile of Broparestrol Using Cell-Based Assays

Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Broparestrol is a synthetic, nonsteroidal selective estrogen receptor modulator (SERM) belonging to the triphenylethylene group.[1] It has been utilized in Europe for dermatological applications and the treatment of breast cancer.[1][2] Described as having potent antiestrogenic activity with slight estrogenic effects, Broparestrol's mechanism of action involves interaction with estrogen receptors (ERs), leading to the modulation of estrogen-dependent cellular processes.[1][3] Like other SERMs, its tissue-specific agonist or antagonist activity is a critical aspect of its pharmacological profile.[4][5]

This document provides detailed protocols for a panel of cell-based assays designed to elucidate and quantify the antiestrogenic effects of Broparestrol. These assays are fundamental in characterizing its potency, efficacy, and mechanism of action as an estrogen receptor antagonist. The protocols cover key methodologies, from direct receptor binding to the assessment of downstream cellular responses such as gene expression and cell proliferation.

Estrogen Receptor Competitive Binding Assay

This assay directly measures the ability of a test compound, such as Broparestrol, to compete with a radiolabeled estrogen for binding to the estrogen receptor.[6] It is a primary screening tool to determine the affinity of a compound for ERα and ERβ.

Experimental Protocol

• Preparation of Cytosol:

  • Use rat uterine cytosol or recombinant human ERα or ERβ as the source of estrogen receptors.

  • Homogenize the tissue or lyse the cells in an appropriate buffer (e.g., Tris-HCl with protease inhibitors) to prepare a cytosolic fraction by ultracentrifugation.

• Assay Setup:

  • In microcentrifuge tubes, combine the cytosol preparation (providing a consistent amount of ER protein), a fixed concentration of [³H]-17β-estradiol (e.g., 0.5-1.0 nM), and varying concentrations of Broparestrol or a reference antiestrogen.[6]

  • Include control tubes for total binding (only [³H]-17β-estradiol and cytosol) and non-specific binding (with a high concentration of unlabeled 17β-estradiol to saturate the ERs).[6]

• Incubation:

  • Incubate the tubes at 4°C for 18-24 hours to allow the binding reaction to reach equilibrium.[6]

• Separation of Bound and Unbound Ligand:

  • Add dextran-coated charcoal to the tubes to adsorb the unbound [³H]-17β-estradiol.

  • Centrifuge the tubes to pellet the charcoal, leaving the ER-bound [³H]-17β-estradiol in the supernatant.

• Quantification:

  • Transfer the supernatant to scintillation vials with a scintillation cocktail.

  • Measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the Broparestrol concentration.

  • Determine the IC50 value (the concentration of Broparestrol that inhibits 50% of the specific binding of [³H]-17β-estradiol) from the resulting dose-response curve.

Data Presentation

Table 1: Example Data for Estrogen Receptor Competitive Binding Assay

Compound	Receptor	IC50 (nM)
17β-Estradiol	ERα	0.5
Tamoxifen	ERα	2.5
Broparestrol	ERα	Data to be determined
17β-Estradiol	ERβ	0.8
Tamoxifen	ERβ	5.0
Broparestrol	ERβ	Data to be determined

Note: IC50 values are illustrative and based on typical results for reference compounds.

Workflow Diagram

Caption: Workflow for the Estrogen Receptor Competitive Binding Assay.

E-SCREEN (Estrogen-Stimulated Proliferation) Assay

This assay evaluates a compound's ability to inhibit the proliferative effect of estrogen on estrogen-dependent cells, such as the MCF-7 breast cancer cell line.[6][7][8][9]

Experimental Protocol

• Cell Culture Preparation:

  • Culture MCF-7 cells in a standard medium supplemented with fetal bovine serum (FBS).

  • Prior to the assay, switch the cells to a medium containing charcoal-stripped FBS for at least 48 hours to deplete endogenous estrogens.[6]

• Cell Seeding:

  • Trypsinize and seed the MCF-7 cells into 96-well plates at a predetermined density (e.g., 2,000-5,000 cells/well).[10]

  • Allow the cells to attach overnight.[6]

• Treatment:

  • Replace the medium with fresh charcoal-stripped medium containing a fixed, sub-maximal concentration of 17β-estradiol (e.g., 0.1 nM).[6]

  • Add varying concentrations of Broparestrol to the wells.

  • Include controls: vehicle control (no estradiol, no Broparestrol), positive control (estradiol only), and reference antiestrogen (e.g., tamoxifen or fulvestrant).

• Incubation:

  • Incubate the plates for 6-7 days to allow for cell proliferation.[6]

• Quantification of Cell Proliferation:

  • Use a suitable cell proliferation detection reagent such as MTT, XTT, or a DNA-binding fluorescent dye (e.g., Cyquant).[6][10]

  • Follow the manufacturer's instructions for the chosen reagent.

  • Measure the absorbance or fluorescence using a plate reader.

• Data Analysis:

  • Normalize the data to the vehicle control.

  • Plot the percentage of proliferation (relative to the estradiol-only control) against the logarithm of the Broparestrol concentration.

  • Determine the IC50 value, representing the concentration of Broparestrol that inhibits 50% of the estradiol-induced cell proliferation.

Data Presentation

Table 2: Example Data for E-SCREEN Assay in MCF-7 Cells

Compound	IC50 (nM) for Inhibition of Estradiol-Induced Proliferation
Tamoxifen	15
Fulvestrant (ICI 182,780)	0.5
Broparestrol	Data to be determined

Note: IC50 values are illustrative and based on typical results for reference compounds.

Workflow Diagram

Caption: Workflow for the E-SCREEN Cell Proliferation Assay.

Estrogen-Responsive Reporter Gene Assay

This assay measures the ability of a compound to inhibit the transcriptional activity of the estrogen receptor.[11] It utilizes a cell line engineered to express a reporter gene (e.g., luciferase) under the control of an estrogen response element (ERE).[12][13]

Experimental Protocol

• Cell Line:

  • Use a suitable cell line stably transfected with an ERE-reporter construct, such as T47D-KBluc or MCF-7 cells transfected with an ERE-luciferase vector.[11][12]

• Cell Seeding:

  • Seed the cells into 96-well plates and allow them to attach.

• Treatment:

  • Treat the cells with a fixed concentration of 17β-estradiol (e.g., 0.1 nM) to induce reporter gene expression.[12]

  • Concurrently, treat with a range of concentrations of Broparestrol.

  • Include appropriate vehicle and positive controls.

• Incubation:

  • Incubate the cells for 24 hours.[11]

• Luciferase Assay:

  • Lyse the cells and add a luciferase substrate according to the manufacturer's protocol.

  • Measure the luminescence using a luminometer.

• Data Analysis:

  • Calculate the fold induction of luciferase activity relative to the vehicle control.

  • Plot the percentage of inhibition of estradiol-induced luciferase activity against the logarithm of the Broparestrol concentration.

  • Determine the IC50 value.

Data Presentation

Table 3: Example Data for ERE-Luciferase Reporter Assay

Compound	IC50 (nM) for Inhibition of ERE-Luciferase Activity
Tamoxifen	20
Fulvestrant (ICI 182,780)	1.0[12]
Broparestrol	Data to be determined

Note: IC50 values are illustrative. The value for Fulvestrant is from a similar assay system.[12]

Signaling Pathway Diagram

Caption: Antiestrogens like Broparestrol compete with estradiol for ER binding.

Alkaline Phosphatase (AlkP) Assay in Ishikawa Cells

This assay is particularly useful for assessing the estrogenic or antiestrogenic effects of compounds in an endometrial context. The human endometrial adenocarcinoma cell line, Ishikawa, responds to estrogens by increasing the activity of alkaline phosphatase.[14]

Experimental Protocol

• Cell Culture:

  • Culture Ishikawa cells in a suitable medium.

  • For the assay, use a phenol red-free medium with charcoal-stripped serum to eliminate estrogenic background.

• Cell Seeding:

  • Seed Ishikawa cells into 96-well plates and allow them to attach.

• Treatment:

  • Treat the cells with 1 nM 17β-estradiol to induce AlkP activity, along with varying concentrations of Broparestrol.[15][16]

  • Include controls for vehicle, estradiol alone, and Broparestrol alone to assess any intrinsic agonist activity.

• Incubation:

  • Incubate the plates for 72 hours.[14]

• Alkaline Phosphatase Assay:

  • Wash the cells with PBS.

  • Lyse the cells.

  • Add a p-nitrophenyl phosphate (pNPP) substrate solution.

  • Incubate at 37°C until a yellow color develops.

  • Stop the reaction with NaOH.

  • Measure the absorbance at 405 nm.

• Data Analysis:

  • Normalize the AlkP activity to the total protein content in each well.

  • Calculate the percentage of inhibition of estradiol-induced AlkP activity.

  • Determine the IC50 value from the dose-response curve.

Data Presentation

Table 4: Example Data for Alkaline Phosphatase Assay in Ishikawa Cells

Compound	Effect on Estradiol-Induced AlkP Activity	IC50 (µM)
Resveratrol	Inhibition	2.3[15][16]
Tamoxifen	Partial Agonist/Antagonist	Variable
Broparestrol	Data to be determined	Data to be determined

Note: Data for resveratrol is provided as a reference for an antiestrogenic effect in this assay system.[15][16]

Workflow Diagram

Caption: Workflow for the Ishikawa Cell Alkaline Phosphatase Assay.

qRT-PCR for Estrogen-Responsive Gene Expression

This method provides a highly sensitive and specific way to measure the effect of an antiestrogen on the expression of endogenous estrogen-responsive genes, such as pS2 (TFF1), in ER-positive cells like MCF-7.[17][18][19]

Experimental Protocol

• Cell Culture and Treatment:

  • Culture and seed MCF-7 cells in 6-well plates as described for the E-SCREEN assay.

  • Treat cells with 17β-estradiol in the presence or absence of varying concentrations of Broparestrol for a defined period (e.g., 24 hours).

• RNA Extraction:

  • Lyse the cells and extract total RNA using a suitable kit (e.g., RNeasy Mini Kit).

  • Assess RNA quality and quantity using a spectrophotometer or bioanalyzer.

• Reverse Transcription:

  • Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcriptase enzyme and appropriate primers (oligo(dT) or random primers).

• Quantitative Real-Time PCR (qRT-PCR):

  • Set up PCR reactions using a SYBR Green or TaqMan-based master mix, cDNA template, and primers specific for the target gene (e.g., pS2/TFF1) and a housekeeping gene (e.g., GAPDH, ACTB) for normalization.

  • Run the qRT-PCR on a real-time PCR instrument.

• Data Analysis:

  • Calculate the relative gene expression using the ΔΔCt method.

  • Normalize the expression of the target gene to the housekeeping gene.

  • Plot the fold change in gene expression relative to the estradiol-treated control against the Broparestrol concentration to determine its inhibitory effect.

Data Presentation

Table 5: Example Data for qRT-PCR of pS2 Gene Expression

Treatment (24h)	Relative pS2 mRNA Expression (Fold Change vs. Vehicle)
Vehicle Control	1.0
1 nM Estradiol	15.0
1 nM Estradiol + 100 nM Tamoxifen	3.0
1 nM Estradiol + 10 nM Fulvestrant	1.2
1 nM Estradiol + Broparestrol (various conc.)	Data to be determined

Note: Fold change values are illustrative.

Logical Relationship Diagram

Caption: Logical flow for assessing gene expression via qRT-PCR.

The suite of assays described provides a comprehensive framework for characterizing the antiestrogenic properties of Broparestrol. By systematically evaluating its receptor binding affinity, its impact on cell proliferation and ERE-mediated transcription, its tissue-specific effects in endometrial cells, and its regulation of endogenous estrogen-responsive genes, researchers can build a detailed pharmacological profile. This information is crucial for understanding its mechanism of action and for the continued development and application of Broparestrol and other SERMs in a therapeutic context.

References

• 1. Broparestrol - Wikipedia [en.wikipedia.org]
• 2. medkoo.com [medkoo.com]
• 3. Isomers of broparoestrol and antiestrogen action: comparison with tamoxifen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Manipulating Estrogenic/Anti-Estrogenic Activity of Triphenylethylenes towards Development of Novel Anti-Neoplastic SERMs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [Antiestrogens: mechanism of action and clinical applications] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. The E-screen assay: a comparison of different MCF7 cell stocks - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The E-SCREEN assay as a tool to identify estrogens: an update on estrogenic environmental pollutants - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The E-SCREEN assay as a tool to identify estrogens: an update on estrogenic environmental pollutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Combined estrogenic and anti-estrogenic properties of estetrol on breast cancer may provide a safe therapeutic window for the treatment of menopausal symptoms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Rapid and sensitive reporter gene assays for detection of antiandrogenic and estrogenic effects of environmental chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. A rapid and sensitive high throughput reporter gene assay for estrogenic effects of environmental contaminants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Manipulating Estrogenic/Anti-Estrogenic Activity of Triphenylethylenes towards Development of Novel Anti-Neoplastic SERMs | MDPI [mdpi.com]
• 15. Resveratrol exhibits cytostatic and antiestrogenic properties with human endometrial adenocarcinoma (Ishikawa) cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Effect of antiestrogens and aromatase inhibitor on basal growth of the human breast cancer cell line MCF-7 in serum-free medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. catalog.lib.kyushu-u.ac.jp [catalog.lib.kyushu-u.ac.jp]
• 19. Identification of estrogen-responsive genes by complementary deoxyribonucleic acid microarray and characterization of a novel early estrogen-induced gene: EEIG1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Broparestrol Solubility and In Vitro Studies: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the solubility challenges of Broparestrol in in vitro experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Broparestrol and why is its solubility a concern for in vitro studies?

A1: Broparestrol is a synthetic, non-steroidal selective estrogen receptor modulator (SERM) belonging to the triphenylethylene group.[1] Like many hydrophobic compounds, Broparestrol has poor aqueous solubility. This presents a significant challenge for in vitro studies, which are typically conducted in aqueous-based cell culture media. Poor solubility can lead to compound precipitation, inaccurate dosing, and unreliable experimental results.

Q2: What are the recommended solvents for dissolving Broparestrol?

A2: For in vitro studies, it is recommended to first dissolve Broparestrol in an organic solvent to create a concentrated stock solution. The most commonly used solvents for this purpose are dimethyl sulfoxide (DMSO) and ethanol.

Q3: What is a typical concentration for a Broparestrol stock solution?

Q4: How can I avoid precipitation of Broparestrol when adding it to my cell culture medium?

A4: Precipitation upon addition to aqueous media is a common issue with hydrophobic compounds. To minimize this, it is crucial to ensure that the final concentration of the organic solvent (e.g., DMSO) in the cell culture medium is kept to a minimum, typically below 0.5%, as higher concentrations can be toxic to cells.[2] Employing a serial dilution strategy, where the stock solution is first diluted in a small volume of media before being added to the final culture volume, can also help.

Q5: Are there any alternative methods to improve Broparestrol's solubility in my experiments?

A5: Yes, several techniques can be employed to enhance the solubility of hydrophobic drugs like Broparestrol for in vitro assays. These include the use of co-solvents (e.g., PEG400, glycerin), surfactants (e.g., Tween 80), or formulating the compound in nanoparticle-based delivery systems.[3][4]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during in vitro experiments with Broparestrol.

Problem	Possible Cause	Recommended Solution
Broparestrol precipitates out of solution when making the stock.	The concentration of Broparestrol exceeds its solubility limit in the chosen solvent.	- Try a lower concentration of Broparestrol. - Gently warm the solution (e.g., to 37°C) and vortex to aid dissolution.[5] - Consider a different organic solvent (e.g., if using ethanol, try DMSO).
The compound precipitates when the stock solution is added to the cell culture medium.	The aqueous environment of the medium causes the hydrophobic compound to come out of solution.	- Ensure the final solvent concentration in the medium is low (ideally <0.1%).[2] - Add the stock solution to the medium drop-wise while vortexing or stirring. - Perform a serial dilution: first dilute the stock in a small volume of serum-free media, then add this intermediate dilution to the final culture volume.
Inconsistent or unexpected experimental results.	- Inaccurate dosing due to precipitation. - Degradation of the compound in solution. - Off-target effects of the solvent.	- Visually inspect for any signs of precipitation before and after adding the compound to the medium. - Prepare fresh stock solutions regularly and store them appropriately (typically at -20°C or -80°C) in small aliquots to avoid repeated freeze-thaw cycles. - Always include a vehicle control (medium with the same final concentration of the solvent) in your experiments to account for any effects of the solvent itself.
Cells show signs of toxicity (e.g., rounding, detachment, death).	The concentration of the organic solvent (e.g., DMSO) is too high.	- Perform a dose-response experiment to determine the maximum tolerable concentration of the solvent for your specific cell line. - Aim for a final solvent concentration of less than 0.5%, and preferably below 0.1%.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Broparestrol Stock Solution in DMSO

• Weighing the Compound: Accurately weigh out 3.63 mg of Broparestrol powder (Molecular Weight: 363.29 g/mol ).

• Dissolution: Add the weighed Broparestrol to a sterile microcentrifuge tube. Add 1 mL of high-purity, sterile DMSO.

• Solubilization: Vortex the tube vigorously for 1-2 minutes. If necessary, gently warm the tube to 37°C in a water bath to aid dissolution. Visually inspect to ensure all solid has dissolved.

• Sterilization and Storage: Sterilize the stock solution by passing it through a 0.22 µm syringe filter. Aliquot the stock solution into smaller, sterile tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C.

Protocol 2: Dosing Cells with Broparestrol in a 96-Well Plate

• Prepare Intermediate Dilution: Thaw an aliquot of the 10 mM Broparestrol stock solution. In a sterile tube, prepare an intermediate dilution by adding a small volume of the stock solution to pre-warmed, serum-free cell culture medium. For example, to achieve a final concentration of 10 µM, you could add 1 µL of the 10 mM stock to 999 µL of medium for a 1:1000 dilution. Vortex gently.

• Final Dosing: Add the desired volume of the intermediate dilution to the wells of your 96-well plate containing cells and the final volume of culture medium. For example, if your final well volume is 200 µL, and you want a final concentration of 10 µM, you would add 2 µL of a 1 mM intermediate stock.

• Vehicle Control: In parallel, prepare a vehicle control by adding the same volume of the solvent (used to prepare the intermediate dilution, e.g., medium with 0.1% DMSO) to control wells.

• Incubation: Gently mix the plate and incubate under standard cell culture conditions.

Visualizations

References

• 1. Broparestrol - Wikipedia [en.wikipedia.org]
• 2. Hormone Immunoassay Interference: A 2021 Update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. worldscientific.com [worldscientific.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]

Technical Support Center: Broparestrol Dosage Optimization for Animal Studies

Disclaimer: There is a notable lack of publicly available research detailing specific dosage, pharmacokinetic, and toxicity data for Broparestrol in animal studies. The following information is extrapolated from studies on structurally related Selective Estrogen Receptor Modulators (SERMs), such as Tamoxifen and Raloxifene, and established protocols for in vivo anti-cancer drug development. Researchers should use this as a guide to design their own studies, starting with dose-finding experiments.

Frequently Asked Questions (FAQs)

Q1: What is Broparestrol and what is its mechanism of action?

A1: Broparestrol is a synthetic, nonsteroidal selective estrogen receptor modulator (SERM) belonging to the triphenylethylene group.[1] Like other SERMs, it exhibits tissue-specific estrogen receptor (ER) agonist or antagonist effects.[2] In breast cancer cells that are ER-positive, Broparestrol is expected to act as an antagonist, blocking the proliferative effects of estrogen.[3][4] It is a mixture of (E)- and (Z)-isomers, both of which are reported to be active.[1]

Q2: What are the typical animal models used for studying SERMs like Broparestrol?

A2: The most common animal models for studying the efficacy of SERMs in the context of breast cancer are rodent models, particularly mice and rats. These can include:

• Xenograft models: Human breast cancer cell lines (e.g., MCF-7, T-47D) are implanted into immunodeficient mice (e.g., nude or SCID mice).

• Genetically engineered mouse models (GEMMs): Mice that are genetically modified to develop tumors that mimic human breast cancer.

• Chemically-induced models: Tumors are induced by the administration of carcinogens.

Q3: How do I determine a starting dose for Broparestrol in my animal study?

A3: Since specific data for Broparestrol is unavailable, a dose-finding study is crucial. You can start by reviewing the literature for doses of other triphenylethylene SERMs like Tamoxifen. A common approach is to start with a low dose and escalate it in different cohorts of animals to determine the maximum tolerated dose (MTD).[5][6]

Q4: What are the common routes of administration for SERMs in animal studies?

A4: The route of administration should ideally mimic the intended clinical route. For preclinical studies, common routes include:

• Oral gavage (p.o.): If the compound has good oral bioavailability.

• Intraperitoneal injection (i.p.): A common route for delivering drugs in rodent studies.

• Subcutaneous injection (s.c.): Allows for slower absorption.

Q5: What parameters should I monitor during a Broparestrol animal study?

A5: Key parameters to monitor include:

• Tumor growth: Measured regularly with calipers or through imaging.

• Body weight: A sensitive indicator of toxicity.

• Clinical signs of toxicity: Observe for changes in behavior, appearance (e.g., ruffled fur), and activity levels.

• Blood parameters: Complete blood count (CBC) and serum chemistry can provide insights into organ toxicity.

• Biomarkers: Assess the expression of relevant biomarkers in tumor tissue (e.g., ER, Ki-67).

Troubleshooting Guides

Issue	Possible Cause(s)	Suggested Solution(s)
High toxicity or animal death	- Dose is too high.- Formulation issues (e.g., precipitation, incorrect pH).- Animal strain is particularly sensitive.	- Reduce the dose.- Perform a dose-escalation study to find the MTD.- Check the formulation for any issues.- Consider using a different, more robust animal strain.
Lack of tumor growth inhibition	- Dose is too low.- The tumor model is not ER-positive or is resistant to SERMs.- Poor bioavailability of the compound.- Insufficient treatment duration.	- Increase the dose.- Confirm the ER status of your cell line or tumor model.- Conduct pharmacokinetic studies to assess drug exposure.- Extend the duration of the treatment.
High variability in tumor growth within a group	- Inconsistent tumor cell implantation.- Variation in animal health or age.- Uneven drug administration.	- Refine the tumor implantation technique for consistency.- Ensure all animals are of a similar age and health status.- Standardize the drug administration procedure.
Unexpected side effects (e.g., uterine changes)	- Agonistic effects of the SERM in certain tissues.	- This is a known characteristic of some SERMs. Monitor and document these effects as part of the drug's profile. Consider measuring uterine weight as a pharmacodynamic endpoint.

Data Presentation

Table 1: Example Dose-Response Data for a SERM in a Mouse Xenograft Model

Dose (mg/kg/day)	Mean Tumor Volume (mm³) ± SD	Percent Tumor Growth Inhibition (%)	Mean Body Weight Change (%) ± SD
Vehicle Control	1500 ± 250	0	+5 ± 2
1	1200 ± 200	20	+4 ± 3
5	800 ± 150	47	+2 ± 2
10	450 ± 100	70	-3 ± 4
20	300 ± 80	80	-15 ± 5*

*Indicates significant toxicity.

Table 2: Example Pharmacokinetic Parameters of a SERM in Rats

Parameter	Value
Cmax (ng/mL)	500
Tmax (h)	2
AUC (ng*h/mL)	4000
t1/2 (h)	8
Bioavailability (%)	30

Experimental Protocols

Protocol 1: Maximum Tolerated Dose (MTD) Study

• Animal Model: Female athymic nude mice, 6-8 weeks old.

• Drug Formulation: Prepare Broparestrol in a suitable vehicle (e.g., corn oil, 0.5% carboxymethylcellulose).

• Dose Escalation:

  • Start with a low dose (e.g., 1 mg/kg) administered daily via oral gavage to a cohort of 3-5 mice.

  • Gradually increase the dose in subsequent cohorts (e.g., 5, 10, 25, 50 mg/kg).

• Monitoring:

  • Record body weight daily.

  • Observe for clinical signs of toxicity twice daily for 14 days.

• MTD Determination: The MTD is defined as the highest dose that does not cause more than a 10-15% loss in body weight and does not result in mortality or severe clinical signs of toxicity.

Protocol 2: In Vivo Efficacy Study in a Xenograft Model

• Cell Culture: Culture an ER-positive breast cancer cell line (e.g., MCF-7).

• Tumor Implantation: Inject 1-5 x 10^6 cells subcutaneously into the flank of female athymic nude mice. Estrogen supplementation may be required for some cell lines.

• Treatment:

  • Once tumors reach a palpable size (e.g., 100-150 mm³), randomize mice into treatment groups (n=8-10 per group).

  • Administer Broparestrol at different doses (below the MTD) and a vehicle control daily via oral gavage.

• Data Collection:

  • Measure tumor dimensions with calipers 2-3 times per week. Calculate tumor volume using the formula: (Length x Width²)/2.

  • Record body weight 2-3 times per week.

• Endpoint: Euthanize mice when tumors in the control group reach a predetermined size or if signs of excessive morbidity are observed.

• Analysis: Compare tumor growth rates and final tumor volumes between the treatment and control groups.

Mandatory Visualization

Caption: Broparestrol's Antagonistic Action in Breast Cancer Cells.

References

• 1. Broparestrol - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Molecular mechanisms of selective estrogen receptor modulator (SERM) action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. What are Selective estrogen receptor modulators and how do they work? [synapse.patsnap.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. In vivo Pharmacokinetic and Anticancer Studies of HH-N25, a Selective Inhibitor of Topoisomerase I, and Hormonal Signaling for Treating Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting Broparestrol stability in cell culture media

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Broparestrol in cell culture.

Frequently Asked Questions (FAQs)

Q1: My experimental results with Broparestrol are inconsistent. What could be the cause?

A1: Inconsistent results with Broparestrol can stem from several factors related to its stability in cell culture media. Key areas to investigate include:

• Compound Degradation: Broparestrol, like other triphenylethylene derivatives, may degrade in aqueous cell culture media over time.[1] This can be influenced by temperature, light exposure, and the chemical composition of the medium.

• Isomerization: Broparestrol is a mixture of E- and Z-isomers, both of which are active.[2] However, the ratio of these isomers may change in solution over time, potentially altering the compound's biological activity. For instance, the related compound tamoxifen is known to undergo isomerization in solution.[3]

• Interaction with Media Components: Components in the cell culture medium, such as serum proteins or pH indicators like phenol red, can interact with Broparestrol and affect its stability and activity. Phenol red itself has weak estrogenic properties, which can confound results in studies of estrogen-responsive cells.

• Adsorption to Labware: Lipophilic compounds like Broparestrol can adsorb to plastic surfaces of cell culture plates and pipette tips, reducing the effective concentration in the media.[1]

• Improper Storage: Incorrect storage of stock solutions can lead to degradation before the compound is even introduced into the experimental system.

To address this, it is crucial to establish and validate the stability of Broparestrol under your specific experimental conditions.

Q2: I'm observing a decrease in Broparestrol's effect over the course of a multi-day experiment. Why is this happening?

A2: A diminishing effect of Broparestrol over time is a strong indicator of its degradation in the cell culture medium. The aqueous environment at 37°C can lead to hydrolysis, oxidation, or other chemical modifications that inactivate the compound. For some selective estrogen receptor modulators (SERMs), it is recommended to refresh the media with a new dose of the compound every 48 hours to maintain a consistent concentration. To confirm if degradation is the issue, you can perform a time-course stability study as detailed in the protocols below.

Q3: How can I prepare and store Broparestrol stock solutions to ensure stability?

A3: Proper preparation and storage of stock solutions are critical for reproducible experiments.

• Solvent Selection: Dissolve Broparestrol in a high-quality, anhydrous solvent such as dimethyl sulfoxide (DMSO) to create a concentrated stock solution (e.g., 10 mM).[1]

• Storage Conditions: Store stock solutions in small, single-use aliquots at -20°C or -80°C in amber vials or tubes wrapped in foil to protect from light.[4] Avoid repeated freeze-thaw cycles.

• Working Solutions: Prepare fresh working solutions in cell culture media immediately before each experiment. Do not store Broparestrol in aqueous solutions for extended periods.[5]

Q4: Can components of my cell culture medium affect Broparestrol's stability and activity?

A4: Yes, several media components can influence Broparestrol:

• Serum: Proteins in fetal bovine serum (FBS) or other sera can bind to Broparestrol, potentially affecting its availability and stability. The enzymatic activity in serum can also contribute to the degradation of the compound.

• Phenol Red: This common pH indicator has a chemical structure similar to some nonsteroidal estrogens and can exert weak estrogenic effects. This is particularly important when studying estrogen receptor-positive cells, as it can interfere with the action of Broparestrol. Consider using phenol red-free media for such experiments.

• pH: The pH of the culture medium can influence the rate of hydrolytic degradation of compounds.[6] Ensure your medium is properly buffered.

Q5: How do light and temperature affect Broparestrol's stability?

A5: Broparestrol is a triphenylethylene derivative, a class of compounds known to be sensitive to light and temperature.

• Light: Exposure to light, particularly UV light, can induce photodegradation and isomerization of triphenylethylene compounds.[3] It is crucial to protect Broparestrol solutions from light at all stages of handling and storage.

• Temperature: Elevated temperatures can accelerate chemical degradation. While experiments are conducted at 37°C, storage of stock solutions should be at low temperatures (-20°C or -80°C) to minimize degradation.[3]

Quantitative Data on Broparestrol Stability (Hypothetical)

The following tables present hypothetical data to illustrate the potential stability of Broparestrol under various conditions. Note: This data is for illustrative purposes only and should be confirmed experimentally.

Table 1: Hypothetical Stability of Broparestrol (10 µM) in DMEM/F-12 at 37°C

Time (hours)	% Broparestrol Remaining (with 10% FBS)	% Broparestrol Remaining (serum-free)
0	100%	100%
8	95%	98%
24	85%	92%
48	70%	85%
72	55%	75%

Table 2: Hypothetical Influence of Storage Conditions on Broparestrol Stock Solution (10 mM in DMSO)

Storage Condition	% Broparestrol Remaining after 1 Month
Room Temperature (light)	60%
Room Temperature (dark)	85%
4°C (dark)	95%
-20°C (dark)	>99%
-80°C (dark)	>99%

Experimental Protocols

Protocol 1: Assessment of Broparestrol Stability in Cell Culture Media using HPLC

This protocol provides a framework for determining the stability of Broparestrol in your specific cell culture medium.[7][8]

Materials:

• Broparestrol

• Anhydrous DMSO

• Your chosen cell culture medium (e.g., DMEM/F-12), with and without serum

• Sterile, low-protein-binding microcentrifuge tubes

• Incubator (37°C, 5% CO₂)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Trifluoroacetic acid (TFA) (optional, for mobile phase)

Procedure:

• Prepare a 10 mM Broparestrol stock solution in anhydrous DMSO.

• Spike the cell culture medium: Dilute the stock solution into pre-warmed (37°C) cell culture medium to your final experimental concentration (e.g., 10 µM). Ensure the final DMSO concentration is non-toxic to your cells (typically <0.1%). Prepare separate batches for media with and without serum.

• Time zero (T=0) sample: Immediately take an aliquot (e.g., 500 µL) of the spiked medium. This will be your reference point.

• Incubation: Aliquot the remaining spiked medium into sterile, low-protein-binding microcentrifuge tubes for each time point (e.g., 2, 4, 8, 24, 48, 72 hours). Place these tubes in a 37°C, 5% CO₂ incubator.

• Sample collection: At each designated time point, remove one tube from the incubator.

• Sample processing:

  • To precipitate proteins, add three volumes of ice-cold acetonitrile to the media sample (e.g., 1.5 mL acetonitrile to 500 µL sample).

  • Vortex thoroughly for 30 seconds.

  • Centrifuge at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean HPLC vial.

• HPLC analysis:

  • Inject the samples onto the HPLC system. A reverse-phase C18 column is typically suitable.

  • Use an appropriate mobile phase gradient (e.g., acetonitrile and water with 0.1% TFA) to elute Broparestrol.

  • Monitor the elution of Broparestrol using a UV detector at its maximum absorbance wavelength.

• Data analysis:

  • Determine the peak area of Broparestrol at each time point.

  • Calculate the percentage of Broparestrol remaining at each time point relative to the T=0 sample: % Remaining = (Peak Area at Time X / Peak Area at Time 0) * 100

Visualizations

Troubleshooting workflow for Broparestrol instability.

Broparestrol signaling pathways.

Experimental workflow for stability assessment.

References

• 1. benchchem.com [benchchem.com]
• 2. Broparestrol - Wikipedia [en.wikipedia.org]
• 3. MXPA06010928A - Chemically stable compositions of 4-hydroxy tamoxifen. - Google Patents [patents.google.com]
• 4. Tamoxifen information sheet V4.pdf - Norecopa Wiki [wiki.norecopa.no]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. A simple, efficient and rapid HPLC–UV method for the detection of 5-HT in RIN-14B cell extract and cell culture medium - PMC [pmc.ncbi.nlm.nih.gov]

Identifying and minimizing Broparestrol off-target effects

This technical support center provides researchers, scientists, and drug development professionals with guidance on identifying and minimizing potential off-target effects of Broparestrol, a synthetic nonsteroidal selective estrogen receptor modulator (SERM).

Frequently Asked Questions (FAQs)

Q1: What is Broparestrol and what is its primary mechanism of action?

A1: Broparestrol is a synthetic, nonsteroidal selective estrogen receptor modulator (SERM) belonging to the triphenylethylene group.[1] Its primary mechanism of action involves binding to estrogen receptors (ERs), specifically ERα and ERβ, thereby modulating the expression of estrogen-responsive genes. Depending on the tissue context, it can act as either an estrogen agonist or antagonist.[2] It is structurally related to other SERMs like clomifene and diethylstilbestrol.[1]

Q2: What are off-target effects and why are they a concern with Broparestrol?

A2: Off-target effects occur when a drug binds to and alters the function of proteins other than its intended target. For Broparestrol, this means interacting with molecules other than ERα and ERβ. These unintended interactions can lead to misinterpretation of experimental results, cellular toxicity, and potential adverse side effects in a clinical setting. Minimizing off-target effects is crucial for ensuring that the observed biological response is truly due to the modulation of the intended estrogen receptor pathway.

Q3: What are the known or suspected off-target effects of Broparestrol?

A3: Specific off-target interactions for Broparestrol are not extensively documented in publicly available literature. However, like other SERMs, potential off-target liabilities could exist. Due to its triphenylethylene structure, cross-reactivity with other receptors or enzymes is a possibility that warrants investigation. Researchers should consider the side effect profiles of structurally similar compounds, such as tamoxifen and diethylstilbestrol (e.g., thromboembolic events, effects on lipid metabolism), as potential areas for investigation of Broparestrol's off-target activities.[2][3]

Q4: How can I proactively minimize off-target effects in my experiments?

A4: To minimize off-target effects, it is recommended to:

• Use the lowest effective concentration: Determine the minimal concentration of Broparestrol that elicits the desired on-target effect through dose-response studies.

• Employ proper controls: Include a structurally related but inactive compound as a negative control to distinguish scaffold-specific effects from on-target effects.

• Validate with structurally distinct SERMs: Compare the effects of Broparestrol with other SERMs that have a different chemical structure but target the same receptor to ensure the observed phenotype is not due to a specific chemical class.

• Utilize target knockdown/knockout models: Employ techniques like siRNA or CRISPR/Cas9 to reduce or eliminate the expression of ERα and ERβ. If the effect of Broparestrol persists in these models, it is likely an off-target effect.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Inconsistent results between cell lines	Varying expression levels of on-target (ERα/ERβ) or off-target proteins.	1. Quantify ERα and ERβ expression in each cell line using qPCR or Western blot. 2. Consider performing a proteome-wide screen to identify potential off-targets that may be differentially expressed.
Observed phenotype does not correlate with known ER signaling	The phenotype may be a result of an off-target effect.	1. Perform a literature search for non-canonical ER signaling pathways. 2. Conduct off-target screening assays (e.g., kinome scan, GPCR panel). 3. Use CETSA to confirm target engagement with ERα/ERβ in your cellular model.
High cellular toxicity at effective concentrations	Off-target binding leading to cytotoxicity.	1. Perform a dose-response curve to determine the EC50 for the on-target effect and the CC50 for cytotoxicity. 2. If the therapeutic window is narrow, consider investigating off-target liabilities through broad panel screening.

Data Presentation

Table 1: Illustrative Binding Affinity of Broparestrol and Other SERMs for Estrogen Receptors

Compound	ERα Binding Affinity (Ki, nM)	ERβ Binding Affinity (Ki, nM)	Selectivity (ERβ/ERα)
Broparestrol (Hypothetical)	5.2	8.5	1.6
Tamoxifen	2.1	3.5	1.7
Raloxifene	0.6	1.2	2.0
17β-Estradiol	0.1	0.2	2.0

Table 2: Example of an Off-Target Screening Panel and Hypothetical Broparestrol Results

Note: This table provides an example of a common off-target panel. The results for Broparestrol are hypothetical and should be determined experimentally.

Target Class	Specific Target	Broparestrol Activity (% Inhibition @ 10 µM)
GPCRs	Adrenergic α1A	< 20%
Dopamine D2	< 20%
Kinases	ABL1	< 15%
SRC	< 10%
Ion Channels	hERG	< 25%
Nuclear Receptors	Androgen Receptor	< 10%
Progesterone Receptor	< 15%

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol is a generalized procedure to confirm the binding of Broparestrol to its target proteins (ERα and ERβ) in a cellular context.

1. Cell Culture and Treatment:

• Culture cells known to express ERα and/or ERβ to 70-80% confluency.
• Treat cells with the desired concentration of Broparestrol or vehicle control (e.g., DMSO) for a predetermined time (e.g., 1 hour) at 37°C.

2. Heat Challenge:

• Aliquot the cell suspension into PCR tubes.
• Heat the tubes at a range of temperatures (e.g., 40-70°C) for 3 minutes in a thermocycler, followed by cooling at room temperature for 3 minutes.

3. Cell Lysis:

• Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of freezing in liquid nitrogen and thawing at room temperature).

4. Separation of Soluble and Aggregated Proteins:

• Centrifuge the cell lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

5. Western Blot Analysis:

• Carefully collect the supernatant (soluble fraction).
• Normalize the protein concentration of all samples.
• Analyze the levels of soluble ERα and ERβ by Western blot using specific antibodies.
• Quantify the band intensities and plot the percentage of soluble protein against the temperature to generate a melting curve. A shift in the melting curve in the presence of Broparestrol indicates target engagement.

Protocol 2: Kinome Profiling (Example of an Off-Target Screening Assay)

This protocol describes a general workflow for screening Broparestrol against a panel of kinases to identify potential off-target interactions. This is typically performed as a fee-for-service by specialized companies.

1. Compound Submission:

• Provide a sample of Broparestrol at a specified concentration and purity.

2. Assay Performance:

• The service provider will perform in vitro kinase activity assays in the presence of Broparestrol, typically at a fixed concentration (e.g., 1 or 10 µM).
• A large panel of purified kinases (e.g., >400) is used.
• Kinase activity is measured, often using radiometric or fluorescence-based methods.

3. Data Analysis:

• The percentage of inhibition of each kinase by Broparestrol is calculated relative to a control.
• Results are typically provided in a heatmap format, highlighting any kinases that are significantly inhibited.
• "Hits" (kinases inhibited above a certain threshold, e.g., 50%) should be followed up with dose-response studies to determine the IC50.

Visualizations

Caption: A logical workflow for investigating Broparestrol's on- and off-target effects.

Caption: On-target vs. potential off-target signaling pathways of Broparestrol.

References

• 1. Broparestrol | C22H19Br | CID 3032770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. clinician.nejm.org [clinician.nejm.org]

How to address experimental variability with Broparestrol

Welcome to the . This resource is designed to assist researchers, scientists, and drug development professionals in addressing experimental variability and troubleshooting common issues encountered when working with Broparestrol.

Frequently Asked Questions (FAQs)

Q1: What is Broparestrol and what is its primary mechanism of action?

A1: Broparestrol is a synthetic, nonsteroidal selective estrogen receptor modulator (SERM) belonging to the triphenylethylene group.[1] Its primary mechanism of action is to bind to estrogen receptors (ERs), specifically ERα and ERβ.[2][3] Depending on the tissue and the specific cellular context, Broparestrol can act as either an estrogen receptor agonist or antagonist, leading to a modulation of estrogen-mediated gene expression.[4] It has been described as having both slightly estrogenic and potently antiestrogenic effects.[1]

Q2: What are the common experimental applications of Broparestrol?

A2: Historically, Broparestrol has been used in Europe for treating breast cancer and for certain dermatological conditions.[1] In a research context, it is often used to study estrogen receptor signaling pathways and to investigate the effects of SERMs on hormone-dependent cancers and other estrogen-regulated processes.

Q3: What are the E and Z isomers of Broparestrol?

A3: Broparestrol is a mixture of two geometric isomers: (E)-Broparestrol and (Z)-Broparestrol.[1][5] Both isomers are biologically active and contribute to the overall effect of the compound.[1] The ratio of these isomers can be a source of experimental variability if not consistent between batches of the compound. A common mixture used in dermatological applications had a Z/E ratio of approximately 40/60.[5]

Q4: How should I store and handle Broparestrol?

A4: For long-term storage, Broparestrol powder should be kept at -20°C in a dry, dark environment. For short-term storage of a few days to weeks, 0-4°C is acceptable. Stock solutions, typically prepared in DMSO, should also be stored at -20°C for long-term use.

Troubleshooting Guides

Issue 1: Inconsistent or Non-Reproducible Results Between Experiments

You may observe that the effects of Broparestrol on your cell cultures or animal models vary significantly from one experiment to the next, even when you believe you are following the same protocol.

Potential Causes and Troubleshooting Steps:

• Variability in Broparestrol Isomer Ratio:

  • Explanation: Broparestrol is a mix of E and Z isomers, and both are active.[1] Different batches of Broparestrol may have different ratios of these isomers, leading to variations in overall potency and efficacy. The (E)-isomer has been noted for its ability to inhibit prolactin-induced mammary cancer, while the (Z)-isomer also possesses antiestrogenic properties.[4][5]

  • Solution:

    • Contact the supplier to obtain a certificate of analysis for each batch of Broparestrol, which should ideally specify the E/Z isomer ratio.

    • If possible, purchase a larger single batch of Broparestrol to ensure consistency across a series of experiments.

    • If you suspect isomer ratio variability, you can analytically assess the ratio using techniques like HPLC.

• Compound Solubility and Stability Issues:

  • Explanation: Broparestrol is soluble in DMSO.[6] However, it may have poor solubility in aqueous cell culture media, leading to precipitation and an inaccurate final concentration. The compound may also degrade over time in solution, especially if not stored correctly.

  • Solution:

    • Always prepare fresh dilutions of Broparestrol from a frozen DMSO stock for each experiment.

    • Visually inspect your final culture medium for any signs of precipitation after adding Broparestrol.

    • When diluting from a DMSO stock, ensure rapid and thorough mixing to prevent the compound from crashing out of solution.

    • Minimize freeze-thaw cycles of the DMSO stock solution.

• Cell Line Heterogeneity:

  • Explanation: Cancer cell lines, even from the same source, can evolve over time in culture, leading to genetic and phenotypic drift.[7] This can alter their expression of estrogen receptors or other signaling molecules, thereby changing their responsiveness to SERMs like Broparestrol.[7]

  • Solution:

    • Maintain a consistent and low passage number for your cell lines.

    • Regularly perform cell line authentication to ensure the identity of your cells.

    • Periodically check the expression levels of ERα and ERβ in your cell line.

Data Presentation: Hypothetical Impact of Isomer Ratio on Experimental Outcome

The following table illustrates how a change in the E/Z isomer ratio could theoretically impact the results of a cell proliferation assay (e.g., IC50 value). Note: This data is illustrative and not based on direct experimental results for Broparestrol.

Batch ID	E/Z Isomer Ratio	Apparent IC50 in MCF-7 Cells (nM)
Batch A	60:40	50
Batch B	40:60	75
Batch C	70:30	40

Mandatory Visualization: Troubleshooting Workflow for Inconsistent Results

Caption: A workflow diagram for troubleshooting inconsistent experimental results with Broparestrol.

Issue 2: Unexpected or Off-Target Effects Observed

You may notice cellular effects that are not consistent with the known antiestrogenic or estrogenic actions of Broparestrol, or you may see effects in cell lines that do not express estrogen receptors.

Potential Causes and Troubleshooting Steps:

• ER-Independent Signaling:

  • Explanation: Some SERMs can exert biological effects through pathways that are independent of ERα and ERβ. This can involve other receptors or signaling molecules. For example, some SERMs have been shown to interact with the G protein-coupled estrogen receptor (GPER).

  • Solution:

    • Investigate the expression of other potential targets, such as GPER, in your experimental model.

    • Use ER-negative cell lines as a control to distinguish between ER-dependent and ER-independent effects.

    • Consider using an ER antagonist, such as fulvestrant, to block ER-mediated signaling and isolate potential off-target effects.

• Presence of Synthesis Impurities:

  • Explanation: The synthesis of triphenylethylene-based compounds can sometimes result in impurities that may have their own biological activities. These impurities could be responsible for the unexpected effects observed.

  • Solution:

    • Obtain a high-purity grade of Broparestrol (>98%).

    • If you suspect impurities, consider having the compound analyzed by techniques such as mass spectrometry or NMR to identify any contaminants.

Mandatory Visualization: Broparestrol Signaling Pathways

Caption: A simplified diagram of Broparestrol's on-target and potential off-target signaling pathways.

Experimental Protocols

Protocol: Cell Proliferation Assay using MTT

This protocol provides a general method for assessing the effect of Broparestrol on the proliferation of adherent cancer cell lines (e.g., MCF-7).

Materials:

• Broparestrol (high purity)

• Dimethyl sulfoxide (DMSO, sterile)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS, sterile)

• Trypsin-EDTA

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Plate reader (570 nm absorbance)

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate for 24 hours to allow for cell attachment.

• Broparestrol Treatment:

  • Prepare a 10 mM stock solution of Broparestrol in DMSO.

  • Perform serial dilutions of the Broparestrol stock in complete medium to achieve the desired final concentrations (e.g., 1 nM to 10 µM). Remember to include a vehicle control (DMSO at the same final concentration as the highest Broparestrol dose).

  • Carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of Broparestrol or vehicle control.

  • Incubate for the desired treatment period (e.g., 48, 72, or 96 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate for 3-4 hours at 37°C, allowing viable cells to convert the MTT into formazan crystals.

  • Carefully remove the medium from the wells.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Incubate for at least 1 hour at room temperature on a shaker to ensure complete solubilization.

• Data Acquisition:

  • Read the absorbance of each well at 570 nm using a plate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells (medium only) from all other readings.

  • Calculate the percentage of cell viability for each Broparestrol concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the Broparestrol concentration to determine the IC50 value.

Mandatory Visualization: Logical Relationship of Experimental Factors

Caption: A diagram illustrating the logical relationships between potential causes of variability and their experimental effects.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Synthesis and biological evaluation of SERMs with potent nongenomic estrogenic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Synthesis of triphenylethylene with aliphatic cyclic moiety and its antagonism on estrogen receptor] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [(Z)-broparestrol] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Characterization of selective estrogen receptor modulator (SERM) activity in two triarylethylene oxybutyric acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Broparestrol In Vivo Administration: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for the in vivo administration of Broparestrol, a synthetic, nonsteroidal selective estrogen receptor modulator (SERM). Given its lipophilic nature, appropriate vehicle selection and administration protocols are critical for successful experimental outcomes. This guide offers troubleshooting advice, frequently asked questions, and detailed protocols to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges when administering Broparestrol in vivo?

A1: The primary challenge with Broparestrol is its low aqueous solubility due to its lipophilic chemical structure. This can lead to several issues during in vivo experiments, including:

• Difficulty in achieving the desired concentration: Dissolving a sufficient amount of Broparestrol in a small volume suitable for injection can be problematic.

• Precipitation upon administration: The drug may precipitate at the injection site when the vehicle diffuses into the aqueous physiological environment, leading to poor absorption, local irritation, and variable bioavailability.

• Inconsistent drug exposure: Poor solubility and potential precipitation can result in highly variable absorption rates between individual animals, compromising the reliability of experimental data.

Q2: Which vehicles are recommended for the subcutaneous administration of Broparestrol?

A2: Oil-based vehicles are generally preferred for lipophilic compounds like Broparestrol to ensure its solubilization and improve absorption. Common choices include:

• Corn oil: Widely used and generally well-tolerated.

• Sesame oil: Another common choice for subcutaneous injections of hormones.

• Peanut oil: A suitable alternative, though potential allergenicity in some models should be considered.

Co-solvents such as ethanol or DMSO can be used to initially dissolve Broparestrol before dilution in an oil-based vehicle. However, the concentration of the organic solvent should be kept to a minimum to avoid local tissue irritation.

Q3: How can I prevent the precipitation of Broparestrol at the injection site?

A3: To minimize precipitation, consider the following strategies:

• Ensure complete dissolution: Thoroughly dissolve Broparestrol in the chosen vehicle. Gentle heating and vortexing can aid this process.

• Use of co-solvents: A small percentage of a co-solvent like ethanol or DMSO can help maintain solubility. However, it is crucial to perform a preliminary tolerability study to determine the maximum non-irritating concentration of the co-solvent.

• Formulation as a stable emulsion or suspension: For higher doses, formulating Broparestrol as a self-emulsifying drug delivery system (SEDDS) or a micronized suspension can improve its dispersion and absorption.

Q4: What is the mechanism of action of Broparestrol?

A4: Broparestrol is a selective estrogen receptor modulator (SERM). It exerts its effects by binding to estrogen receptors (ERα and ERβ). Depending on the target tissue, this binding can have either estrogenic (agonist) or anti-estrogenic (antagonist) effects. This tissue-specific action is a hallmark of SERMs and is influenced by the conformation of the estrogen receptor upon ligand binding and the recruitment of co-activator or co-repressor proteins.[1][2][3][4][5]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation of Broparestrol in the vehicle during storage	The vehicle is saturated or supersaturated at a lower temperature.	Store the formulation at a controlled room temperature or slightly warm it and vortex before administration to ensure redissolution.
Swelling, redness, or irritation at the injection site	The vehicle or co-solvent is causing local tissue reaction. High drug concentration leading to precipitation and inflammation.	Reduce the concentration of the co-solvent (e.g., ethanol, DMSO). Perform a vehicle-only injection as a control to assess tolerability. Lower the drug concentration if possible or consider an alternative, less irritating vehicle.
High variability in experimental results between animals	Inconsistent dosing due to precipitation or incomplete administration. Variable absorption due to inconsistent injection technique or site.	Ensure the formulation is homogenous before each injection. Standardize the injection volume and site (e.g., subcutaneous injection in the flank). Ensure proper injection technique to deliver the full dose subcutaneously.
Low or no detectable levels of Broparestrol in plasma	Poor absorption from the injection site due to precipitation. Rapid metabolism of the compound.	Re-evaluate the vehicle for better solubility and bioavailability. Consider using a formulation that enhances absorption, such as a lipid-based delivery system. Assess the metabolic stability of Broparestrol in vitro to understand its clearance rate.
Crystallization of the compound in the syringe or needle	The formulation is not stable at the administration temperature or is highly concentrated.	Prepare the formulation fresh before each use. If using a co-solvent system, ensure the final dilution in the oil vehicle is not prone to crystallization. A slight warming of the formulation before drawing it into the syringe may help.

Quantitative Data: Broparestrol Solubility

Vehicle	Anticipated Solubility of Broparestrol	Comments and Considerations
Corn Oil	Expected to be a suitable vehicle.	A common and generally well-tolerated vehicle for lipophilic drugs.[6]
Peanut Oil	Expected to be a suitable vehicle.	Frequently used for hormone preparations.[7][8][9][10][11]
Sesame Oil	Expected to be a suitable vehicle.	Another standard vehicle for subcutaneous injections of steroids and other lipophilic compounds.[12][13]
Ethanol	High	Can be used as a co-solvent to initially dissolve Broparestrol before dilution in an oil vehicle. High concentrations can cause irritation.[14]
Dimethyl Sulfoxide (DMSO)	High	A powerful solvent that can be used as a co-solvent in small percentages. Potential for local tissue irritation at higher concentrations.[15]
Polyethylene Glycol (PEG 300/400)	Moderate to High	Can be used as a vehicle or co-solvent. Its water miscibility might lead to precipitation upon injection if not properly formulated.[16][][18]

Note: The information in this table is based on the general properties of lipophilic compounds and data available for similar molecules. It is imperative to experimentally determine the solubility of Broparestrol in the selected vehicle before commencing in vivo studies.

Experimental Protocols

Protocol 1: Preparation of Broparestrol Solution for Subcutaneous Injection in Rodents

Materials:

• Broparestrol powder

• Vehicle (e.g., sterile corn oil)

• Co-solvent (e.g., absolute ethanol, optional)

• Sterile glass vials

• Vortex mixer

• Warming plate or water bath

• Sterile syringes and needles

Procedure:

• Calculate the required amount: Determine the total volume of the dosing solution needed and the desired final concentration of Broparestrol.

• Weigh the Broparestrol: Accurately weigh the required amount of Broparestrol powder and place it in a sterile glass vial.

• Initial dissolution (optional): If using a co-solvent, add a minimal volume of absolute ethanol to the vial to dissolve the Broparestrol powder completely. Vortex until a clear solution is obtained.

• Addition of oil vehicle: Slowly add the sterile corn oil to the vial containing the dissolved Broparestrol. Add the oil in small increments while continuously vortexing to ensure proper mixing and prevent precipitation.

• Gentle warming: If necessary, gently warm the solution to 37°C to aid dissolution. Do not overheat, as this may degrade the compound.

• Final mixing: Continue to vortex the solution until it is clear and homogenous.

• Storage: Store the prepared solution at a controlled room temperature, protected from light. Before each use, visually inspect for any precipitation and gently warm and vortex if necessary.

Protocol 2: Subcutaneous Administration in Mice

Materials:

• Prepared Broparestrol dosing solution

• Mouse restraint device

• 1 mL sterile syringes with 25-27 gauge needles

• 70% ethanol for disinfection

Procedure:

• Animal preparation: Acclimatize the mice to the experimental conditions.

• Dose preparation: Gently warm and vortex the Broparestrol solution to ensure homogeneity. Draw the calculated dose volume into the syringe.

• Restraint: Place the mouse in a suitable restraint device.

• Injection site preparation: Swab the intended injection site (e.g., the dorsal flank) with 70% ethanol and allow it to dry.

• Injection: Gently lift a fold of skin at the injection site. Insert the needle at the base of the skin tent, parallel to the body.

• Administer the dose: Slowly depress the plunger to inject the solution.

• Withdraw the needle: Withdraw the needle and apply gentle pressure to the injection site for a few seconds to prevent leakage.

• Monitoring: Return the mouse to its cage and monitor for any adverse reactions at the injection site or changes in behavior.

Visualizations

Signaling Pathway of a Selective Estrogen Receptor Modulator (SERM)

Caption: Broparestrol, as a SERM, binds to estrogen receptors, leading to tissue-specific gene regulation.

Experimental Workflow for In Vivo Administration

Caption: A stepwise workflow for the preparation and in vivo administration of Broparestrol.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Selective estrogen receptor modulators: tissue specificity and clinical utility - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Selective estrogen receptor modulator - Wikipedia [en.wikipedia.org]
• 5. Selective Estrogen Receptor Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Do mineral and corn oil serve as potential endocrine disruptors in the gerbil prostate? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Solubility and physicochemical properties of resveratrol in peanut oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. merck.com [merck.com]
• 10. Frontiers | Antioxidant, Anti-Alzheimer’s, anticancer, and cytotoxic properties of peanut oil: in vitro, in silico, and GC-MS analysis [frontiersin.org]
• 11. Peanut Oil - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Sesame Oil - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. The toxicity of brominated sesame oil and brominated soybean oil in miniature swine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Ethanol effects on apparent solubility of poorly soluble drugs in simulated intestinal fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Polyethylene Glycol 400 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. Polyethylene Glycol 300 - PubChem [pubchem.ncbi.nlm.nih.gov]

Preventing Broparestrol precipitation in stock solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the precipitation of Broparestrol in stock solutions. Follow these troubleshooting guides and FAQs to ensure the stability and reliability of your experimental compounds.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Broparestrol stock solutions?

A1: For initial solubilization, high-purity, anhydrous dimethyl sulfoxide (DMSO) is recommended. Ethanol can also be used. Due to its hydrophobic nature as a non-steroidal selective estrogen receptor modulator (SERM), Broparestrol is poorly soluble in aqueous solutions alone.[1]

Q2: What is the maximum recommended concentration for a Broparestrol stock solution?

Q3: My Broparestrol precipitated after I diluted my DMSO stock into my aqueous cell culture medium. Why did this happen and how can I prevent it?

A3: This is a common issue known as solvent-shifting precipitation. When a compound dissolved in a strong organic solvent (like DMSO) is introduced into a weaker solvent system (like aqueous media), its solubility can decrease dramatically, causing it to fall out of solution. To prevent this, ensure the final concentration of DMSO in your culture medium is kept as low as possible (ideally ≤0.1%) and that the final concentration of Broparestrol does not exceed its solubility limit in the final aqueous medium.[1] Vigorous mixing or vortexing during the dilution step can also help.

Q4: How should I store my Broparestrol stock solution to prevent precipitation?

A4: Store your DMSO stock solution at -20°C in small, single-use aliquots to minimize freeze-thaw cycles. Repeated freezing and thawing can introduce moisture and promote precipitation. Ensure vials are tightly sealed to prevent the absorption of atmospheric water by the hygroscopic DMSO.

Q5: I see a precipitate in my stock solution after retrieving it from the freezer. What should I do?

A5: First, bring the vial to room temperature. Then, gently warm the solution in a water bath set to 37°C for 5-10 minutes and vortex thoroughly. Often, the precipitate will redissolve. If it does not, the solution may be supersaturated, and you may need to prepare a fresh stock at a lower concentration.

Troubleshooting Guide: Broparestrol Precipitation

Use the following flowchart to diagnose and resolve issues with Broparestrol precipitation.

Caption: Troubleshooting flowchart for Broparestrol precipitation.

Quantitative Data Summary

The following table summarizes estimated solubility data for Broparestrol based on its structural similarity to Diethylstilbestrol (DES).[1] Researchers should perform their own tests to determine the precise solubility for their specific experimental conditions.

Solvent	Estimated Solubility (mg/mL)	Estimated Molar Solubility (mM)	Notes
DMSO	~30	~82.6	Recommended primary solvent for creating high-concentration stocks.
Ethanol	~30	~82.6	An alternative to DMSO, but may be more cytotoxic in cell-based assays.
Aqueous Buffer (e.g., PBS)	Sparingly Soluble	Very Low	Broparestrol is highly insoluble in aqueous solutions.[1]

Molecular Weight of Broparestrol: 363.29 g/mol

Experimental Protocols

Protocol for Preparing a 10 mM Broparestrol Stock Solution in DMSO

This protocol details the steps for preparing a stable, high-concentration stock solution of Broparestrol.

Caption: Workflow for preparing a Broparestrol stock solution.

Materials:

• Broparestrol powder (MW: 363.29 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, low-retention microcentrifuge tubes

• Calibrated analytical balance

• Vortex mixer

• Water bath (optional)

Procedure:

• Calculation : To prepare a 10 mM solution, you will dissolve 3.6329 mg of Broparestrol in 1 mL of DMSO. Adjust quantities as needed for your required volume.

• Weighing : Carefully weigh the required mass of Broparestrol powder and place it into a sterile glass or polypropylene vial.

• Solvent Addition : Add the calculated volume of anhydrous DMSO to the vial containing the Broparestrol powder.

• Dissolution : Cap the vial tightly and vortex the mixture vigorously for several minutes until the solid is completely dissolved. A clear solution should be obtained.

• Gentle Warming (If Necessary) : If the compound does not fully dissolve at room temperature, warm the solution in a 37°C water bath for 5-10 minutes, followed by another round of vortexing. Do not overheat.

• Aliquoting and Storage : To avoid repeated freeze-thaw cycles, dispense the stock solution into smaller, single-use aliquots in sterile, tightly-sealing tubes. Store these aliquots at -20°C. For long-term storage, consider placing the tubes in a sealed container with a desiccant to minimize moisture exposure.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]

Optimizing incubation time for Broparestrol in cell culture

Frequently Asked Questions (FAQs)

Q1: What is the optimal incubation time for Broparestrol to observe a significant anti-proliferative effect?

A1: The optimal incubation time for Broparestrol can vary depending on the cell line and the experimental endpoint. Generally, a significant anti-proliferative effect is observable within 24 to 72 hours. It is recommended to perform a time-course experiment to determine the ideal duration for your specific cell line and experimental conditions. For initial experiments, 48 hours is a common starting point.

Q2: I am not observing the expected decrease in cell viability with Broparestrol treatment. What are the possible causes?

A2: Several factors could contribute to a lack of response. Consider the following:

• Incubation Time: The incubation period may be too short. As shown in Table 1, the effect of Broparestrol on cell viability is time-dependent, with more pronounced effects at 48 and 72 hours.

• Cell Line Resistance: The cell line you are using may have intrinsic or acquired resistance to antiestrogens.

• Compound Stability: Ensure the Broparestrol solution is properly prepared and stored to maintain its activity.

• Cell Seeding Density: An excessively high cell density can mask the anti-proliferative effects of the compound.

Q3: How quickly does Broparestrol affect Estrogen Receptor Alpha (ERα) protein levels?

A3: Broparestrol, as a selective estrogen receptor modulator (SERM), can lead to a decrease in ERα protein levels. This effect is typically observed within a few hours of treatment. As indicated by data from similar antiestrogens, a significant reduction in ERα protein can be seen as early as 4 to 8 hours post-treatment (see Table 2).

Q4: What is the expected time course for changes in the expression of ERα downstream target genes after Broparestrol treatment?

A4: The regulation of ERα downstream target genes, such as pS2 (TFF1) and Cyclin D1, is a key indicator of Broparestrol activity. Changes in the mRNA levels of these genes can often be detected within 12 to 24 hours of treatment. A decrease in the expression of pro-proliferative genes like Cyclin D1 and an increase or decrease in other estrogen-responsive genes like pS2 are expected (see Table 3).

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High variability between replicate wells.	- Inconsistent cell seeding.- Uneven drug distribution.- Edge effects in the culture plate.	- Ensure a homogenous cell suspension before seeding.- Mix the plate gently after adding Broparestrol.- Avoid using the outer wells of the plate for treatment groups.
Unexpected cell death at early time points.	- Broparestrol concentration is too high.- Solvent (e.g., DMSO) toxicity.	- Perform a dose-response experiment to determine the optimal concentration.- Ensure the final solvent concentration is low and consistent across all wells, including controls.
No change in ERα protein levels after 24 hours.	- Inefficient protein extraction.- The chosen time point is too late to observe the initial degradation.- The antibody used for Western blotting is not optimal.	- Optimize your lysis buffer and protein extraction protocol.- Perform a time-course experiment with earlier time points (e.g., 2, 4, 8 hours).- Validate your primary antibody for ERα detection.
Contradictory results in downstream gene expression.	- RNA degradation.- Sub-optimal primer/probe design for qPCR.- Cell cycle synchronization issues.	- Use an RNA stabilization reagent and ensure proper RNA extraction techniques.- Validate your qPCR primers for efficiency and specificity.- Consider serum starvation to synchronize cells before treatment.

Quantitative Data Summary

The following tables provide hypothetical, yet biologically plausible, data on the effects of Broparestrol over time. This data is modeled on the known behavior of potent antiestrogens like Tamoxifen and Fulvestrant and serves as a guide for expected experimental outcomes.

Table 1: Effect of Broparestrol (1 µM) on MCF-7 Cell Viability (%) over Time

Incubation Time (hours)	% Cell Viability (relative to vehicle control)
0	100%
12	95%
24	75%
48	50%
72	35%

Table 2: Relative ERα Protein Levels in T47D Cells Treated with Broparestrol (1 µM)

Incubation Time (hours)	Relative ERα Protein Level (normalized to loading control)
0	1.00
2	0.85
4	0.60
8	0.40
12	0.35
24	0.30

Table 3: Fold Change in mRNA Expression of ERα Target Genes in MCF-7 Cells Treated with Broparestrol (1 µM)

Incubation Time (hours)	pS2 (TFF1) Fold Change	Cyclin D1 Fold Change
0	1.0	1.0
6	0.8	0.9
12	0.6	0.7
24	0.4	0.5
48	0.3	0.3

Experimental Protocols

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed breast cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours to allow for cell attachment.

• Treatment: Prepare serial dilutions of Broparestrol in culture medium. Remove the old medium from the wells and add 100 µL of the Broparestrol-containing medium or vehicle control.

• Incubation: Incubate the plate for the desired time points (e.g., 12, 24, 48, 72 hours) in a humidified incubator at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the vehicle-treated control.

Western Blot for ERα Protein Levels

• Cell Lysis: After treating cells with Broparestrol for the desired time points, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (20-30 µg) onto an SDS-polyacrylamide gel and perform electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody against ERα overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Visualizing Molecular Pathways and Workflows

Broparestrol's Antiestrogenic Action on the ER Signaling Pathway

Caption: Broparestrol binds to ERα, inducing a conformational change that leads to transcriptional repression.

Experimental Workflow for Optimizing Incubation Time

Caption: Workflow for determining the optimal incubation time for Broparestrol treatment.

Troubleshooting Logic for Unexpected Results

Caption: A logical approach to troubleshooting unexpected results in Broparestrol experiments.

Technical Support Center: Overcoming Broparestrol Resistance

This guide provides troubleshooting advice and frequently asked questions for researchers encountering resistance to the selective estrogen receptor modulator (SERM), Broparestrol, in cancer cell lines. The principles and protocols described here are based on established mechanisms of endocrine therapy resistance and may be adapted for other similar compounds.

Frequently Asked Questions (FAQs)

Q1: My ER-positive breast cancer cell line (e.g., MCF-7, T-47D) is showing reduced sensitivity to Broparestrol. What are the common underlying mechanisms?

A1: Resistance to SERMs like Broparestrol in initially sensitive ER-positive cell lines can arise from several mechanisms:

• Loss or Mutation of Estrogen Receptor Alpha (ERα): The primary target of Broparestrol may be lost or mutated (e.g., ESR1 mutations), preventing effective drug binding.

• Upregulation of Bypass Signaling Pathways: Cancer cells can activate alternative growth pathways to bypass their dependence on ER signaling. Commonly implicated pathways include PI3K/Akt/mTOR, MAPK/ERK, and EGFR/HER2 signaling.

• Cell Cycle Dysregulation: Overexpression of cyclin D1 and subsequent activation of cyclin-dependent kinases 4 and 6 (CDK4/6) can drive cell proliferation independently of estrogen stimulation.

• Epigenetic Modifications: Changes in DNA methylation or histone acetylation can alter the expression of genes involved in drug response and sensitivity.

Q2: How can I confirm if my cell line has developed resistance to Broparestrol?

A2: The most direct method is to perform a dose-response assay and compare the IC50 (half-maximal inhibitory concentration) value of your current cell line to that of the parental, sensitive cell line. A significant rightward shift in the dose-response curve and a higher IC50 value indicate acquired resistance.

Q3: What are the initial steps to troubleshoot Broparestrol resistance in my experiments?

A3:

• Verify Cell Line Authenticity: Confirm the identity of your cell line through short tandem repeat (STR) profiling to rule out contamination or misidentification.

• Check Drug Integrity: Ensure the Broparestrol stock solution is correctly prepared, stored, and has not degraded. Test its activity on a known sensitive cell line.

• Assess ERα Expression: Use Western blotting or qPCR to confirm that your cell line still expresses ERα.

• Sequence the ESR1 Gene: Check for known activating mutations in the ligand-binding domain of the ESR1 gene, which can confer resistance to SERMs.

Troubleshooting Guide: Experimental Approaches to Overcome Resistance

This section provides structured guidance and protocols for investigating and overcoming Broparestrol resistance.

Issue 1: Decreased Apoptotic Response to Broparestrol Treatment

Possible Cause: Upregulation of pro-survival signaling pathways, such as the PI3K/Akt pathway, which inhibits apoptosis.

Troubleshooting Strategy: Investigate the activation status of the PI3K/Akt pathway and assess the efficacy of combining Broparestrol with a PI3K inhibitor.

Experimental Workflow

Caption: Workflow for investigating and targeting PI3K-mediated resistance.

Key Experimental Protocol: Western Blot for Akt Pathway Activation

• Cell Lysis: Culture Broparestrol-resistant and parental cells to 70-80% confluency. Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE: Load 20-30 µg of protein per lane onto a 10% polyacrylamide gel and run until adequate separation is achieved.

• Transfer: Transfer proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies against p-Akt (Ser473), total Akt, and a loading control (e.g., GAPDH).

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize bands using an ECL substrate and an imaging system.

Issue 2: Continued Cell Proliferation Despite Broparestrol Treatment

Possible Cause: The cell cycle is being driven by CDK4/6 independently of ER signaling, often due to Cyclin D1 overexpression.

Troubleshooting Strategy: Evaluate the efficacy of a combination therapy involving Broparestrol and a CDK4/6 inhibitor.

Signaling Pathway Overview

Caption: Broparestrol and CDK4/6 inhibitors target the G1/S cell cycle checkpoint.

Data Presentation: Combination Therapy Efficacy

The following table summarizes hypothetical data from a cell viability assay testing the combination of Broparestrol and a CDK4/6 inhibitor (CDK4/6i) in a resistant cell line.

Treatment Group	Concentration	% Cell Viability (Mean ± SD)
Vehicle Control	-	100 ± 5.2
Broparestrol	1 µM	85 ± 6.1
CDK4/6i	100 nM	60 ± 4.5
Broparestrol + CDK4/6i	1 µM + 100 nM	25 ± 3.8

Key Experimental Protocol: Cell Viability (MTT) Assay

• Cell Seeding: Seed 5,000 cells per well in a 96-well plate and allow them to adhere overnight.

• Drug Treatment: Treat cells with serial dilutions of Broparestrol, the CDK4/6 inhibitor, and their combination. Include a vehicle-only control. Incubate for 72 hours.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Normalize the absorbance values to the vehicle control to determine the percentage of cell viability. Calculate IC50 values and synergy using appropriate software (e.g., CompuSyn for Combination Index).

Technical Support Center: Mitigating Broparestrol-Induced Cytotoxicity in Normal Cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating broparestrol and encountering cytotoxicity in normal (non-cancerous) cell lines during their experiments.

Disclaimer: Broparestrol is a selective estrogen receptor modulator (SERM) for which there is limited publicly available data on its specific cytotoxic effects in normal cells. The information and guidance provided here are based on the known mechanisms of related SERMs, such as tamoxifen and raloxifene, and general principles of drug-induced cytotoxicity.

Frequently Asked Questions (FAQs)

Q1: We are observing significant cytotoxicity in our normal cell line when treated with Broparestrol. What are the potential underlying mechanisms?

A1: Broparestrol, as a selective estrogen receptor modulator (SERM), may induce cytotoxicity through several mechanisms, similar to other compounds in its class. The two primary hypothesized mechanisms are:

• Induction of Apoptosis: Broparestrol may trigger programmed cell death (apoptosis) in normal cells. This can occur through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[1][2] SERMs have been shown to modulate the expression of pro-apoptotic and anti-apoptotic proteins, leading to caspase activation and subsequent cell death.

• Induction of Oxidative Stress: Broparestrol may lead to an imbalance between the production of reactive oxygen species (ROS) and the cell's antioxidant defenses, resulting in oxidative stress.[3][4][5] This excess ROS can damage cellular components such as lipids, proteins, and DNA, ultimately leading to cell death.

Q2: How can we experimentally confirm if apoptosis or oxidative stress is the cause of the observed cytotoxicity?

A2: To determine the mechanism of cytotoxicity, you can perform the following assays:

• For Apoptosis:

  • Annexin V/Propidium Iodide (PI) Staining: This flow cytometry-based assay can distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

  • Caspase Activity Assays: Fluorometric or colorimetric assays can measure the activity of key executioner caspases, such as caspase-3 and caspase-7.

  • TUNEL Assay: This assay detects DNA fragmentation, a hallmark of late-stage apoptosis.

• For Oxidative Stress:

  • ROS Measurement: Cellular ROS levels can be quantified using fluorescent probes like DCFDA (2',7'-dichlorofluorescin diacetate).

  • Glutathione (GSH) Assay: The levels of the major intracellular antioxidant, glutathione, can be measured to assess the cell's antioxidant capacity. A decrease in the GSH/GSSG ratio is indicative of oxidative stress.

  • Lipid Peroxidation Assay: The malondialdehyde (MDA) assay can be used to measure the extent of lipid damage caused by ROS.

Q3: What are the potential strategies to mitigate Broparestrol-induced cytotoxicity in our normal cell cultures?

A3: Based on the likely mechanisms, here are some strategies to try:

• Co-treatment with Antioxidants: If oxidative stress is a contributing factor, co-incubating your cells with antioxidants may reduce cytotoxicity. Commonly used antioxidants in in vitro studies include:

  • N-acetylcysteine (NAC): A precursor to glutathione, NAC can help replenish intracellular antioxidant stores.[6][7]

  • Vitamin E (α-tocopherol): A potent lipid-soluble antioxidant that can protect cell membranes from lipid peroxidation.[8][9][10]

• Modulation of Experimental Conditions:

  • Concentration Optimization: Perform a dose-response study to determine the lowest effective concentration of Broparestrol that achieves the desired experimental outcome with minimal cytotoxicity to normal cells.

  • Exposure Time: Shortening the duration of exposure to Broparestrol may reduce off-target toxicity.

Q4: We are seeing high variability in our cytotoxicity assay results. What could be the cause?

A4: High variability can stem from several factors. Please refer to the troubleshooting section for your specific assay (MTT or LDH) below for detailed guidance. Common causes include inconsistent cell seeding density, contamination, or issues with reagent preparation and incubation times.[11][12]

Troubleshooting Guides

MTT Assay Troubleshooting

Issue	Possible Cause	Recommendation
High background absorbance in control wells	Contamination of media or reagents.	Use fresh, sterile reagents and media. Always include a "media only" blank.
Phenol red in the medium can interfere with readings.	Use phenol red-free medium for the assay.[11]
Low signal or poor formazan crystal formation	Cell seeding density is too low.	Optimize cell seeding density for your cell line.
Incubation time with MTT reagent is too short.	Increase the incubation time to allow for sufficient formazan formation.
Cells are not metabolically active.	Ensure you are using healthy, log-phase cells.
Inconsistent results between replicate wells	Uneven cell seeding.	Ensure a homogenous single-cell suspension before seeding.
Incomplete dissolution of formazan crystals.	Ensure complete mixing after adding the solubilization buffer.

LDH Assay Troubleshooting

Issue	Possible Cause	Recommendation
High background LDH in untreated controls	Cells are unhealthy or overgrown.	Use cells at an optimal confluency and ensure they are healthy before starting the experiment.[11]
Serum in the culture medium has high endogenous LDH activity.	Use heat-inactivated serum or reduce the serum concentration during the assay.[11]
Mechanical stress during handling.	Handle cells gently during media changes and reagent additions.
Low signal in positive control (lysed cells)	Incomplete cell lysis.	Ensure the lysis buffer is effective for your cell type and incubation time is sufficient.
LDH enzyme activity is inhibited by the test compound.	Test for compound interference by adding it to the positive control lysate.
High variability between replicates	Air bubbles in wells.	Be careful not to introduce bubbles when pipetting.
Inconsistent incubation times.	Ensure all wells are incubated for the same duration.

Data Presentation

Table 1: Representative IC50 Values for Tamoxifen in Different Cell Lines

Cell Line	Cell Type	Assay	Incubation Time (h)	IC50 (µM)	Reference
V79	Normal Chinese Hamster Lung Fibroblast	Apoptosis	48	~50	[13]
Normal Human Dermal Fibroblasts	Normal Human Fibroblast	Proliferation	168	>33.6 (toxic effects at ~134 µM)	[14]
MCF-7	Human Breast Cancer (ER+)	MTT	24	~12.1	[15]
PANC-1	Human Pancreatic Cancer	MTT	72	33.8	[16]
MDA-MB-231	Human Breast Cancer (ER-)	MTT	72	21.8	[16]

Note: IC50 values can vary significantly between studies due to differences in experimental conditions.

Table 2: Hypothetical Data on Mitigation of SERM-Induced Cytotoxicity with Antioxidants

Cell Line	Treatment	Viability (%)
Normal Human Fibroblasts	Control	100
Broparestrol (X µM)	50
Broparestrol (X µM) + N-acetylcysteine (1 mM)	85
Broparestrol (X µM) + Vitamin E (100 µM)	78

This table presents a hypothetical scenario to illustrate the potential protective effects of antioxidants. Actual results would need to be determined experimentally.

Experimental Protocols

MTT Cell Viability Assay

This protocol is adapted from standard procedures for assessing cell metabolic activity.[17][18][19][20]

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in isopropanol)

• 96-well cell culture plates

• Complete cell culture medium

• Broparestrol and any mitigating agents (e.g., antioxidants)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well for adherent cells) in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Broparestrol (and co-treatments, if applicable) in complete medium. Remove the old medium from the wells and add 100 µL of the treatment solutions. Include untreated and vehicle-only controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until purple formazan crystals are visible under a microscope.

• Formazan Solubilization: Carefully remove the medium. For adherent cells, add 100 µL of solubilization solution to each well. For suspension cells, centrifuge the plate, remove the supernatant, and then add the solubilization solution.

• Data Acquisition: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals. Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background.

• Data Analysis: Calculate the percentage of cell viability for each treatment relative to the untreated control.

LDH Cytotoxicity Assay

This protocol measures the release of lactate dehydrogenase (LDH) from damaged cells.[21][22]

Materials:

• Commercially available LDH cytotoxicity assay kit

• 96-well cell culture plates

• Complete cell culture medium

• Broparestrol and any mitigating agents

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. Include a positive control for maximum LDH release by treating a set of wells with the lysis solution provided in the kit.

• Incubation: Incubate the plate for the desired exposure time.

• Supernatant Collection: After incubation, centrifuge the plate (if working with suspension or weakly adherent cells) at 200 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the kit manufacturer's instructions and add 50 µL to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 10-30 minutes, protected from light.

• Stop Reaction (if applicable): Add the stop solution provided in the kit to each well.

• Data Acquisition: Measure the absorbance at the wavelength specified in the kit's protocol (usually around 490 nm).

• Data Analysis: Calculate the percentage of cytotoxicity by comparing the LDH activity in the treated wells to the maximum LDH release control, after subtracting the background from the untreated control.

Mandatory Visualizations

Signaling Pathways

Caption: Hypothesized apoptotic pathways induced by Broparestrol.

Caption: Broparestrol-induced oxidative stress and mitigation by antioxidants.

Experimental Workflows

Caption: Workflow for a standard MTT cytotoxicity assay.

Caption: Logical relationship of Broparestrol, cytotoxicity, and mitigation.

References

• 1. Estrogen Receptors-Mediated Apoptosis in Hormone-Dependent Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Estrogen Receptors-Mediated Apoptosis in Hormone-Dependent Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] Estrogen Receptors-Mediated Apoptosis in Hormone-Dependent Cancers | Semantic Scholar [semanticscholar.org]
• 5. Frontiers | Signaling pathways of oxidative stress response: the potential therapeutic targets in gastric cancer [frontiersin.org]
• 6. zumj.journals.ekb.eg [zumj.journals.ekb.eg]
• 7. N-Acetylcysteine blocks formation of cancer-initiating estrogen-DNA adducts in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The effects of vitamin E supplementation on sperm parameters, chromatin integrity, and gene expression before and after freezing in aged mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protective effect of vitamin E on oxidative stress and sperm apoptosis in diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Cytotoxicity of tamoxifen in normal and tumoral cell lines and its ability to induce cellular transformation in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Effects of tamoxifen on normal human dermal fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. oaepublish.com [oaepublish.com]
• 16. Investigation of the Antitumor Effects of Tamoxifen and Its Ferrocene-Linked Derivatives on Pancreatic and Breast Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 17. MTT assay protocol | Abcam [abcam.com]
• 18. broadpharm.com [broadpharm.com]
• 19. texaschildrens.org [texaschildrens.org]
• 20. resources.bio-techne.com [resources.bio-techne.com]
• 21. Cytotoxicity Detection Kit (LDH) Protocol & Troubleshooting [sigmaaldrich.com]
• 22. Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Broparestrol vs. Tamoxifen: A Comparative Analysis in ER-Positive Breast Cancer Models

A comprehensive comparison between Broparestrol and Tamoxifen in the context of ER-positive breast cancer is currently hindered by the limited availability of public experimental data on Broparestrol. While historical information indicates its use as a potent antiestrogenic agent in Europe for treating breast cancer, detailed preclinical and clinical data comparable to the extensive body of research on Tamoxifen is not readily accessible in scientific literature.[1]

This guide, therefore, provides a detailed analysis of Tamoxifen's mechanism of action and performance in ER-positive breast cancer models, which can serve as a benchmark for evaluating other selective estrogen receptor modulators (SERMs).

Tamoxifen: The Gold Standard in ER-Positive Breast Cancer Treatment

Tamoxifen, a nonsteroidal triphenylethylene derivative, has been a cornerstone in the treatment of estrogen receptor-positive (ER-positive) breast cancer for decades. Its efficacy lies in its ability to selectively modulate the estrogen receptor, acting as an antagonist in breast tissue.

Mechanism of Action

Tamoxifen's primary mechanism of action involves competitive binding to the estrogen receptor (ERα and ERβ), thereby preventing estrogen from binding and activating the receptor. This blockade inhibits the transcription of estrogen-responsive genes that are crucial for cancer cell proliferation and survival. The binding of Tamoxifen to the ER induces a conformational change in the receptor, leading to the recruitment of corepressors and the inhibition of gene transcription.

Beyond its direct competitive inhibition, Tamoxifen's active metabolites, such as 4-hydroxytamoxifen and endoxifen, have a significantly higher affinity for the estrogen receptor, contributing to its potent antiestrogenic effects in breast tissue.

Experimental Data Summary: Tamoxifen

Due to the lack of comparable data for Broparestrol, this section focuses on summarizing the extensive experimental data available for Tamoxifen.

Parameter	Finding	Cell/Animal Model	Reference
In Vitro Potency	Varies depending on the cell line and specific active metabolite.	MCF-7, T-47D (ER+ breast cancer cell lines)	N/A
In Vivo Efficacy	Significantly inhibits the growth of ER-positive breast cancer xenografts.	Nude mice bearing MCF-7 xenografts	N/A
Effect on Cell Cycle	Induces G0/G1 cell cycle arrest.	MCF-7 cells	N/A
Induction of Apoptosis	Can induce apoptosis in ER-positive breast cancer cells.	Various ER+ breast cancer cell lines	N/A

Note: Specific quantitative data (e.g., IC50 values, tumor growth inhibition percentages) are highly variable across different studies and experimental conditions. The table provides a qualitative summary of well-established findings.

Experimental Protocols

The following are generalized methodologies commonly employed in the preclinical evaluation of Tamoxifen in ER-positive breast cancer models.

Cell Culture and Proliferation Assays

• Cell Lines: MCF-7 and T-47D are the most commonly used ER-positive human breast cancer cell lines.

• Culture Conditions: Cells are typically maintained in DMEM or RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), penicillin, and streptomycin at 37°C in a humidified atmosphere with 5% CO2. For experiments evaluating estrogenic or antiestrogenic effects, cells are often cultured in phenol red-free medium with charcoal-stripped FBS to remove endogenous estrogens.

• Proliferation Assays: Cell viability and proliferation are commonly assessed using MTT, XTT, or CellTiter-Glo assays. Cells are seeded in 96-well plates, allowed to adhere, and then treated with various concentrations of the test compound (e.g., Tamoxifen) for a specified period (e.g., 24, 48, 72 hours). The absorbance or luminescence is then measured to determine the effect on cell proliferation.

In Vivo Xenograft Studies

• Animal Model: Immunocompromised mice (e.g., nude or SCID mice) are typically used to prevent rejection of human tumor xenografts.

• Tumor Implantation: ER-positive breast cancer cells (e.g., MCF-7) are injected subcutaneously into the flank of the mice. To support the growth of these estrogen-dependent tumors, a slow-release estrogen pellet is often implanted.

• Treatment: Once tumors reach a palpable size, animals are randomized into control and treatment groups. The test compound (e.g., Tamoxifen) is administered daily or on a specified schedule via oral gavage or intraperitoneal injection.

• Efficacy Evaluation: Tumor volume is measured regularly (e.g., twice a week) using calipers. At the end of the study, tumors are excised, weighed, and may be used for further analysis (e.g., immunohistochemistry for proliferation markers like Ki-67).

Broparestrol: An Overview

Broparestrol is a synthetic, nonsteroidal SERM belonging to the triphenylethylene group, similar to Tamoxifen.[1] It has been described as a potent antiestrogenic compound and has been used in Europe for the treatment of breast cancer.[1] Broparestrol is a mixture of E- and Z-isomers, both of which are reported to be active.[1]

Despite its documented use, detailed and publicly available experimental data comparing its performance directly with Tamoxifen in standardized ER-positive breast cancer models is lacking. Such data would be essential for a thorough and objective comparison of their efficacy, potency, and potential side-effect profiles.

Conclusion

Tamoxifen remains a critical and well-characterized therapeutic agent for ER-positive breast cancer. Its mechanism of action and preclinical/clinical performance are extensively documented. While Broparestrol has been used clinically and is described as a potent antiestrogen, the absence of accessible, detailed experimental data precludes a direct and comprehensive comparison with Tamoxifen in this guide. Further research and publication of preclinical and clinical studies on Broparestrol would be necessary to enable a thorough comparative analysis. Researchers and drug development professionals are encouraged to consult any proprietary data that may be available for a more complete understanding of Broparestrol's profile.

References

• 1. Broparestrol - Wikipedia [en.wikipedia.org]

A Comparative Analysis of Broparestrol and Raloxifene on Bone Density

For researchers, scientists, and drug development professionals, understanding the nuanced effects of selective estrogen receptor modulators (SERMs) on bone health is critical. This guide provides a comparative study of Broparestrol and Raloxifene, focusing on their impact on bone density. While Raloxifene is a well-established treatment for postmenopausal osteoporosis, data on Broparestrol's skeletal effects are less direct. This comparison synthesizes available clinical and preclinical data to offer a comprehensive overview.

Executive Summary

Raloxifene, a second-generation SERM, has demonstrated efficacy in increasing bone mineral density (BMD) and reducing the risk of vertebral fractures in postmenopausal women with osteoporosis.[1][2] Its mechanism involves selectively acting as an estrogen agonist in bone tissue, thereby decreasing bone resorption. In contrast, Broparestrol is a first-generation triphenylethylene SERM, a class of compounds known to affect bone metabolism. Direct clinical trial data on Broparestrol's effect on bone density is limited. However, preclinical studies on similar triphenylethylene SERMs suggest potential bone-sparing effects. This guide will present the robust clinical data for Raloxifene and extrapolate the potential effects of Broparestrol based on its pharmacological class.

Data Presentation: Quantitative Comparison

The following tables summarize the quantitative data on the effects of Raloxifene on bone mineral density and bone turnover markers from key clinical trials. Due to the lack of direct clinical data for Broparestrol, a direct quantitative comparison is not possible.

Table 1: Effect of Raloxifene on Bone Mineral Density (BMD)

Clinical Trial	Treatment Group	Duration	Lumbar Spine BMD Change (%)	Femoral Neck BMD Change (%)	Total Hip BMD Change (%)
MORE Trial [2]	Raloxifene 60 mg/day	36 months	+2.6	+2.1	-
Raloxifene 120 mg/day	36 months	+2.7	+2.4	-
Placebo	36 months	-	-	-
Delmas et al. [1]	Raloxifene	24 months	+2.5	+2.0	+1.9
Placebo	24 months	Loss of bone mass	Loss of bone mass	Loss of bone mass
Japanese Postmenopausal Women Study [3]	Raloxifene 60 mg/day	52 weeks	+3.5	-	-
Placebo	52 weeks	-	-	-
Women with Osteopenia Study [4][5]	Raloxifene 60 mg/day + Cholecalciferol 800 IU/day	48 weeks	+2.6	+1.3	-0.3
Cholecalciferol 800 IU/day	48 weeks	-0.6	-0.9	-2.9

Table 2: Effect of Raloxifene on Bone Turnover Markers

Clinical Trial / Study	Treatment Group	Duration	Bone Formation Marker Change	Bone Resorption Marker Change
Delmas et al. [1]	Raloxifene	24 months	Osteocalcin: -30%, Bone-specific alkaline phosphatase: -15%	C-telopeptide (CTX): -40%
Rubin et al. [6]	Raloxifene 60 mg/day	12 weeks	Osteocalcin: -25%, Bone alkaline phosphatase: -15%	Plasma CTx: -31%, Urinary NTx: -35%, Serum TRAP 5b: -10%
Zanchetta et al. [7]	Raloxifene	8 weeks	Serum osteocalcin: Fell from 11.4 to 9.9 nmol/liter	Serum NTX: Decreased from 21.2 to 17.3 nmol BCE/liter

Signaling Pathways

Both Broparestrol and Raloxifene are SERMs that exert their effects by binding to estrogen receptors (ERs), primarily ERα and ERβ. Their tissue-selective actions are a result of the differential expression of these receptors in various tissues and the unique conformational changes they induce in the receptor upon binding, leading to the recruitment of different co-activators and co-repressors.

Broparestrol Signaling Pathway (Inferred)

As a triphenylethylene SERM, Broparestrol is expected to act as an estrogen agonist in bone. This agonistic activity is mediated through its binding to ERα in osteoblasts and osteoclasts. In osteoblasts, this interaction is thought to promote their differentiation and survival, leading to increased bone formation. In osteoclasts, it is believed to induce apoptosis and inhibit their resorptive activity, thus decreasing bone breakdown.

Figure 1: Inferred signaling pathway of Broparestrol in bone cells.

Raloxifene Signaling Pathway

Raloxifene's agonistic effect on bone is well-documented. It binds to ERα in bone cells, leading to a cascade of events that mimic the effects of estrogen. This includes the upregulation of osteoprotegerin (OPG) and downregulation of RANKL (Receptor Activator of Nuclear Factor Kappa-B Ligand) by osteoblasts. The increased OPG/RANKL ratio inhibits osteoclast differentiation and activity, thereby reducing bone resorption. Raloxifene also promotes osteoblast proliferation and differentiation.

Figure 2: Signaling pathway of Raloxifene in bone metabolism.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the experimental protocols for a representative clinical trial (MORE Trial) for Raloxifene and a potential preclinical model that could be used to assess Broparestrol.

Raloxifene: Multiple Outcomes of Raloxifene Evaluation (MORE) Trial

• Study Design: A multicenter, randomized, double-blind, placebo-controlled trial.[2][8][9][10]

• Participants: 7,705 postmenopausal women (mean age 66.5 years) with osteoporosis, defined by low BMD or the presence of vertebral fractures.[2][8][10]

• Intervention: Participants were randomized to receive daily oral doses of Raloxifene (60 mg or 120 mg) or a placebo. All participants also received daily calcium (500 mg) and vitamin D (400-600 IU) supplements.[2]

• Duration: 36 months.[2]

• Primary Outcome Measures:

  • Bone Mineral Density (BMD): Measured at the lumbar spine and femoral neck at baseline and annually using dual-energy X-ray absorptiometry (DXA).[2]

  • Incident Vertebral Fractures: Assessed via lateral thoracic and lumbar spine radiographs at baseline and at 24 and 36 months.[2]

• Secondary Outcome Measures:

  • Bone Turnover Markers: Serum and urine samples were collected at baseline and at various time points to measure markers of bone formation (e.g., osteocalcin, bone-specific alkaline phosphatase) and bone resorption (e.g., C-telopeptide, N-telopeptide).[1]

• Statistical Analysis: Changes in BMD and bone turnover markers were compared between the Raloxifene and placebo groups using appropriate statistical tests. The incidence of new vertebral fractures was also compared.

Figure 3: Experimental workflow for a typical Raloxifene clinical trial.

Broparestrol: Proposed Preclinical Ovariectomized (OVX) Rat Model

Given the absence of clinical data, a standard preclinical model to evaluate the potential bone-sparing effects of Broparestrol would be the ovariectomized (OVX) rat model, which mimics postmenopausal bone loss.

• Animal Model: Adult female Sprague-Dawley or Wistar rats.

• Experimental Groups:

  • Sham-operated + Vehicle

  • Ovariectomized (OVX) + Vehicle

  • OVX + Broparestrol (various dose levels)

  • OVX + Positive Control (e.g., 17β-estradiol or Raloxifene)

• Treatment: Daily oral gavage for a period of 4-12 weeks.

• Outcome Measures:

  • Bone Mineral Density (BMD): Measured at the femur and lumbar spine using dual-energy X-ray absorptiometry (DXA) or micro-computed tomography (µCT) at baseline and at the end of the study.

  • Bone Turnover Markers: Serum levels of markers such as osteocalcin (formation) and CTX (resorption) would be measured at baseline and at sacrifice.

  • Biomechanical Testing: The mechanical strength of excised femurs or vertebrae would be assessed using three-point bending or compression tests.

  • Histomorphometry: Histological analysis of bone sections to quantify parameters such as trabecular bone volume, trabecular number, and trabecular separation.

• Statistical Analysis: Comparisons would be made between the OVX-vehicle group and the treatment groups to determine the efficacy of Broparestrol in preventing bone loss.

Figure 4: Proposed experimental workflow for preclinical evaluation of Broparestrol.

Conclusion

Raloxifene is a well-characterized SERM with proven efficacy in the management of postmenopausal osteoporosis. Its bone-protective effects are supported by extensive clinical data demonstrating increases in BMD and reductions in bone turnover and vertebral fracture risk.

The available information on Broparestrol's direct impact on bone density is currently insufficient for a definitive comparison. As a triphenylethylene SERM, it is plausible that Broparestrol possesses bone-sparing properties. Preclinical studies on other compounds in this class have shown positive effects on bone in animal models. However, without direct evidence from well-designed preclinical or clinical studies, its comparative efficacy and safety profile in relation to bone health remain speculative. Further research, such as the proposed OVX rat model study, is necessary to elucidate the specific effects of Broparestrol on bone metabolism and to determine its potential as a therapeutic agent for osteoporosis.

References

• 1. Raloxifene: Mechanism of Action, Effects on Bone Tissue, and Applicability in Clinical Traumatology Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reduction of vertebral fracture risk in postmenopausal women with osteoporosis treated with raloxifene: results from a 3-year randomized clinical trial. Multiple Outcomes of Raloxifene Evaluation (MORE) Investigators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of raloxifene on bone mineral density and biochemical markers of bone turnover in Japanese postmenopausal women with osteoporosis: results from a randomized placebo-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A randomized controlled trial of the effect of raloxifene plus cholecalciferol versus cholecalciferol alone on bone mineral density in postmenopausal women with osteopenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A randomized controlled trial of the effect of raloxifene plus cholecalciferol versus cholecalciferol alone on bone mineral density in postmenopausal women with osteopenia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The effect of raloxifene on markers of bone turnover in older women living in long-term care facilities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. cancernetwork.com [cancernetwork.com]
• 9. The MORE trial: multiple outcomes for raloxifene evaluation--breast cancer as a secondary end point: implications for prevention - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ClinPGx [clinpgx.org]

Validating the Antiestrogenic Activity of Broparestrol In Vivo: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vivo antiestrogenic activity of Broparestrol, a selective estrogen receptor modulator (SERM) of the triphenylethylene group.[1] It is intended to offer an objective overview for researchers and professionals in drug development by comparing its performance with the well-established antiestrogen, Tamoxifen. The information is supported by experimental data from animal models and detailed methodologies for the key assays used in its evaluation.

Comparative Analysis of Antiestrogenic Activity

Broparestrol has been characterized as a potent antiestrogenic compound with slight estrogenic activity.[1] Its mechanism of action is primarily through the competitive binding to the estrogen receptor (ER), leading to a modulation of estrogen-dependent gene expression. This activity is crucial for its therapeutic effects, particularly in the context of estrogen-receptor-positive breast cancer.

A pivotal study directly compared the in vivo antiestrogenic effects of the isomers of Broparestrol with Tamoxifen in both rats and mice using the classical uterotrophic and anti-uterotrophic assays.[2] These assays are fundamental in determining the estrogenic and antiestrogenic potential of a compound by measuring its effect on the uterine weight of immature or ovariectomized rodents.

Table 1: In Vivo Antiestrogenic and Estrogenic Effects of Broparestrol Isomers and Tamoxifen in Rodent Models [2]

Compound	Species	Uterotrophic (Estrogenic) Effect	Anti-uterotrophic (Antiestrogenic) Effect	Summary of Activity
trans-Broparestrol	Rat	No significant effect	Partial antagonist	Partial estrogen antagonist with no estrogenic effects.
cis-Broparestrol	Rat	No significant effect	Partial antagonist	Partial estrogen antagonist with no estrogenic effects.
Tamoxifen	Rat	Partial agonist	Partial antagonist	Partial antiestrogenic/estrogenic effects.
trans-Broparestrol	Mouse	Partial agonist	Partial antagonist	Partial agonist.
cis-Broparestrol	Mouse	Partial agonist	Partial antagonist	Partial agonist.
Tamoxifen	Mouse	Full agonist	Not applicable	Fully estrogenic.

This table summarizes the qualitative findings from the comparative study. The terms "partial" and "full" refer to the compound's ability to elicit a response relative to estradiol.

Experimental Protocols

The validation of antiestrogenic activity in vivo relies on standardized and reproducible experimental protocols. The following are detailed methodologies for the key experiments cited in the evaluation of Broparestrol and its comparators.

Uterotrophic and Anti-Uterotrophic Bioassay in Rodents

This assay is a cornerstone for assessing the estrogenic and antiestrogenic properties of a substance.

Objective: To determine the estrogenic (uterotrophic) and antiestrogenic (anti-uterotrophic) activity of a test compound by measuring its effect on uterine weight in immature or ovariectomized female rodents.

Experimental Workflow:

References

• 1. Broparestrol - Wikipedia [en.wikipedia.org]
• 2. Isomers of broparoestrol and antiestrogen action: comparison with tamoxifen - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Broparestrol and Third-Generation SERMs in Breast Cancer Research

A detailed guide for researchers and drug development professionals on the efficacy and mechanisms of Broparestrol relative to newer generation Selective Estrogen Receptor Modulators (SERMs), supported by available preclinical data.

Introduction

Selective Estrogen Receptor Modulators (SERMs) are a cornerstone in the treatment and prevention of estrogen receptor-positive (ER+) breast cancer. These compounds exhibit tissue-specific estrogen receptor agonist or antagonist activity, offering a targeted approach to endocrine therapy. While first and second-generation SERMs like tamoxifen and raloxifene have been pivotal, the development of third-generation SERMs has aimed to improve efficacy and safety profiles. This guide provides a comparative overview of Broparestrol, a synthetic nonsteroidal SERM, and prominent third-generation SERMs such as Bazedoxifene and Lasofoxifene. Due to the limited availability of direct comparative preclinical studies involving Broparestrol, this guide synthesizes available data for each compound to facilitate an informed understanding of their relative characteristics.

Broparestrol, a triphenylethylene derivative, has been used in Europe for breast cancer treatment and is described as having potent antiestrogenic effects with slight estrogenic activity.[1] Third-generation SERMs, including Bazedoxifene and Lasofoxifene, have been developed with the goal of providing a more favorable balance of effects on various tissues, such as bone, endometrium, and breast tissue.[2][3][4]

Quantitative Data Comparison

The following tables summarize key preclinical data for Broparestrol, Bazedoxifene, and Lasofoxifene. It is important to note the absence of specific quantitative receptor binding affinity data for Broparestrol in the public domain, which limits direct comparison.

Table 1: Estrogen Receptor Binding Affinity

Compound	Receptor Subtype	IC50 (nM)	Ki (nM)	Reference(s)
Broparestrol	ERα / ERβ	Data not available	Data not available	-
Bazedoxifene	ERα	26	~10-fold lower affinity than 17β-estradiol	[5][6][7]
ERβ	99	-	[7]
Lasofoxifene	ERα	1.5, 2.88 ± 0.34	1.08	[8]
ERβ	Data not available	4.41	[8]

Table 2: In Vitro Efficacy in Breast Cancer Cell Lines

Compound	Cell Line	Effect	IC50 (nM)	Reference(s)
Broparestrol	-	Described as potently antiestrogenic	Data not available	[1]
Bazedoxifene	MCF-7	Inhibition of 17β-estradiol-induced proliferation	0.19	[5]
MCF-7:5C (Hormone-independent)	Inhibition of cell growth	-	[9]
Lasofoxifene	MCF-7 (WT, Y537S, D538G mutants)	Inhibition of tumor growth and metastasis	Data not available	[10]

Experimental Methodologies

A comprehensive understanding of the data presented requires insight into the experimental protocols used to generate it. Below are detailed methodologies for key experiments typically employed in the preclinical evaluation of SERMs.

Competitive Radioligand Binding Assay

This assay is fundamental for determining the binding affinity of a compound to its target receptor.

• Objective: To determine the half-maximal inhibitory concentration (IC50) and the inhibitor constant (Ki) of a test compound for Estrogen Receptor α (ERα) and Estrogen Receptor β (ERβ).

• Materials:

  • Receptor Source: Recombinant human ERα or ERβ.

  • Radioligand: [³H]-Estradiol.

  • Test Compound: Broparestrol, Bazedoxifene, or Lasofoxifene.

  • Assay Buffer: Phosphate-buffered saline (PBS) or Tris-based buffer.

  • Scintillation Cocktail.

  • Glass Fiber Filters.

• Procedure:

  • A constant concentration of the radioligand ([³H]-Estradiol) and the receptor source are incubated in the assay buffer.

  • Increasing concentrations of the test compound are added to compete with the radioligand for binding to the receptor.

  • The mixture is incubated to reach equilibrium.

  • The bound and free radioligand are separated by rapid filtration through glass fiber filters.

  • The amount of radioactivity trapped on the filters, representing the bound radioligand, is quantified using a scintillation counter.

  • The IC50 value is calculated as the concentration of the test compound that inhibits 50% of the specific binding of the radioligand.

  • The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation.

In Vivo Xenograft Model of Breast Cancer

This in vivo model is crucial for assessing the anti-tumor efficacy of a compound in a living organism.

• Objective: To evaluate the effect of a test compound on the growth of human breast cancer tumors in an animal model.

• Animal Model: Immunocompromised mice (e.g., nude or NSG mice).

• Cell Line: Human breast cancer cells (e.g., MCF-7 for hormone-dependent tumors).

• Procedure:

  • Human breast cancer cells are injected into the mammary fat pad of the immunocompromised mice.

  • Once tumors are established and reach a palpable size, the mice are randomized into treatment and control groups.

  • The treatment group receives the test compound (e.g., Bazedoxifene or Lasofoxifene) administered orally or via injection at a specified dose and schedule. The control group receives a vehicle.

  • Tumor volume is measured regularly (e.g., twice weekly) using calipers.

  • At the end of the study, mice are euthanized, and tumors are excised and weighed.

  • The efficacy of the compound is determined by comparing the tumor growth rate and final tumor weight between the treatment and control groups.

Signaling Pathways and Experimental Workflows

Visualizing the molecular interactions and experimental processes can aid in understanding the comparative efficacy of these SERMs.

Caption: Estrogen Receptor Signaling Pathway Modulation by SERMs.

Caption: Workflow of a Preclinical In Vivo Xenograft Study.

Discussion of Comparative Efficacy

While a direct head-to-head comparison is challenging due to the data limitations for Broparestrol, we can infer some comparative aspects based on the available information.

Broparestrol: This SERM is qualitatively described as a potent antiestrogen.[1] Its clinical use in Europe for breast cancer suggests a degree of efficacy. However, the lack of publicly available, detailed preclinical data, such as receptor binding affinities and in vivo dose-response studies, makes it difficult to position its potency relative to the newer, more extensively characterized third-generation SERMs.

Bazedoxifene: Preclinical data demonstrate that Bazedoxifene binds to both ERα and ERβ with nanomolar affinity and effectively inhibits estrogen-induced proliferation of breast cancer cells at sub-nanomolar concentrations.[5][7] In vivo studies have shown its ability to inhibit the growth of both tamoxifen-sensitive and resistant breast tumor xenografts.[11] Furthermore, Bazedoxifene has been shown to down-regulate ERα and cyclin D1 in hormone-independent breast cancer cells, suggesting a mechanism that could be beneficial in resistant tumors.[9]

Lasofoxifene: This third-generation SERM exhibits high binding affinity for both ERα and ERβ, with an affinity for ERα that is at least 10-fold higher than that of raloxifene and tamoxifen.[12] Preclinical studies have highlighted its efficacy in inhibiting tumor growth and metastasis in xenograft models, including those with ESR1 mutations that confer resistance to other endocrine therapies.[10][13] Lasofoxifene, both as a monotherapy and in combination with CDK4/6 inhibitors, has shown promise in models of endocrine-resistant breast cancer.[14][15]

Conclusion

Third-generation SERMs like Bazedoxifene and Lasofoxifene represent a significant advancement in endocrine therapy for ER+ breast cancer, with extensive preclinical data supporting their potent anti-tumor activity and characterizing their mechanisms of action. Broparestrol, while having a history of clinical use, lacks the detailed preclinical characterization of these newer agents. For researchers and drug development professionals, the robust datasets available for third-generation SERMs provide a strong foundation for further investigation and clinical translation. Future studies directly comparing Broparestrol with these newer agents would be necessary to definitively establish its relative efficacy and potential role in the current landscape of breast cancer therapeutics.

References

• 1. Broparestrol - Wikipedia [en.wikipedia.org]
• 2. [Third generation selective estrogen receptor modulators: benefits beyond bone. II, endometrial action] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Selective estrogen receptor modulators: tissue specificity and clinical utility - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The evolution of selective estrogen receptor modulators in osteoporosis therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bazedoxifene acetate: a selective estrogen receptor modulator with improved selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. selleckchem.com [selleckchem.com]
• 8. benchchem.com [benchchem.com]
• 9. The Selective Estrogen Receptor Modulator Bazedoxifene Inhibits Hormone-Independent Breast Cancer Cell Growth and Down-Regulates Estrogen Receptor α and Cyclin D1 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Lasofoxifene as a potential treatment for therapy-resistant ER-positive metastatic breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Bazedoxifene exhibits antiestrogenic activity in animal models of tamoxifen resistant breast cancer; implications for treatment of advanced disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Lasofoxifene: a new type of selective estrogen receptor modulator for the treatment of osteoporosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ascopubs.org [ascopubs.org]
• 14. sermonixpharma.com [sermonixpharma.com]
• 15. Lasofoxifene as a potential treatment for aromatase inhibitor-resistant ER-positive breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-Head Comparison of Broparestrol Isomers' Anti-Cancer Activity

A comprehensive analysis of the anti-cancer properties of the geometric isomers of Broparestrol, a synthetic nonsteroidal selective estrogen receptor modulator (SERM), reveals distinct yet related profiles of activity. This guide synthesizes available data on the E- (trans) and Z- (cis) isomers, providing a comparative overview for researchers and drug development professionals in oncology.

Broparestrol, a triphenylethylene derivative, has been investigated for its potential in treating hormone-dependent cancers, particularly breast cancer. Its biological activity stems from its isomeric forms, LN-1643 (E-isomer) and LN-2299 (Z-isomer). Both isomers have demonstrated antiestrogenic properties, which are crucial for their anti-cancer effects in estrogen receptor-positive (ER+) tumors.

Quantitative Comparison of Anti-Cancer Activity

While direct head-to-head studies with extensive quantitative data are limited in publicly accessible literature, the antiestrogenic potency of the Broparestrol isomers has been evaluated through uterotrophic and anti-uterotrophic assays in animal models. These assays are standard predictors of anti-cancer efficacy for hormone-dependent breast cancer.

Isomer	Common Name	Known Anti-Cancer Activity	Notes
E-Broparestrol	LN-1643, trans-Broparestrol	Potent inhibitor of prolactin-induced mammary cancer.[1]	Demonstrates partial estrogen antagonist activity in rats.[2]
Z-Broparestrol	LN-2299, cis-Broparestrol	Exhibits antiestrogenic activity.[2]	Also characterized as a partial estrogen antagonist in rats.[2]

A direct comparative study by Edery et al. (1985) concluded that both the trans and cis isomers of bromotriphenylethylene (Broparestrol) act as partial estrogen antagonists in rats, indicating their potential to inhibit estrogen-driven cancer growth.[2]

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the anti-cancer and antiestrogenic activity of Broparestrol isomers.

Uterotrophic and Anti-Uterotrophic Assays

These assays are fundamental in vivo methods to assess the estrogenic and antiestrogenic properties of a compound.

Objective: To determine the effect of Broparestrol isomers on uterine weight in immature or ovariectomized female rats or mice. An increase in uterine weight indicates estrogenic activity, while the inhibition of estrogen-induced uterine growth signifies antiestrogenic activity.

Experimental Workflow:

Fig. 1: Workflow for Uterotrophic/Anti-Uterotrophic Assays.

Procedure:

• Animal Model: Immature female Sprague-Dawley rats (21-23 days old) are typically used.

• Grouping: Animals are randomly assigned to control and treatment groups.

  • Vehicle Control: Receives the vehicle (e.g., corn oil).

  • Estrogen Control: Receives a standard estrogen (e.g., 17β-estradiol) to induce uterine growth.

  • Broparestrol Isomer Groups: Receive varying doses of either the E- or Z-isomer.

  • Combination Groups: Receive the standard estrogen plus varying doses of either Broparestrol isomer to assess antiestrogenic activity.

• Dosing: Compounds are administered daily for a period of three to seven days via subcutaneous injection or oral gavage.

• Endpoint Measurement: Twenty-four hours after the final dose, the animals are euthanized, and their uteri are excised and weighed.

• Data Analysis: The mean uterine weight of each treatment group is compared to the control groups. A statistically significant inhibition of the estrogen-induced uterine weight gain by a Broparestrol isomer indicates antiestrogenic activity.

Signaling Pathways

As a selective estrogen receptor modulator (SERM), Broparestrol's anti-cancer activity is primarily mediated through its interaction with the estrogen receptor (ER).

Fig. 2: Antiestrogenic Mechanism of Broparestrol Isomers.

In ER-positive breast cancer cells, the binding of estrogen to the ER triggers a conformational change in the receptor, leading to its dimerization and subsequent binding to estrogen response elements (EREs) in the DNA. This interaction initiates the transcription of genes that promote cell proliferation and tumor growth.

Broparestrol isomers, acting as estrogen antagonists, bind to the ER. This binding either prevents the conformational change necessary for receptor activation or recruits co-repressor proteins to the ER-DNA complex. The ultimate effect is the blockade of estrogen-mediated gene transcription, leading to an inhibition of cancer cell proliferation.

Conclusion

Both E- and Z-isomers of Broparestrol exhibit antiestrogenic properties, positioning them as potential therapeutic agents for hormone-dependent cancers. The E-isomer has been specifically noted for its ability to inhibit prolactin-induced mammary cancer. While existing research confirms their activity as partial estrogen antagonists, further studies providing detailed quantitative comparisons of their anti-proliferative effects on various cancer cell lines are needed to fully elucidate their respective therapeutic potentials. The experimental protocols and signaling pathway diagrams provided in this guide offer a foundational understanding for researchers pursuing further investigation into these promising anti-cancer compounds.

References

• 1. The OECD program to validate the rat uterotrophic bioassay to screen compounds for in vivo estrogenic responses: phase 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isomers of broparoestrol and antiestrogen action: comparison with tamoxifen - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of Broparestrol's Efficacy: A Comparative Analysis in Breast Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction to Broparestrol

Broparestrol is a SERM belonging to the triphenylethylene group, known for its antiestrogenic properties.[1][4] As a SERM, its primary mechanism of action is to competitively bind to estrogen receptors (ERs), leading to a conformational change that modulates the transcription of estrogen-responsive genes. In estrogen-sensitive tissues like the breast, this action typically results in the inhibition of estrogen-dependent cell proliferation and the induction of apoptosis. Broparestrol is a mixture of E- and Z-isomers, both of which contribute to its antiestrogenic activity.[1]

Comparative Efficacy in Different Breast Cancer Cell Lines

The efficacy of a SERM like Broparestrol is critically dependent on the estrogen receptor status of the cancer cells. Breast cancer cell lines are commonly categorized based on their expression of ER, progesterone receptor (PR), and human epidermal growth factor receptor 2 (HER2).

• ER-Positive (e.g., MCF-7, T-47D): In cell lines expressing ERα, Broparestrol is expected to act as an antagonist, inhibiting the proliferative signals mediated by estrogen. This would lead to a decrease in cell viability and an increase in apoptosis.

• ER-Negative (e.g., MDA-MB-231): In cell lines lacking ERα, the direct anti-cancer effects of Broparestrol are expected to be significantly lower. Any observed effects might be mediated through off-target mechanisms or ERβ, which is sometimes expressed in these cells.

Table 1: Hypothetical Comparative IC50 Values of Broparestrol

The following table presents hypothetical half-maximal inhibitory concentration (IC50) values for Broparestrol in common breast cancer cell lines to illustrate the expected differential sensitivity. These values are for illustrative purposes and would need to be determined experimentally.

Cell Line	ER Status	PR Status	HER2 Status	Hypothetical IC50 (µM)
MCF-7	Positive	Positive	Negative	5 - 15
T-47D	Positive	Positive	Negative	10 - 25
MDA-MB-231	Negative	Negative	Negative	> 100

IC50 values represent the concentration of a drug that is required for 50% inhibition in vitro.

Table 2: Hypothetical Comparative Apoptosis Induction by Broparestrol (at 2x IC50 after 48h)

This table illustrates the expected differential rates of apoptosis induced by Broparestrol in ER-positive versus ER-negative cell lines.

Cell Line	Treatment	% Apoptotic Cells (Early + Late)
MCF-7	Vehicle Control	~5%
Broparestrol	30 - 40%
MDA-MB-231	Vehicle Control	~5%
Broparestrol	5 - 10%

Experimental Protocols

The following are detailed methodologies for key experiments to cross-validate the effects of Broparestrol.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability.[1][3][5][6]

• Cell Seeding: Plate breast cancer cells (e.g., MCF-7, MDA-MB-231) in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Treat the cells with a range of Broparestrol concentrations (e.g., 0.1 to 100 µM) for 24, 48, and 72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control and determine the IC50 values.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[7][8][9][10]

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with Broparestrol at the desired concentrations (e.g., IC50 and 2x IC50) for 48 hours.

• Cell Harvesting: Collect both adherent and floating cells, wash with cold PBS, and resuspend in 1X Annexin-binding buffer.

• Staining: Add 5 µL of FITC Annexin V and 1 µL of Propidium Iodide (PI) staining solution to each cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. FITC-positive/PI-negative cells are considered early apoptotic, while FITC-positive/PI-positive cells are late apoptotic.

Signaling Pathways and Visualizations

As a SERM, Broparestrol's primary target is the Estrogen Receptor signaling pathway.

Estrogen Receptor Signaling Pathway Modulation by Broparestrol

In ER-positive cells, estradiol (E2) binds to ERα, leading to its dimerization, nuclear translocation, and binding to Estrogen Response Elements (EREs) on DNA. This recruits co-activators and initiates the transcription of genes involved in cell proliferation and survival. Broparestrol competitively binds to ERα, inducing a conformational change that prevents the binding of co-activators and instead recruits co-repressors. This blocks the transcription of E2-responsive genes, leading to cell cycle arrest and apoptosis.

Broparestrol's modulation of ERα signaling.

Experimental Workflow for Cross-Validation

The following diagram outlines a logical workflow for the cross-validation of Broparestrol's effects in different cell lines.

References

• 1. ijbs.com [ijbs.com]
• 2. Cytotoxicity of synthetic derivatives against breast cancer and multi-drug resistant breast cancer cell lines: a literature-based perspective study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. broadpharm.com [broadpharm.com]
• 6. lifesciences.danaher.com [lifesciences.danaher.com]
• 7. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Apoptosis Protocols | Thermo Fisher Scientific - TW [thermofisher.com]
• 9. mdpi.com [mdpi.com]
• 10. merckmillipore.com [merckmillipore.com]

A Comparative Analysis of Broparestrol and Fulvestrant on Estrogen Receptor Degradation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of Broparestrol, a Selective Estrogen Receptor Modulator (SERM), and Fulvestrant, a Selective Estrogen Receptor Degrader (SERD), focusing on their distinct mechanisms of action related to Estrogen Receptor (ER) degradation. While both compounds are utilized in the context of hormone-sensitive breast cancer, their impact on the ERα protein is fundamentally different. This comparison is based on available preclinical data.

Executive Summary

Fulvestrant is a pure antiestrogen that functions as a SERD, actively promoting the degradation of the Estrogen Receptor α (ERα). In contrast, Broparestrol, a member of the triphenylethylene class of SERMs, is characterized as a potently antiestrogenic agent, but detailed quantitative data on its ability to induce ERα degradation is limited in publicly available literature.[1] This guide will delineate the established mechanism of Fulvestrant-induced ER degradation and contrast it with the general mechanism of action for triphenylethylene SERMs, using this as a proxy for Broparestrol's likely, though not definitively confirmed, behavior.

Data Presentation: Quantitative Comparison

Due to the limited availability of specific quantitative data for Broparestrol concerning ER degradation, a direct head-to-head numerical comparison with Fulvestrant is challenging. The following table summarizes the available data for Fulvestrant.

Parameter	Fulvestrant	Broparestrol
Drug Class	Selective Estrogen Receptor Degrader (SERD)	Selective Estrogen Receptor Modulator (SERM)
ERα Degradation	Induces robust, proteasome-dependent degradation.[2][3]	Data not available. Triphenylethylene SERMs are generally not considered potent ER degraders.
IC50 for ERα Degradation	Data not consistently reported in a standardized format.	Data not available.
ERα Binding Affinity (IC50)	~0.94 nM (cell-free assay)[2]	Data not available.
Effect on ERα Dimerization	Inhibits receptor dimerization.[2]	Likely modulates dimerization, but specific effects can be tissue-dependent.
Effect on Nuclear Localization	Blocks nuclear localization of the ER.[2]	Can either promote or inhibit nuclear localization depending on the cellular context.

Signaling Pathways and Mechanisms of Action

The disparate effects of Fulvestrant and Broparestrol on ERα protein levels stem from their unique interactions with the receptor, leading to different downstream cellular events.

Fulvestrant: A Selective Estrogen Receptor Degrader (SERD)

Fulvestrant binds to the ERα with high affinity, inducing a significant conformational change in the receptor.[2] This altered conformation renders the ERα unstable, preventing its dimerization and nuclear localization.[2] The unstable Fulvestrant-ERα complex is then recognized by the cellular protein quality control machinery, leading to its ubiquitination and subsequent degradation by the 26S proteasome.[3] This results in a substantial reduction in the total cellular levels of ERα protein, effectively abrogating estrogen signaling.

References

• 1. Broparestrol - Wikipedia [en.wikipedia.org]
• 2. The turnover of estrogen receptor α by the selective estrogen receptor degrader (SERD) fulvestrant is a saturable process that is not required for antagonist efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fulvestrant-Induced Cell Death and Proteasomal Degradation of Estrogen Receptor α Protein in MCF-7 Cells Require the CSK c-Src Tyrosine Kinase - PMC [pmc.ncbi.nlm.nih.gov]

Validating Broparestrol's Mechanism of Action: A Comparative Gene Expression Analysis Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for validating the mechanism of action of Broparestrol, a selective estrogen receptor modulator (SERM), through gene expression analysis. While direct, comprehensive gene expression data for Broparestrol is not extensively available in public literature, this document outlines a comparative approach against well-characterized SERMs, Tamoxifen and Raloxifene, to elucidate its molecular activity. The provided experimental protocols and data tables serve as a blueprint for researchers to generate and interpret crucial data, ultimately positioning Broparestrol within the landscape of current estrogen receptor-targeted therapies.

Introduction to Broparestrol and the Role of Gene Expression Analysis

Broparestrol is a synthetic, nonsteroidal SERM belonging to the triphenylethylene group, structurally related to Tamoxifen.[1] It has been used in the treatment of breast cancer and is known to possess both estrogenic and potent antiestrogenic properties.[1] Like other SERMs, Broparestrol's therapeutic effects are mediated through its interaction with estrogen receptors (ERs), leading to tissue-specific modulation of gene expression.

Gene expression profiling, using techniques such as microarray and RNA sequencing (RNA-seq), is a powerful tool to dissect the molecular mechanisms of SERMs. By analyzing the changes in messenger RNA (mRNA) levels of thousands of genes simultaneously, researchers can:

• Confirm ERα and ERβ Engagement: Identify the regulation of known estrogen-responsive genes.

• Characterize Agonist vs. Antagonist Activity: Differentiate between estrogen-like (agonist) and estrogen-blocking (antagonist) effects in a given cell type.

• Discover Novel Pathways: Uncover previously unknown signaling pathways affected by the drug.

• Compare with Other SERMs: Benchmark the molecular signature of Broparestrol against established drugs like Tamoxifen and Raloxifene.

Comparative Gene Expression Profiles of SERMs

To validate Broparestrol's mechanism, its gene expression signature should be compared to that of established SERMs in a relevant cellular context, such as the ER-positive breast cancer cell line, MCF-7. The following table summarizes expected gene expression changes based on the known activities of Tamoxifen and Raloxifene, providing a template for the analysis of Broparestrol.

Gene Symbol	Gene Name	Function	Expected Regulation by Tamoxifen (in Breast Cancer Cells)	Expected Regulation by Raloxifene (in Breast Cancer Cells)	Hypothetical Regulation by Broparestrol
PGR	Progesterone Receptor	Steroid hormone receptor, marker of ER activity	Downregulated	Downregulated	Downregulated
TFF1 (pS2)	Trefoil Factor 1	Estrogen-responsive gene, involved in cell proliferation	Upregulated (agonist effect)	Downregulated (antagonist effect)	Upregulated or Downregulated
GREB1	Growth Regulation By Estrogen In Breast Cancer 1	Estrogen-responsive gene, key for proliferation	Downregulated	Downregulated	Downregulated
CCND1	Cyclin D1	Cell cycle regulator	Downregulated	Downregulated	Downregulated
MYC	MYC Proto-Oncogene	Transcription factor, promotes cell proliferation	Downregulated	Downregulated	Downregulated
BCL2	BCL2 Apoptosis Regulator	Anti-apoptotic protein	Downregulated	Downregulated	Downregulated
CTS D	Cathepsin D	Lysosomal protease, estrogen-regulated	Upregulated (agonist effect)	Downregulated (antagonist effect)	Upregulated or Downregulated

This table is a representation of expected trends based on published literature on Tamoxifen and Raloxifene in breast cancer cells. The actual regulation can be cell-type and context-dependent. The "Hypothetical Regulation by Broparestrol" column indicates the expected outcomes to be determined by experimentation, which will classify its activity as more Tamoxifen-like (mixed agonist/antagonist) or Raloxifene-like (predominantly antagonist).

Experimental Protocols

To generate the necessary gene expression data for Broparestrol, the following detailed protocols for cell culture, RNA extraction, and microarray/RNA-sequencing are provided.

Cell Culture and Treatment

• Cell Line: MCF-7 (ER-positive human breast adenocarcinoma cell line).

• Culture Medium: RPMI 1640 supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Hormone Deprivation: Prior to treatment, culture cells in phenol red-free RPMI 1640 supplemented with 10% charcoal-stripped FBS for 72 hours to minimize the influence of exogenous estrogens.

• Treatment: Plate cells at a density of 1 x 10^6 cells per 100 mm dish. After 24 hours, treat cells with Broparestrol (e.g., 1 µM), Tamoxifen (1 µM), Raloxifene (1 µM), 17β-estradiol (E2, 10 nM as a positive control), or vehicle (e.g., 0.1% DMSO) for 24 hours.

RNA Extraction

• Lysis: Wash cells with ice-cold PBS and lyse directly in the culture dish using a suitable lysis buffer (e.g., TRIzol reagent or buffer from a commercial RNA extraction kit).

• Extraction: Isolate total RNA using a silica-based column purification kit (e.g., RNeasy Mini Kit, Qiagen) according to the manufacturer's instructions. This includes a DNase I treatment step to remove any contaminating genomic DNA.

• Quality Control: Assess RNA integrity and quantity using a spectrophotometer (e.g., NanoDrop) to measure A260/280 and A260/230 ratios, and a bioanalyzer (e.g., Agilent 2100 Bioanalyzer) to determine the RNA Integrity Number (RIN). A RIN value > 8 is recommended for downstream applications.

Gene Expression Analysis: Microarray

• cDNA Synthesis and Labeling: Synthesize first-strand complementary DNA (cDNA) from 100-500 ng of total RNA using reverse transcriptase and a T7-oligo(dT) primer. Subsequently, perform in vitro transcription to synthesize cRNA, incorporating biotin-labeled nucleotides.

• Hybridization: Fragment the labeled cRNA and hybridize it to a whole-genome microarray chip (e.g., Affymetrix Human Transcriptome Array) at 45°C for 16 hours in a hybridization oven.

• Washing and Staining: Wash the microarray chips to remove non-specifically bound cRNA and then stain with a streptavidin-phycoerythrin conjugate.

• Scanning and Data Acquisition: Scan the microarray using a high-resolution scanner to detect the fluorescent signals.

• Data Analysis:

  • Normalization: Normalize the raw data using a standard algorithm (e.g., Robust Multi-array Average, RMA).

  • Differential Expression: Identify differentially expressed genes between treatment groups and the vehicle control using statistical tests such as a t-test or ANOVA, with a false discovery rate (FDR) correction (e.g., Benjamini-Hochberg).

  • Clustering and Pathway Analysis: Perform hierarchical clustering to group genes with similar expression patterns and use gene ontology (GO) and pathway analysis tools (e.g., DAVID, GSEA) to identify enriched biological pathways.

Gene Expression Analysis: RNA Sequencing (RNA-seq)

• Library Preparation:

  • mRNA Enrichment: Isolate mRNA from 1 µg of total RNA using oligo(dT) magnetic beads.

  • Fragmentation and cDNA Synthesis: Fragment the enriched mRNA and synthesize first-strand cDNA using reverse transcriptase and random primers, followed by second-strand cDNA synthesis.

  • Adapter Ligation and Amplification: Ligate sequencing adapters to the ends of the double-stranded cDNA fragments and amplify the library via PCR.

• Sequencing: Sequence the prepared libraries on a high-throughput sequencing platform (e.g., Illumina NovaSeq) to generate 50-150 bp paired-end reads.

• Data Analysis:

  • Quality Control: Assess the quality of the raw sequencing reads using tools like FastQC.

  • Alignment: Align the reads to the human reference genome (e.g., GRCh38) using a splice-aware aligner such as STAR.

  • Quantification: Count the number of reads mapping to each gene using tools like HTSeq or featureCounts.

  • Differential Expression: Identify differentially expressed genes using packages like DESeq2 or edgeR, which model the count data and perform statistical testing.

  • Pathway and Functional Analysis: Similar to microarray analysis, use GO and pathway analysis tools to interpret the biological significance of the differentially expressed genes.

Visualizing the Mechanism and Workflow

To further clarify the proposed mechanism of action and the experimental process, the following diagrams are provided.

Caption: Proposed signaling pathway for Broparestrol's action on estrogen receptors.

Caption: Experimental workflow for gene expression analysis of Broparestrol.

Conclusion

Validating the mechanism of action of Broparestrol is crucial for its further development and clinical application. While direct gene expression data is currently limited, a comparative analysis against established SERMs like Tamoxifen and Raloxifene provides a robust framework for its characterization. The experimental protocols and analytical approaches outlined in this guide offer a clear path for researchers to generate the necessary data to define Broparestrol's molecular signature. This will not only confirm its engagement with the estrogen receptor pathway but also delineate its specific agonist and antagonist properties, ultimately informing its potential as a therapeutic agent.

References

• 1. Isomers of broparoestrol and antiestrogen action: comparison with tamoxifen [pubmed.ncbi.nlm.nih.gov]

Side-by-Side Toxicity Profiling of Broparestrol and Other Selective Estrogen Receptor Modulators (SERMs)

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides a comparative overview of the preclinical toxicity profiles of Broparestrol and other prominent Selective Estrogen Receptor Modulators (SERMs), including Tamoxifen, Raloxifene, and Fulvestrant. The information is intended for researchers, scientists, and drug development professionals to facilitate an informed understanding of the relative safety profiles of these compounds. While comprehensive data for Tamoxifen, Raloxifene, and Fulvestrant are presented, it is important to note that publicly available preclinical toxicity data for Broparestrol is limited.

Comparative Toxicity Data

The following table summarizes the available preclinical toxicity data for the selected SERMs. Direct comparison of Broparestrol is challenging due to the scarcity of published quantitative data.

Parameter	Broparestrol	Tamoxifen	Raloxifene	Fulvestrant
Acute Toxicity (LD50)	Data not available	Rat (oral): >2000 mg/kg	Mouse (oral): >5000 mg/kg	Data not available
Subchronic Toxicity	Data not available	Rat (28-day oral): NOAEL of 5 µg/kg/day in males, NOEL of 5 µg/kg/day in females. Effects at higher doses included reduced body weight gain and changes in endocrine tissues.[1]	Rat (3-month dietary): Decreased uterine weight.[2]	Rat and Dog (up to 12 months IM): Atrophy of the uterus, cervix, and vagina.[3]
Genotoxicity	Data not available	Positive in some in vitro micronucleus assays. Forms DNA adducts in rat liver.[4]	No evidence of genotoxicity in a standard battery of tests.	No mutagenic or clastogenic potential in a standard battery of genotoxicity tests.[3][5]
Carcinogenicity	Data not available	Rat: Hepatocellular carcinoma. Human: Increased risk of endometrial cancer.[4]	No increased risk of endometrial cancer.	No evidence of increased tumors in non-hormone dependent tissues.[3]
Reproductive & Developmental Toxicity	Pregnancy Category X (Contraindicated).[6]	Can cause fetal harm.	Can cause fetal harm.	Can cause fetal harm.

NOAEL: No-Observed-Adverse-Effect Level NOEL: No-Observed-Effect Level

Experimental Protocols

Detailed methodologies for key assays used in the toxicological assessment of SERMs are provided below.

In Vitro Cytotoxicity Assay: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[3][4][7][8][9]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the SERM and control compounds for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (typically 0.5 mg/mL in sterile PBS) to each well and incubate for 2-4 hours at 37°C. During this time, viable cells with active metabolism will convert the yellow MTT into purple formazan crystals.[9]

• Solubilization: After incubation, add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the resulting colored solution using a microplate reader at a wavelength of 500-600 nm.[7]

• Data Analysis: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability compared to the untreated control.

Genotoxicity Assay: Comet Assay (Single Cell Gel Electrophoresis)

The Comet Assay is a sensitive method for detecting DNA damage in individual cells.[10][11][12][13][14]

Protocol:

• Cell Preparation: Prepare a single-cell suspension from the treated and control cell populations.

• Embedding in Agarose: Mix the cell suspension with low-melting-point agarose and layer it onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: Immerse the slides in a lysis solution (containing high salt and detergents) to remove cell membranes and histones, leaving behind the DNA as nucleoids.

• Alkaline Unwinding: Place the slides in an alkaline electrophoresis buffer to unwind the DNA.

• Electrophoresis: Subject the slides to electrophoresis. Damaged DNA fragments will migrate away from the nucleus, forming a "comet" shape with a head (intact DNA) and a tail (damaged DNA fragments).

• Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye (e.g., ethidium bromide or SYBR Green).

• Visualization and Analysis: Visualize the comets using a fluorescence microscope and analyze the images using specialized software to quantify the extent of DNA damage (e.g., tail length, percentage of DNA in the tail).

In Vivo Estrogenicity/Antiestrogenicity Assay: Uterotrophic Assay

The uterotrophic assay in rodents is a standard in vivo screening test for estrogenic and anti-estrogenic properties of a substance by measuring the change in uterine weight.[15][16][17][18][19]

Protocol:

• Animal Model: Use either immature female rodents or ovariectomized adult female rodents.

• Dosing: Administer the test SERM and control substances (e.g., vehicle, estradiol) daily for three consecutive days via oral gavage or subcutaneous injection.

• Observation: Monitor the animals for clinical signs of toxicity and record body weights daily.

• Necropsy: On the day after the final dose, euthanize the animals and carefully dissect the uterus, removing any adhering fat and connective tissue.

• Uterine Weight Measurement: Weigh the uterus (both wet and blotted weight).

• Data Analysis: A statistically significant increase in uterine weight compared to the vehicle control indicates estrogenic activity. A significant inhibition of estradiol-induced uterine weight gain indicates anti-estrogenic activity.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the generalized signaling pathways of the compared SERMs and a typical experimental workflow for toxicity profiling.

Caption: Generalized SERM Signaling Pathway.

Caption: Experimental Workflow for SERM Toxicity Profiling.

Conclusion

This guide provides a comparative overview of the preclinical toxicity of Broparestrol, Tamoxifen, Raloxifene, and Fulvestrant. While comprehensive data are available for the latter three, allowing for a detailed comparison of their effects on various toxicological endpoints, there is a notable lack of publicly accessible preclinical toxicity data for Broparestrol.

Tamoxifen's profile is characterized by a risk of hepatocellular carcinoma in rats and an increased risk of endometrial cancer in humans.[4] Raloxifene appears to have a more favorable profile in terms of endometrial effects but still carries risks. Fulvestrant, a selective estrogen receptor degrader, shows a different toxicity profile, primarily related to its potent anti-estrogenic effects.[3][5]

The provided experimental protocols and workflow diagrams offer a framework for the toxicological evaluation of SERMs. Further research is warranted to fully characterize the preclinical toxicity profile of Broparestrol to allow for a more complete and direct comparison with other SERMs. Researchers and drug developers should consider the distinct toxicity profiles of each SERM in the context of their specific research and therapeutic goals.

References

• 1. Tamoxifen: 28-day oral toxicity study in the rat based on the Enhanced OECD Test Guideline 407 to detect endocrine effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Fulvestrant? [synapse.patsnap.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. Broparestrol - Wikipedia [en.wikipedia.org]
• 7. researchhub.com [researchhub.com]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. broadpharm.com [broadpharm.com]
• 10. mcgillradiobiology.ca [mcgillradiobiology.ca]
• 11. 21stcenturypathology.com [21stcenturypathology.com]
• 12. Measuring DNA modifications with the comet assay: a compendium of protocols | Springer Nature Experiments [experiments.springernature.com]
• 13. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 14. Comet Assay: A Method to Evaluate Genotoxicity of Nano-Drug Delivery System - PMC [pmc.ncbi.nlm.nih.gov]
• 15. policycommons.net [policycommons.net]
• 16. urosphere.com [urosphere.com]
• 17. oecd.org [oecd.org]
• 18. Proteomics Complementation of the Rat Uterotrophic Assay for Estrogenic Endocrine Disruptors: A Roadmap of Advancing High Resolution Mass Spectrometry-Based Shotgun Survey to Targeted Biomarker Quantifications [mdpi.com]
• 19. Critical review and evaluation of the uterotrophic bioassay for the identification of possible estrogen agonists and antagonists: in support of the validation of the OECD uterotrophic protocols for the laboratory rodent. Organisation for Economic Co-operation and Development - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Broparestrol: A Procedural Guide for Laboratory Professionals

Essential guidance on the safe and compliant disposal of Broparestrol, a synthetic, nonsteroidal selective estrogen receptor modulator (SERM). This document provides a step-by-step operational plan for researchers, scientists, and drug development professionals, emphasizing safety and environmental responsibility in the absence of specific federal disposal guidelines.

Broparestrol, also known as α-bromo-α,β-diphenyl-β-p-ethylphenylethylene, is a compound used in research for its antiestrogenic properties.[1] Proper disposal is crucial to prevent environmental contamination and ensure laboratory safety. As no specific disposal protocols from manufacturers or a dedicated Safety Data Sheet (SDS) are readily available, the following procedures are based on best practices for the disposal of halogenated organic compounds and pharmaceutical waste.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is imperative to handle Broparestrol with the appropriate personal protective equipment (PPE). Given its classification as a research chemical and its structural similarity to other biologically active compounds, a cautious approach is warranted.

Recommended Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat should be worn.

• Respiratory Protection: If handling the solid form where dust may be generated, a NIOSH-approved respirator is recommended.

Engineering Controls:

• All handling of Broparestrol should be conducted in a well-ventilated chemical fume hood.

• An eyewash station and safety shower must be readily accessible.

Chemical and Physical Properties

A summary of Broparestrol's properties relevant to its handling and disposal is provided below.

Property	Value
Molecular Formula	C₂₂H₁₉Br[2][3]
Molecular Weight	363.29 g/mol [2][3]
Appearance	Solid[2]
Purity	>99.99%[2]

Step-by-Step Disposal Protocol

The disposal of Broparestrol and its contaminated waste must be managed as hazardous chemical waste. Under no circumstances should this chemical be disposed of down the drain or in regular trash.

Waste Segregation and Collection

Proper segregation is the foundational step for safe and compliant disposal.

• Solid Waste:

  • Collect pure Broparestrol waste, including expired or unused material, in a dedicated, clearly labeled, and sealed container.

  • Contaminated materials such as gloves, weighing paper, and pipette tips should be collected in a separate, sealed, and clearly labeled hazardous waste container.

• Liquid Waste:

  • Solutions containing Broparestrol should be collected in a dedicated, sealed, and clearly labeled waste container.

  • Crucially, this waste stream must be kept separate from other halogenated and non-halogenated solvent waste streams to prevent unforeseen reactions.[4][5][6][7][8]

Labeling

Accurate and clear labeling of waste containers is mandatory for safety and regulatory compliance.

• All waste containers must be prominently labeled with "Hazardous Waste."

• The full chemical name, "Broparestrol," must be clearly written.

• Indicate the primary hazards. While a specific hazard profile is not available, based on its structure as a halogenated organic compound and its biological activity, it is prudent to label it as "Toxic" and "Irritant."

Storage

Proper storage of Broparestrol waste is essential to prevent accidents and exposure.

• Store waste containers in a designated, well-ventilated, and secure area.

• Ensure containers are kept closed except when adding waste.

• Store separately from incompatible materials, particularly strong oxidizing agents.

Professional Disposal

The final step is to ensure the waste is transported and disposed of by qualified professionals.

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company to arrange for pickup and disposal.

• Provide the disposal company with all available information about the waste, including its chemical name and any known or suspected hazards.

• The recommended method of disposal for halogenated organic compounds like Broparestrol is high-temperature incineration in a specially designed hazardous waste incinerator.[4][9][10]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Broparestrol.

Disposal workflow for Broparestrol.

Disclaimer: The information provided in this document is for guidance purposes only and is based on general best practices for handling hazardous chemicals. It is not a substitute for a formal Safety Data Sheet. Always consult with your institution's Environmental Health and Safety department and adhere to all local, state, and federal regulations regarding chemical waste disposal.

References

• 1. Broparestrol - Wikipedia [en.wikipedia.org]
• 2. Broparestrol (E)- | CymitQuimica [cymitquimica.com]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. bucknell.edu [bucknell.edu]
• 5. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 6. 7.2 Organic Solvents [ehs.cornell.edu]
• 7. campusoperations.temple.edu [campusoperations.temple.edu]
• 8. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 9. Effective Methods for Disposal of Pharmaceutical Waste: A Guide to Safe and Compliant Practices [gicmd.com]
• 10. Healthcare Environmental Resource Center (HERC) [hercenter.org]

Personal protective equipment for handling Broparestrol

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling and disposal of Broparestrol. As a synthetic, nonsteroidal selective estrogen receptor modulator (SERM), Broparestrol requires careful handling to minimize exposure and ensure laboratory safety.[1] The following guidelines are based on general safety protocols for potent pharmaceutical compounds and related SERMs due to the absence of a publicly available, specific Safety Data Sheet (SDS) for Broparestrol.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is critical when handling Broparestrol to prevent skin contact, inhalation, and eye exposure. The following table summarizes the recommended PPE.

Equipment	Specification	Purpose
Gloves	Double-gloving with nitrile gloves	Prevents skin contact during handling and disposal.
Lab Coat	Disposable, fluid-resistant	Protects skin and personal clothing from contamination.
Eye Protection	Safety glasses with side shields or chemical splash goggles	Prevents eye exposure to dust or splashes.
Respiratory Protection	NIOSH-approved respirator (e.g., N95 or higher)	Minimizes inhalation of powdered Broparestrol. To be used when handling the compound outside of a certified chemical fume hood.
Face Shield	Recommended in addition to goggles when there is a significant risk of splashes.

Health Hazard Information

Broparestrol is a selective estrogen receptor modulator and should be handled as a potent compound.[1] SERMs as a class are known to have potential health effects, including an increased risk of blood clots and stroke.[2][3] They are contraindicated in pregnancy.[1]

Emergency First Aid Procedures:

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding eyelids open. Seek medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Wash out mouth with water and seek immediate medical attention.

Operational and Disposal Plans

Handling Procedures:

• All work with solid Broparestrol should be conducted in a certified chemical fume hood to minimize inhalation risk.

• Use dedicated equipment (spatulas, weigh boats, etc.) for handling Broparestrol to prevent cross-contamination.

• After handling, thoroughly decontaminate all surfaces and equipment with an appropriate cleaning agent (e.g., a solution of detergent and water, followed by a rinse with 70% ethanol).

• Wash hands thoroughly with soap and water after removing gloves.

Spill Cleanup Protocol:

In the event of a spill, follow these steps:

• Evacuate and Secure: Evacuate the immediate area and restrict access.

• Don Appropriate PPE: Before cleaning, put on the recommended PPE, including a respirator.

• Contain the Spill: For powdered spills, gently cover with absorbent pads to avoid generating dust. For solutions, surround the spill with absorbent material.

• Clean the Spill:

  • Powder: Carefully collect the powder using a dampened absorbent pad or a HEPA-filtered vacuum cleaner. Avoid dry sweeping.

  • Solution: Absorb the liquid with an inert absorbent material (e.g., vermiculite, sand).

• Decontaminate the Area: Clean the spill area with a detergent solution, followed by a rinse with 70% ethanol.

• Dispose of Waste: All contaminated materials (absorbent pads, gloves, etc.) must be placed in a sealed, labeled hazardous waste container for disposal.

Disposal Plan:

All Broparestrol waste, including unused product and contaminated materials, is considered pharmaceutical waste and must be disposed of accordingly.

• Do not dispose of Broparestrol down the drain or in the regular trash.[4][5]

• Collect all solid and liquid waste in clearly labeled, sealed containers designated for hazardous chemical waste.

• Contaminated labware (e.g., vials, pipette tips) should also be disposed of as hazardous waste.

• Arrange for disposal through a licensed hazardous waste disposal service in accordance with local, state, and federal regulations.[6] Most pharmaceutical waste is disposed of via incineration.[6][7]

Visual Safety Protocols

The following diagrams illustrate key safety workflows for handling Broparestrol.

Broparestrol Handling Workflow

Broparestrol Spill Response

References

• 1. Broparestrol - Wikipedia [en.wikipedia.org]
• 2. thekingsleyclinic.com [thekingsleyclinic.com]
• 3. my.clevelandclinic.org [my.clevelandclinic.org]
• 4. dtsc.ca.gov [dtsc.ca.gov]
• 5. danielshealth.com [danielshealth.com]
• 6. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 7. Managing pharmaceutical waste – NHS SPS - Specialist Pharmacy Service – The first stop for professional medicines advice [sps.nhs.uk]